4-Bromo-3,7-dimethyl-1H-indazole

Core Science & Biosynthesis

"synthesis pathway for 4-Bromo-3,7-dimethyl-1H-indazole"

An In-Depth Technical Guide to the Synthesis of 4-Bromo-3,7-dimethyl-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

The indazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active agents, including those with anti-inflammatory and anti-cancer properties. The strategic functionalization of the indazole ring system is paramount for the development of novel therapeutics with enhanced potency and selectivity. This guide delineates a robust and scientifically grounded synthetic pathway for 4-Bromo-3,7-dimethyl-1H-indazole, a specifically substituted derivative with potential as a key building block in drug discovery programs.

Overall Synthetic Strategy

The proposed synthesis is a three-stage process commencing with the construction of the core indazole ring system, followed by a regioselective bromination.

• Stage 1: Synthesis of the Precursor, 2-Amino-3,5-dimethylacetophenone. This key intermediate is prepared from commercially available 3,5-dimethylaniline through a sequence of protection, acylation, and deprotection.

• Stage 2: Formation of the Indazole Core. The 2-aminoacetophenone derivative is then cyclized to form 3,7-dimethyl-1H-indazole.

• Stage 3: Regioselective Bromination. The final step involves the introduction of a bromine atom at the C4 position of the indazole ring.

Caption: Proposed synthetic workflow for 4-Bromo-3,7-dimethyl-1H-indazole.

Part 1: Synthesis of the Key Intermediate: 3,7-Dimethyl-1H-indazole

The cornerstone of this synthesis is the construction of the disubstituted indazole ring. This is achieved by first synthesizing a tailored 2-aminoacetophenone precursor.

Step 1.1: Synthesis of 2-Amino-3,5-dimethylacetophenone

A classic and effective route to 3-methyl-1H-indazoles starts from the corresponding 2-aminoacetophenone.[1][2] The synthesis of the required, specifically substituted 1-(2-amino-3,5-dimethylphenyl)ethanone is achieved from 3,5-dimethylaniline.

Expertise & Experience: The Rationale

Direct Friedel-Crafts acylation of 3,5-dimethylaniline is often problematic due to the Lewis basicity of the amino group, which can coordinate with the Lewis acid catalyst (e.g., AlCl₃), deactivating it and leading to poor yields. A more reliable strategy involves protecting the amine as an acetamide. The N-acetyl group is still an ortho-, para-director but is less activating than the amino group, allowing for a more controlled reaction. The acylation is directed to the position ortho to the activating acetylamino group. Subsequent hydrolysis then reveals the required 2-aminoacetophenone.

Experimental Protocol: Synthesis of 1-(2-amino-3,5-dimethylphenyl)ethanone

• Protection: To a stirred solution of 3,5-dimethylaniline (1.0 equiv) in a suitable solvent such as dichloromethane, add acetic anhydride (1.1 equiv) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 2-3 hours until completion (monitored by TLC). Quench the reaction with water, separate the organic layer, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-(3,5-dimethylphenyl)acetamide.

• Friedel-Crafts Acylation: Suspend N-(3,5-dimethylphenyl)acetamide (1.0 equiv) in a solvent like 1,2-dichloroethane. Add anhydrous aluminum chloride (AlCl₃) (2.5 equiv) portion-wise at 0 °C. Then, add acetyl chloride (1.2 equiv) dropwise, maintaining the temperature below 5 °C. Stir the mixture at room temperature for 12-16 hours.

• Hydrolysis/Work-up: Carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric acid. Heat the mixture to reflux for 4-6 hours to effect both the work-up of the Friedel-Crafts reaction and the hydrolysis of the acetamide protecting group. Cool the solution to room temperature and basify with a concentrated NaOH solution to a pH of ~9-10. Extract the product with ethyl acetate (3 x volumes). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield crude 1-(2-amino-3,5-dimethylphenyl)ethanone, which can be purified by column chromatography.

Step 1.2: Cyclization to form 3,7-Dimethyl-1H-indazole

The conversion of 2-aminoacetophenones to 3-methyl-1H-indazoles is a well-documented transformation.[1] The process involves diazotization of the primary amino group, followed by an in-situ reduction and cyclization.

Trustworthiness: A Self-Validating Protocol

This cyclization is a classic named reaction sequence in heterocyclic synthesis. The formation of the diazonium salt is a standard procedure, and its subsequent intramolecular reaction is a reliable method for forming the N-N bond of the indazole ring.

Experimental Protocol: Synthesis of 3,7-Dimethyl-1H-indazole

• Dissolve 1-(2-amino-3,5-dimethylphenyl)ethanone (1.0 equiv) in a mixture of concentrated hydrochloric acid and water at 0 °C.

• Add a solution of sodium nitrite (NaNO₂) (1.1 equiv) in water dropwise, keeping the internal temperature below 5 °C. Stir the resulting diazonium salt solution for 30 minutes at this temperature.

• In a separate flask, prepare a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O) (3.0 equiv) in concentrated hydrochloric acid, also cooled to 0 °C.

• Slowly add the diazonium salt solution to the SnCl₂ solution via a dropping funnel. A precipitate may form.

• After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours.

• Collect the precipitate by filtration. Resuspend the solid in water and basify with a concentrated sodium hydroxide solution until strongly alkaline.

• Extract the aqueous suspension with ethyl acetate or dichloromethane. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude 3,7-dimethyl-1H-indazole can be purified by recrystallization or flash chromatography.

Part 2: Regioselective Bromination of 3,7-Dimethyl-1H-indazole

The final step is the electrophilic bromination of the indazole core. The regiochemical outcome is dictated by the electronic effects of the existing substituents.

Authoritative Grounding: Mechanistic Considerations

The indazole ring system is susceptible to electrophilic aromatic substitution. The existing methyl groups at C3 and C7 are electron-donating and activate the ring towards substitution. The C3-methyl group will primarily direct incoming electrophiles to the C4 position (ortho). The C7-methyl group will direct to the C6 (para) and C5 (ortho) positions. The C4 position is sterically accessible and electronically activated by the adjacent C3-methyl group. While a mixture of isomers is possible, careful selection of a mild brominating agent like N-Bromosuccinimide (NBS) can enhance selectivity. Studies on substituted indazoles have shown that NBS is effective for bromination of the benzene portion of the ring system.[3]

Experimental Protocol: Synthesis of 4-Bromo-3,7-dimethyl-1H-indazole

• Dissolve 3,7-dimethyl-1H-indazole (1.0 equiv) in a suitable solvent such as acetonitrile or dichloromethane in a flask protected from light.

• Add N-Bromosuccinimide (NBS) (1.05 equiv) portion-wise to the solution at room temperature.

• Stir the reaction mixture for 4-12 hours, monitoring the progress by TLC. The reaction may be gently heated if the room temperature reaction is slow.

• Upon completion, quench the reaction by adding an aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate. The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The crude product, likely containing the desired 4-bromo isomer along with other regioisomers, is then purified using preparative HPLC or careful column chromatography to isolate 4-Bromo-3,7-dimethyl-1H-indazole.

Quantitative Data Summary

The following table provides an overview of the key parameters for the proposed synthesis. Yields are estimates based on related transformations reported in the literature.

Step	Starting Material	Key Reagents	Solvent	Typical Yield (%)
1.1	3,5-Dimethylaniline	Acetic Anhydride	Dichloromethane	>95%
1.2	N-(3,5-dimethylphenyl)acetamide	AlCl₃, Acetyl Chloride, HCl	1,2-Dichloroethane, Water	60-70%
2	1-(2-amino-3,5-dimethylphenyl)ethanone	NaNO₂, SnCl₂·2H₂O, HCl	Water, HCl	75-85%[1]
3	3,7-Dimethyl-1H-indazole	N-Bromosuccinimide (NBS)	Acetonitrile	50-60% (of isolated isomer)

Conclusion

This guide presents a comprehensive and logically structured synthetic pathway for 4-Bromo-3,7-dimethyl-1H-indazole. By leveraging established, high-yielding reactions and providing detailed, step-by-step protocols, this document serves as a valuable resource for researchers in organic synthesis and medicinal chemistry. The outlined strategy emphasizes control over regioselectivity and provides a practical approach to accessing this valuable heterocyclic building block for application in drug development and materials science.

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A Technical Guide to the Physicochemical Properties of 4-Bromo-3,7-dimethyl-1H-indazole: A Novel Compound Characterization

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive analysis of the predicted and theoretical physicochemical properties of the novel compound 4-Bromo-3,7-dimethyl-1H-indazole. Given the absence of extensive experimental data in the public domain for this specific molecule, this document serves as a robust framework for its initial characterization. By leveraging data from structurally analogous compounds and established computational prediction methodologies, we present a detailed profile to guide further research and application.

The indazole core is a significant scaffold in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties.[1][2] The strategic placement of a bromine atom and two methyl groups on the indazole ring, as in 4-Bromo-3,7-dimethyl-1H-indazole, is anticipated to modulate its electronic and steric properties, thereby influencing its pharmacokinetic and pharmacodynamic profile. This guide offers the foundational physicochemical data essential for any drug discovery and development program involving this promising compound.

Molecular Structure and Identification

A clear understanding of the molecular structure is the cornerstone of any physicochemical analysis. The structure of 4-Bromo-3,7-dimethyl-1H-indazole is presented below, along with its key identifiers.

Figure 1: 2D Structure of 4-Bromo-3,7-dimethyl-1H-indazole.

Identifier	Value
IUPAC Name	4-Bromo-3,7-dimethyl-1H-indazole
Molecular Formula	C₉H₉BrN₂
Canonical SMILES	CC1=C2C(=C(C=C1)Br)C(=NN2)C
InChI Key	(Predicted)

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 4-Bromo-3,7-dimethyl-1H-indazole. These values have been estimated using established computational models and by comparison with structurally related compounds. It is imperative that these predicted values are validated experimentally.

Property	Predicted Value	Basis for Prediction and Significance
Molecular Weight	225.09 g/mol	Calculated from the molecular formula. This fundamental property is crucial for all stoichiometric calculations.
Melting Point	170-185 °C	Estimated based on the melting point of 4-Bromo-1H-indazole (160-165 °C)[3][4] and the introduction of two methyl groups, which can affect crystal packing and intermolecular forces.
Boiling Point	> 350 °C	Extrapolated from the predicted boiling point of 4-Bromo-1H-indazole (~334 °C).[5] High boiling points are characteristic of heterocyclic compounds with strong intermolecular interactions.
LogP (Octanol/Water Partition Coefficient)	2.5 - 3.5	Predicted using computational algorithms.[6][7] This value suggests moderate lipophilicity, a key determinant of a drug's ability to cross cell membranes.
Aqueous Solubility	Low	Inferred from the positive LogP value and the general insolubility of similar heterocyclic compounds in water. Solubility can be enhanced in organic solvents like DMSO and ethanol.[5]
pKa (Acid Dissociation Constant)	11.5 - 12.5 (Indazole N-H)	Estimated based on the pKa of unsubstituted indazole and the electron-donating effects of the methyl groups. This value is critical for understanding the ionization state of the molecule at physiological pH.

Experimental Protocols for Physicochemical Characterization

To validate the predicted properties, a series of well-established experimental protocols should be employed. The following section details the methodologies for determining the key physicochemical parameters of a novel compound like 4-Bromo-3,7-dimethyl-1H-indazole.

Determination of Lipophilicity (LogP) by the Shake-Flask Method

The "shake-flask" method is the gold-standard for experimentally determining the octanol-water partition coefficient (LogP).

Figure 2: Workflow for LogP Determination via the Shake-Flask Method.

Step-by-Step Protocol:

• Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol by mixing them and allowing the phases to separate.

• Sample Preparation: Prepare a stock solution of 4-Bromo-3,7-dimethyl-1H-indazole in the pre-saturated n-octanol.

• Partitioning: In a separatory funnel, combine a known volume of the n-octanol stock solution with an equal volume of the pre-saturated water.

• Equilibration: Shake the funnel for a predetermined time to ensure the compound reaches equilibrium between the two phases.

• Phase Separation: Allow the phases to separate. Centrifugation can be used to ensure a clean separation.

• Quantification: Carefully sample each phase and determine the concentration of the compound using a suitable analytical technique such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation: The LogP is calculated as the base-10 logarithm of the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.

Spectroscopic and Spectrometric Analysis

Spectroscopic techniques are indispensable for confirming the structure and purity of a synthesized compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will provide information on the number and environment of the hydrogen atoms. Expected signals would include those for the two methyl groups and the aromatic protons.

  • ¹³C NMR: Will reveal the number of unique carbon atoms in the molecule.

  • Prediction Software: In the absence of experimental data, software such as ACD/Labs NMR Predictor, Mnova NMRPredict, or ChemDraw can be used to generate theoretical spectra based on the proposed structure.[8][9][10][11]

• Infrared (IR) Spectroscopy: Will identify the functional groups present in the molecule. Key expected absorptions would include N-H stretching and C=C stretching of the aromatic rings.

• Mass Spectrometry (MS): Will determine the molecular weight of the compound and can provide information about its fragmentation pattern, further confirming its structure. The presence of a bromine atom will result in a characteristic M+2 isotopic pattern.

Synthesis and Potential Biological Relevance

The synthesis of 4-Bromo-3,7-dimethyl-1H-indazole would likely involve a multi-step process, potentially starting from a substituted aniline or a related precursor, followed by diazotization and cyclization. Various synthetic routes for substituted indazoles have been reported in the literature.[1][12][13]

The biological activity of this compound is yet to be determined. However, based on the known activities of other bromo- and methyl-substituted indazoles, it is plausible that 4-Bromo-3,7-dimethyl-1H-indazole could exhibit interesting pharmacological properties. For instance, various indazole derivatives have been investigated as kinase inhibitors, anti-proliferative agents, and antimicrobials.[14][15][16] The specific substitution pattern of this compound makes it a valuable candidate for screening in various biological assays.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties of the novel compound 4-Bromo-3,7-dimethyl-1H-indazole. While the presented data is largely predictive, it is based on sound scientific principles and data from analogous compounds. The outlined experimental protocols provide a clear path for the empirical validation of these properties. The unique structural features of this molecule, combined with the established biological importance of the indazole scaffold, make it a compelling target for further investigation in the fields of medicinal chemistry and drug discovery.

References

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• Bergazin, T.D., Ben-Shalom, I. Y., Lim, N. M., Gill, S. C., Gilson, M. K., & Mobley, D. L. (2020). Enhancing water sampling of buried binding sites using nonequilibrium candidate Monte Carlo. Journal of Computer Aided Molecular Design, 35(2), 167–177.
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Navigating the Synthesis and Application of 4-Bromo-3,7-dimethyl-1H-indazole: A Technical Guide for Advanced Research

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Substituted Indazoles

Indazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Their versatile biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties, make them a focal point in drug discovery.[3] The specific substitution pattern on the indazole ring system allows for the fine-tuning of a compound's pharmacological profile. 4-Bromo-3,7-dimethyl-1H-indazole, with its unique arrangement of a bromine atom and two methyl groups, presents a valuable scaffold for the development of novel therapeutics. This guide provides a comprehensive overview of its chemical identity, a plausible synthetic route, and its potential applications in drug development.

Core Compound Identification

The specific compound of interest, 4-Bromo-3,7-dimethyl-1H-indazole, is identified by the following key identifiers:

Identifier	Value
CAS Number	1824052-02-9[4]
Molecular Formula	C₉H₉BrN₂
Molecular Weight	225.09 g/mol

Proposed Synthetic Pathway and Mechanistic Rationale

Proposed Synthesis Workflow

Figure 1: Proposed synthetic workflow for 4-Bromo-3,7-dimethyl-1H-indazole.

Step-by-Step Experimental Protocol (Proposed)

Step 1: Acetylation of 2,6-Dimethylaniline (Protection)

• To a solution of 2,6-dimethylaniline in pyridine, slowly add acetic anhydride at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Pour the reaction mixture into ice water and extract the product with ethyl acetate.

• Wash the organic layer with dilute HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield N-(2,6-dimethylphenyl)acetamide.

Causality: The acetylation of the amino group serves as a protection step to prevent unwanted side reactions during the subsequent bromination. It also acts as a directing group for the electrophilic substitution.

Step 2: Bromination of N-(2,6-dimethylphenyl)acetamide

• Dissolve N-(2,6-dimethylphenyl)acetamide in acetonitrile.

• Add N-Bromosuccinimide (NBS) portion-wise to the solution at room temperature.

• Stir the reaction mixture for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated solution of sodium thiosulfate.

• Extract the product with ethyl acetate, wash with water and brine, and dry over anhydrous Na₂SO₄.

• Purify the crude product by column chromatography to obtain N-(3-Bromo-2,6-dimethylphenyl)acetamide.

Causality: The acetamido group directs the electrophilic bromination to the para position. Due to the presence of the two methyl groups, the para position is sterically hindered, leading to bromination at the available ortho position (meta to the methyl groups).

Step 3: Deprotection of the Acetyl Group

• Reflux the N-(3-Bromo-2,6-dimethylphenyl)acetamide in a mixture of ethanol and concentrated hydrochloric acid for 4-6 hours.

• Cool the reaction mixture and neutralize with a saturated solution of NaHCO₃.

• Extract the product, 3-Bromo-2,6-dimethylaniline, with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Causality: Acidic hydrolysis removes the acetyl protecting group to regenerate the free amine, which is necessary for the subsequent diazotization and cyclization steps.

Step 4: Diazotization and Reductive Cyclization

• Dissolve 3-Bromo-2,6-dimethylaniline in a mixture of concentrated HCl and water and cool to 0°C.

• Slowly add a solution of sodium nitrite in water, maintaining the temperature below 5°C.

• Stir the resulting diazonium salt solution at 0°C for 30 minutes.

• In a separate flask, prepare a solution of tin(II) chloride in concentrated HCl and cool to 0°C.

• Slowly add the diazonium salt solution to the tin(II) chloride solution.

• Allow the reaction to stir at 0°C for 1 hour and then at room temperature for an additional 2 hours.

• Basify the reaction mixture with a concentrated NaOH solution and extract the product with ethyl acetate.

• Dry the organic layer, concentrate, and purify by column chromatography to yield 4-Bromo-3,7-dimethyl-1H-indazole.

Causality: This is a classic indazole synthesis (Jacobson synthesis). The aniline is first converted to a diazonium salt. The subsequent reduction of the diazonium salt, typically with tin(II) chloride, leads to an intermediate that undergoes intramolecular cyclization to form the indazole ring.

Potential Applications in Drug Discovery

While specific biological activities of 4-Bromo-3,7-dimethyl-1H-indazole are not extensively documented, the indazole scaffold is a well-established pharmacophore. The presence and position of the bromo and methyl substituents offer several strategic advantages for drug design:

• Vector for Further Functionalization : The bromine atom at the 4-position can serve as a handle for further chemical modifications through cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), allowing for the introduction of diverse chemical moieties to explore the chemical space and optimize biological activity.[5]

• Modulation of Physicochemical Properties : The methyl groups at the 3 and 7 positions can influence the compound's lipophilicity, metabolic stability, and binding interactions with biological targets.

• Potential as a Kinase Inhibitor : Many indazole-containing compounds have been developed as potent kinase inhibitors for the treatment of cancer.[1][5] The specific substitution pattern of 4-Bromo-3,7-dimethyl-1H-indazole could be explored for its potential to target specific kinases involved in oncogenic signaling pathways.

Logical Pathway for Drug Discovery Application

Figure 2: Logical workflow for the application of 4-Bromo-3,7-dimethyl-1H-indazole in a drug discovery program.

Safety and Handling

As with any brominated heterocyclic compound, 4-Bromo-3,7-dimethyl-1H-indazole should be handled with appropriate safety precautions. While specific toxicity data is not available, related bromo-indazoles are known to be irritants and may be harmful if ingested or inhaled. Standard laboratory safety practices, including the use of personal protective equipment (gloves, safety glasses, and a lab coat), are essential. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

4-Bromo-3,7-dimethyl-1H-indazole represents a promising, yet underexplored, chemical entity for drug discovery and development. Its synthesis, while not explicitly described in the literature, can be achieved through logical and established synthetic methodologies. The strategic positioning of its substituents provides a versatile platform for the generation of novel, biologically active compounds. This guide serves as a foundational resource for researchers aiming to unlock the therapeutic potential of this and related substituted indazoles.

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A Comprehensive Guide to the Structural Elucidation of 4-Bromo-3,7-dimethyl-1H-indazole

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

Indazole derivatives are a cornerstone in medicinal chemistry, recognized for their wide-ranging biological activities.[1] The precise structural characterization of these molecules is paramount for understanding their structure-activity relationships (SAR) and ensuring the integrity of drug development pipelines. This technical guide provides an in-depth, multi-technique approach to the structural elucidation of a novel indazole derivative, 4-Bromo-3,7-dimethyl-1H-indazole. By integrating data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Single-Crystal X-ray Crystallography, we present a holistic and self-validating workflow for the unambiguous determination of its chemical structure. This guide is designed to be a practical resource, offering not just protocols, but the strategic rationale behind the application of each analytical technique.

Introduction: The Significance of Indazole Scaffolds

The indazole ring system, a fusion of benzene and pyrazole, is a privileged scaffold in modern drug discovery.[2] Its derivatives have been successfully developed into therapeutics for a variety of diseases. The introduction of specific substituents, such as halogens and alkyl groups, can significantly modulate the pharmacological properties of the indazole core. Therefore, the definitive confirmation of the substitution pattern is a critical step in the chemical synthesis and characterization process. This guide focuses on 4-Bromo-3,7-dimethyl-1H-indazole, a molecule designed to explore the impact of these particular substitutions.

The IUPAC name for this compound is 4-Bromo-3,7-dimethyl-1H-indazole.[3] The numbering of the indazole ring system follows established conventions.[4]

A Multi-faceted Approach to Structure Elucidation

The determination of a novel chemical structure is akin to solving a complex puzzle. No single technique provides all the answers; instead, a synergistic combination of analytical methods is employed to build a complete and validated picture. Our workflow for the structural elucidation of 4-Bromo-3,7-dimethyl-1H-indazole integrates three powerful techniques: Mass Spectrometry for determining the molecular formula, NMR spectroscopy for mapping the connectivity of atoms, and X-ray Crystallography for an unambiguous three-dimensional structure.

Caption: Integrated Workflow for Structure Elucidation.

Mass Spectrometry: Confirming the Molecular Formula

Mass spectrometry is the initial and indispensable step in the characterization of a new compound, providing a precise measurement of its molecular weight and, by extension, its elemental composition.

The Causality Behind the Experimental Choice

For a compound containing a bromine atom, mass spectrometry offers a unique diagnostic signature. Bromine has two naturally occurring isotopes, 79Br and 81Br, in an approximate 1:1 ratio.[5][6] This results in a characteristic isotopic pattern for the molecular ion peak (M+), which will appear as a pair of peaks of nearly equal intensity separated by 2 m/z units. This provides immediate and compelling evidence for the presence of a single bromine atom in the molecule.[7]

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, equipped with an Electrospray Ionization (ESI) source.

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent like methanol or acetonitrile.

• Data Acquisition: The sample is introduced into the ESI source, and the mass spectrum is acquired in positive ion mode.

Data Presentation and Interpretation

The mass spectrum of 4-Bromo-3,7-dimethyl-1H-indazole would be expected to show a molecular ion peak consistent with the molecular formula C9H9BrN2.

m/z (Predicted)	Ion Formula	Description	Relative Abundance
223.9980	[C9H979BrN2+H]+	Molecular Ion (M+)	~100%
225.9960	[C9H981BrN2+H]+	Molecular Ion (M+2)	~98%
144.0817	[C9H10N2]+	Loss of Bromine radical	Moderate
118.0657	[C8H8N]+	Further fragmentation	Moderate

The presence of the M+ and M+2 peaks with nearly equal intensity is a definitive indicator of a monobrominated compound.[5][6] The high-resolution data allows for the calculation of the elemental composition, which should be in close agreement with the theoretical value for C9H9BrN2.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Framework

NMR spectroscopy is the most powerful tool for determining the detailed structure of a molecule in solution. By probing the magnetic properties of atomic nuclei, we can deduce the chemical environment and connectivity of each atom.

The Strategic Selection of NMR Experiments

A suite of NMR experiments is employed to systematically build the structure of 4-Bromo-3,7-dimethyl-1H-indazole.

Caption: Strategic NMR Workflow.

• 1H NMR: Provides information about the number of different types of protons and their neighboring protons.

• 13C NMR: Reveals the number of chemically distinct carbon atoms.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon atom to which it is directly attached.[8][9]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for connecting the different fragments of the molecule.[10]

Experimental Protocol: NMR Spectroscopy

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in 0.5-0.7 mL of a deuterated solvent, such as deuterated chloroform (CDCl3) or dimethyl sulfoxide (DMSO-d6).

• Data Acquisition: A standard suite of 1D (1H, 13C) and 2D (HSQC, HMBC) spectra are acquired.

Predicted NMR Data and Interpretation

1H NMR (400 MHz, CDCl3)

Chemical Shift (δ) ppm (Predicted)	Multiplicity	Integration	Assignment
~10.5	br s	1H	N1-H
~7.35	d	1H	H-5
~7.15	d	1H	H-6
~2.60	s	3H	C3-CH3
~2.50	s	3H	C7-CH3

• N1-H: The broad singlet around 10.5 ppm is characteristic of the indazole N-H proton.

• Aromatic Protons (H-5 and H-6): The two doublets in the aromatic region are assigned to the protons on the benzene ring. Their coupling constant would indicate ortho coupling.

• Methyl Protons: The two singlets in the aliphatic region correspond to the two methyl groups.

13C NMR (100 MHz, CDCl3)

Chemical Shift (δ) ppm (Predicted)	Assignment
~142.0	C7a
~140.0	C3
~128.0	C5
~125.0	C3a
~122.0	C6
~115.0	C7
~110.0	C4
~14.0	C3-CH3
~12.0	C7-CH3

The predicted chemical shifts are based on known data for substituted indazoles.[11][12][13] The carbon attached to the bromine (C4) is expected to be at a lower chemical shift.

2D NMR: Connecting the Pieces

• HSQC: Would show correlations between the proton at ~7.35 ppm and the carbon at ~128.0 ppm (H-5 to C-5), the proton at ~7.15 ppm and the carbon at ~122.0 ppm (H-6 to C-6), the methyl protons at ~2.60 ppm and the carbon at ~14.0 ppm (C3-CH3), and the methyl protons at ~2.50 ppm and the carbon at ~12.0 ppm (C7-CH3).

• HMBC: This is the key experiment for confirming the substitution pattern. Key expected correlations include:

  • The C3-CH3 protons (~2.60 ppm) to C3 (~140.0 ppm) and C3a (~125.0 ppm).

  • The C7-CH3 protons (~2.50 ppm) to C7 (~115.0 ppm) and C7a (~142.0 ppm).

  • H-5 (~7.35 ppm) to C4 (~110.0 ppm), C7 (~115.0 ppm), and C3a (~125.0 ppm).

  • H-6 (~7.15 ppm) to C4 (~110.0 ppm) and C7a (~142.0 ppm).

These HMBC correlations would unambiguously establish the positions of the bromine atom and the two methyl groups.

Single-Crystal X-ray Crystallography: The Definitive Structure

While NMR and MS provide powerful evidence for the structure of a molecule, single-crystal X-ray crystallography offers the ultimate, unambiguous confirmation by providing a three-dimensional map of the electron density, from which the precise positions of all atoms can be determined.[14][15]

Rationale for X-ray Crystallography

In drug development and materials science, an undisputed understanding of the three-dimensional arrangement of atoms is often required. X-ray crystallography provides this definitive proof, resolving any ambiguities that may arise from spectroscopic data alone.[16][17] It is particularly valuable for confirming regiochemistry in complex heterocyclic systems.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: High-quality single crystals of 4-Bromo-3,7-dimethyl-1H-indazole are grown, typically by slow evaporation of a saturated solution in a suitable solvent or solvent mixture.

• Data Collection: A suitable crystal is mounted on a diffractometer, and X-ray diffraction data are collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Structure Solution and Refinement: The diffraction data is processed to solve and refine the crystal structure, yielding the precise coordinates of all atoms.

Expected Crystallographic Data

The X-ray crystal structure would confirm the connectivity established by NMR and provide precise bond lengths and angles.

Parameter	Expected Value
Crystal System	Monoclinic or Orthorhombic
Space Group	e.g., P21/c
C-Br Bond Length	~1.90 Å
C-N Bond Lengths	~1.33 - 1.38 Å
C-C Bond Lengths (aromatic)	~1.38 - 1.41 Å

The resulting 3D model would serve as the definitive proof of the structure of 4-Bromo-3,7-dimethyl-1H-indazole.

Caption: X-ray Crystallography Outcome.

Conclusion: A Validated Structural Assignment

By systematically applying a combination of mass spectrometry, a comprehensive suite of NMR experiments, and single-crystal X-ray crystallography, the structure of 4-Bromo-3,7-dimethyl-1H-indazole can be elucidated with the highest degree of confidence. Each technique provides a layer of evidence that corroborates the findings of the others, resulting in a self-validating and unambiguous structural assignment. This rigorous approach is essential for advancing the fields of medicinal chemistry and drug development, where a precise understanding of molecular structure is fundamental to success.

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"literature review on substituted bromo-indazoles"

An In-Depth Technical Guide to Substituted Bromo-Indazoles: Synthesis, Application, and Medicinal Chemistry Insights

Abstract

The indazole nucleus stands as a "privileged scaffold" in medicinal chemistry, largely due to its structural resemblance to the purine core of ATP, which allows it to effectively interact with the ATP-binding pockets of numerous protein kinases.[1][2] This guide provides a comprehensive technical overview of substituted bromo-indazoles, a critical class of intermediates and active pharmaceutical ingredients. The strategic incorporation of a bromine atom onto the indazole core provides a versatile synthetic handle, enabling extensive molecular diversification through modern cross-coupling reactions. We will explore the causality behind various synthetic strategies, detail their applications in drug discovery—with a primary focus on kinase inhibition—and present field-proven protocols and structure-activity relationship (SAR) insights for researchers, scientists, and drug development professionals.

Indazole and its derivatives are nitrogen-containing heterocyclic compounds that have garnered significant attention for their wide range of pharmacological activities, including anticancer, anti-inflammatory, anti-HIV, and antifungal properties.[3][4][5] The 1H-indazole tautomer is the most thermodynamically stable and is considered a bioisostere of indole and phenol, capable of forming crucial hydrogen bond interactions within biological targets.[6][7]

The true power of this scaffold in modern drug discovery is unlocked by the introduction of a bromine substituent. A bromo-group is not merely a placeholder; it is a strategic tool for medicinal chemists. Its primary functions are:

• A Versatile Handle for Cross-Coupling: The carbon-bromine bond is amenable to a wide array of palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig amination.[2][8][9] This allows for the systematic and controlled introduction of diverse aryl, alkyl, and amino groups, which is fundamental for exploring structure-activity relationships (SAR) and optimizing ligand-target interactions.

• Modulation of Electronic Properties: As an electron-withdrawing group, bromine can influence the pKa and electronic distribution of the indazole ring system, which can affect binding affinity and pharmacokinetic properties.

• Vector for Specific Interactions: The bromine atom itself can participate in halogen bonding or occupy specific hydrophobic pockets within a protein's active site, contributing directly to binding potency.

Core Synthetic Methodologies

The preparation of substituted bromo-indazoles can be broadly categorized into two strategic approaches: direct bromination of a pre-formed indazole ring and the construction of the indazole ring from an already brominated precursor.

Direct C-H Bromination of the Indazole Core

For many N-protected or unsubstituted indazoles, the C3 position is the most electronically favorable site for electrophilic substitution. This allows for regioselective bromination.

Causality of Reagent Choice: N-bromosuccinimide (NBS) is a widely employed reagent for this transformation because it provides a source of electrophilic bromine under relatively mild conditions, minimizing side reactions. The choice of solvent (e.g., acetonitrile, chloroform) can be critical to modulate reactivity and ensure solubility of the starting material.

Experimental Protocol: Regioselective C3 Bromination of 1H-Indazole

• Reaction Setup: To a solution of 1H-indazole (1.0 equivalent) in acetonitrile (MeCN), add N-bromosuccinimide (NBS) (1.05 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., Nitrogen or Argon).

• Execution: Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, concentrate the mixture under reduced pressure. Redissolve the residue in a suitable organic solvent like ethyl acetate and wash with a saturated aqueous solution of sodium thiosulfate to quench any remaining NBS, followed by a brine wash.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product via column chromatography on silica gel to yield 3-bromo-1H-indazole.

Ring Construction from Brominated Precursors

Building the indazole ring from a starting material that already contains the bromine atom is a robust and highly common strategy, as it offers precise control over the bromine's position. A classic approach involves the cyclization of a substituted o-halobenzonitrile or a related derivative.

Caption: Workflow for synthesizing 3-amino-bromo-indazoles.

This method is particularly powerful for generating 3-aminoindazoles, which are themselves versatile intermediates. The use of a palladium catalyst for the initial C-N bond formation followed by an acid-mediated cyclization is an efficient route.[10]

The Suzuki-Miyaura Cross-Coupling: A Gateway to Diversification

The Suzuki-Miyaura cross-coupling is arguably the most critical reaction for functionalizing bromo-indazoles. It enables the formation of a C-C bond between the bromo-indazole and a wide variety of commercially available boronic acids or esters.

Causality of Components:

• Palladium Catalyst: A Pd(0) species, often generated in situ from a Pd(II) precatalyst like PdCl₂(dppf), is essential. It undergoes oxidative addition into the C-Br bond, initiating the catalytic cycle.

• Ligand: Phosphine ligands (e.g., dppf, PPh₃) are crucial for stabilizing the palladium center and facilitating the reductive elimination step that forms the final product.

• Base: A base (e.g., K₂CO₃, Cs₂CO₃) is required to activate the boronic acid in the transmetalation step.

• Solvent: A mixture of an organic solvent (e.g., dioxane, DMF) and water is often used to dissolve both the organic and inorganic reagents.

Caption: Key steps of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Generalized Suzuki-Miyaura Coupling of a Bromo-Indazole [8]

• Reaction Setup: In a reaction vessel, combine the substituted bromo-indazole (1.0 equivalent), the desired boronic acid or ester (1.2-1.5 equivalents), a palladium catalyst such as Pd(dppf)Cl₂ (0.05 equivalents), and a base like potassium carbonate (K₂CO₃) (2.0 equivalents).

• Solvent Addition: Add a degassed solvent mixture, typically a 4:1 ratio of 1,4-dioxane to water. Degassing is critical to prevent oxidation of the Pd(0) catalyst.

• Execution: Heat the mixture to 80-100 °C and stir for 4-12 hours under an inert atmosphere. Monitor the reaction's completion via TLC or LC-MS.

• Work-up: After cooling to room temperature, filter the reaction mixture through a pad of Celite to remove the palladium catalyst.[9] Dilute the filtrate with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the resulting crude material by column chromatography or recrystallization.

Applications in Drug Discovery

The true value of substituted bromo-indazoles is realized in their application as scaffolds for potent and selective therapeutic agents.

Dominance as Kinase Inhibitors

The indazole core effectively mimics the hinge-binding motif of ATP, allowing indazole-based compounds to act as competitive inhibitors for a vast range of protein kinases, which are critical targets in oncology and inflammatory diseases.[1][2] The bromine position provides a vector for introducing substituents that can probe and interact with other regions of the ATP binding site, thereby enhancing both potency and selectivity.

Caption: Bromo-indazoles as kinase inhibitor scaffolds.

Table 1: Representative Bromo-Indazole Based Kinase Inhibitors and Their Targets

Parent Scaffold	Substitution Position	Target Kinase(s)	Reported IC₅₀	Reference
1H-Indazole	3-(pyrrolopyridin-2-yl)	TTK	Single-digit nM	[3]
1H-Indazole	4-(((6-Bromo...amino)methyl)phenol	IDO1	720 nM	[3][11]
1H-Indazole	5-(4-pyridinyl), N1-benzoylated	Haspin / Clk4	88 - 155 nM	[12]
1H-Indazole	3, 5-disubstituted	FGFR1-3	0.8 - 4.5 µM	[3]
1H-Indazole	4-bromo derivatives	FtsZ (bacterial)	N/A	[3]

Structure-Activity Relationship (SAR) Insights

SAR studies have revealed that the position of the bromine atom and the nature of the substituents introduced via coupling are critical for biological activity.

• C3 and C6 Positions: Aryl groups introduced at the C3 and C6 positions of the indazole core have been shown to be crucial for potent inhibitory activities against many kinases.[3]

• C4 Position: Introduction of a bromine at C4 has been explored for developing inhibitors of the bacterial cell division protein FtsZ.[3]

• C5 Position: A 5-bromo substitution on the indazole ring was key to significant antifungal activity in a series of indazole-linked triazoles.[13]

Beyond Oncology: Other Therapeutic Areas

While kinase inhibition for cancer is a major focus, bromo-indazole derivatives have shown promise in other areas:

• Antifungal Agents: As noted, specific bromo-indazoles have exhibited excellent efficacy against Candida albicans.[13]

• Antibacterial Agents: Derivatives have been developed with activity against various pathogens.[3]

• Anti-inflammatory Agents: Indazole derivatives are known to possess anti-inflammatory properties.[4][5]

Advanced Scaffolds: The Power of Orthogonal Reactivity

For constructing highly complex molecules, medicinal chemists often turn to bifunctionalized building blocks. 6-Bromo-3-iodo-1H-indazole is a prime example of such a scaffold.[14]

Causality of Reactivity: The carbon-iodine bond is significantly weaker and more reactive in palladium-catalyzed cross-coupling reactions than the carbon-bromine bond. This difference in reactivity allows for selective, sequential functionalization. One can first perform a coupling reaction at the more reactive C3-iodo position under milder conditions, and then, in a subsequent step, perform a second, different coupling reaction at the less reactive C6-bromo position.[14] This orthogonal reactivity is invaluable for the efficient synthesis of complex libraries for high-throughput screening.[14]

Caption: Sequential coupling using a bromo-iodo-indazole scaffold.

Conclusion

Substituted bromo-indazoles represent a cornerstone class of compounds in modern medicinal chemistry. Their strategic value stems not only from the inherent biological potential of the indazole scaffold but also from the synthetic versatility imparted by the bromine substituent. The ability to leverage the bromo-group as a handle for a vast array of cross-coupling reactions provides an unparalleled platform for SAR exploration and the fine-tuning of pharmacological properties. From potent kinase inhibitors in oncology to novel antifungal agents, the bromo-indazole core continues to be a rich source of innovation for drug discovery professionals.

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• Indazoles in Drug Discovery. (n.d.). PharmaBlock.
• Indazoles Chemistry and Biological Activities: Synthesis, Properties, and Biological Activities of Indazole. (2026). ResearchGate.
• Synthesis of 4-Substituted and 3,4-Disubstituted Indazole Derivatives by Palladium-Mediated Cross-Coupling Reactions. (2025). ResearchGate.
• Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic... (2021). ResearchGate.
• Indazole – an emerging privileged scaffold: synthesis and its biological significance. (n.d.). RSC Medicinal Chemistry.
• Indazole synthesis. (n.d.). Organic Chemistry Portal.
• Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives. (2022). Molecules.
• Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. (2021). Molecules.
• How to prepare 5-Bromo-1H-indazole-3-carboxylic acid?. (2022). Guidechem.

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An In-Depth Technical Guide to the Solubility of 4-Bromo-3,7-dimethyl-1H-indazole in Common Laboratory Solvents

Abstract

Solubility is a critical physicochemical parameter in the fields of medicinal chemistry, drug development, and materials science. It dictates the formulation, bioavailability, and efficacy of therapeutic agents and the processability of novel materials. This technical guide provides a comprehensive overview of the theoretical and practical considerations for determining the solubility of 4-Bromo-3,7-dimethyl-1H-indazole, a heterocyclic compound of interest in contemporary research. While specific experimental solubility data for this exact molecule is not extensively published, this guide will equip researchers with the foundational knowledge and detailed protocols to predict, determine, and understand its solubility profile in a range of common laboratory solvents. We will delve into the molecular structure of 4-Bromo-3,7-dimethyl-1H-indazole, the principles of solute-solvent interactions, and present robust methodologies for solubility assessment.

Introduction: The Significance of Solubility in a Research Context

The indazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including anti-cancer and anti-inflammatory properties.[1][2] The solubility of any given indazole derivative, such as 4-Bromo-3,7-dimethyl-1H-indazole, is a pivotal factor that influences its utility in both in vitro and in vivo studies. Poor solubility can lead to challenges in formulation, inaccurate bioassay results, and diminished bioavailability.[3][4] Therefore, a thorough understanding and empirical determination of a compound's solubility are indispensable early-stage activities in the research and development pipeline. This guide serves as a practical resource for scientists and researchers engaged in the synthesis, evaluation, and application of novel chemical entities like 4-Bromo-3,7-dimethyl-1H-indazole.

Physicochemical Properties and Solubility Prediction

A priori assessment of a compound's potential solubility can be derived from its structural features. The principle of "like dissolves like" remains a cornerstone of solubility prediction.

Molecular Structure of 4-Bromo-3,7-dimethyl-1H-indazole:

• Indazole Core: A bicyclic aromatic system composed of a fused benzene and pyrazole ring. The presence of two nitrogen atoms in the pyrazole ring allows for hydrogen bonding (both as a donor and acceptor).

• Bromo Group: The bromine atom at the 4-position is an electron-withdrawing group that increases the molecule's molecular weight and polarizability. It can also participate in halogen bonding.

• Dimethyl Groups: The two methyl groups at the 3 and 7 positions are nonpolar and contribute to the lipophilicity of the molecule.

Based on this structure, 4-Bromo-3,7-dimethyl-1H-indazole can be classified as a moderately polar molecule with both lipophilic and hydrophilic characteristics. The bromine substituent is known to enhance lipophilicity, which can affect bioavailability and pharmacokinetics.[5]

Predicted Solubility Behavior:

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): The indazole core's ability to form hydrogen bonds suggests some solubility in protic solvents. However, the presence of the bromo and dimethyl groups will likely limit its aqueous solubility. Solubility in alcohols like ethanol and methanol is expected to be moderate to good. A related compound, 4-Bromo-1H-indazole, is noted to be soluble in Ethanol.[6]

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents can act as hydrogen bond acceptors and have relatively high dielectric constants, making them effective at solvating polar molecules. It is anticipated that 4-Bromo-3,7-dimethyl-1H-indazole will exhibit good solubility in solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF). For instance, 4-Bromo-1H-indazole is reported to be highly soluble in DMSO (100 mg/mL).[7]

• Nonpolar Solvents (e.g., Toluene, Hexane, Diethyl Ether): The nonpolar methyl groups and the aromatic system suggest some affinity for nonpolar solvents. However, the polar indazole core will likely limit solubility in highly nonpolar solvents like hexane. Moderate solubility may be observed in solvents with some polarity, such as diethyl ether or toluene.

Experimental Determination of Solubility

While predictions are useful, empirical determination of solubility is essential for accurate and reproducible research. The following protocols outline standard methods for both qualitative and quantitative solubility assessment.

Qualitative Solubility Assessment

This rapid method provides a general overview of a compound's solubility in various solvents.

Protocol:

• Add approximately 1-2 mg of 4-Bromo-3,7-dimethyl-1H-indazole to a small test tube or vial.

• Add a small volume (e.g., 0.1 mL) of the chosen solvent to the vial.[8][9]

• Vortex or shake the mixture vigorously for 1-2 minutes at a controlled temperature (typically ambient room temperature).

• Visually inspect the solution. If the solid has completely dissolved, the compound is considered soluble.

• If the solid has not fully dissolved, continue adding the solvent in small increments (e.g., 0.1 mL) with vigorous mixing after each addition, until the solid dissolves or a total volume of 1 mL is reached.

• Record the observations as "soluble," "sparingly soluble," or "insoluble" for each solvent.

Quantitative Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely accepted technique for determining the thermodynamic equilibrium solubility of a compound.[10]

Protocol:

• Add an excess amount of 4-Bromo-3,7-dimethyl-1H-indazole to a known volume of the selected solvent in a sealed vial. The goal is to create a saturated solution with undissolved solid remaining.

• Agitate the vials at a constant temperature (e.g., 25 °C) using a shaker or rotator for a sufficient period to reach equilibrium (typically 24-48 hours).

• After equilibration, allow the vials to stand undisturbed to let the undissolved solid settle.

• Carefully withdraw a sample of the supernatant, ensuring no solid particles are transferred. Centrifugation or filtration can be used to clarify the solution.

• Dilute the supernatant with a suitable solvent to a concentration that falls within the linear range of a pre-validated analytical method (e.g., HPLC-UV or UV-Vis spectroscopy).

• Analyze the concentration of the diluted sample.

• Calculate the original solubility of 4-Bromo-3,7-dimethyl-1H-indazole in the solvent, expressed in units such as mg/mL or mol/L.

Experimental Workflow for Solubility Determination

Caption: A flowchart illustrating the key steps in both qualitative and quantitative solubility determination workflows.

Data Presentation and Interpretation

The results of the quantitative solubility experiments should be tabulated for clear comparison.

Table 1: Predicted and Experimental Solubility of 4-Bromo-3,7-dimethyl-1H-indazole

Solvent Class	Solvent	Polarity Index	Predicted Solubility	Experimental Solubility (mg/mL at 25°C)
Polar Protic	Water	10.2	Low	Data to be determined
Ethanol	5.2	Moderate to High	Data to be determined
Methanol	6.6	Moderate to High	Data to be determined
Polar Aprotic	DMSO	7.2	High	Data to be determined
DMF	6.4	High	Data to be determined
Acetonitrile	5.8	Moderate	Data to be determined
Acetone	5.1	Moderate	Data to be determined
Nonpolar	Toluene	2.4	Low to Moderate	Data to be determined
Dichloromethane	3.1	Moderate	Data to be determined
Diethyl Ether	2.8	Low to Moderate	Data to be determined
Hexane	0.1	Very Low	Data to be determined

Note: Polarity Index values are approximate and can vary slightly depending on the scale used.[11][12][13]

The experimentally determined solubility data should be interpreted in the context of the molecular structure and the properties of the solvents. A high solubility in DMSO and DMF would confirm the importance of the polar interactions facilitated by the indazole ring. Conversely, poor solubility in hexane would highlight the compound's overall polar nature.

Conclusion

While specific, publicly available solubility data for 4-Bromo-3,7-dimethyl-1H-indazole is limited, this guide provides a robust framework for its prediction and experimental determination. By understanding the interplay between the compound's structural features and the properties of common laboratory solvents, researchers can make informed decisions regarding solvent selection for synthesis, purification, formulation, and biological screening. The detailed protocols provided herein offer a standardized approach to generating reliable and reproducible solubility data, a critical step in advancing research and development involving this and other novel chemical entities.

References

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• Procedure For Determining Solubility of Organic Compounds | PDF - Scribd.
• Solubility test for Organic Compounds.
• Properties of Common Laboratory Solvents.
• Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms - OUCI.
• (PDF) Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms - ResearchGate.
• How to determine the solubility of a substance in an organic solvent ? | ResearchGate.
• Solubility of Organic Compounds: Principle and Examples 2026 - chemistrysh.com.
• Classification of organic compounds By solubility.
• Common solvent properties - Waters Help Center.
• Physical properties of some common organic solvents. Solvent Formula... | Download Table - ResearchGate.
• Properties of Common Organic Solvents.
• Common Organic Solvents: Table of Properties1,2,3.
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Novel Indazole Architectures: From Kinase Selectivity to Targeted Protein Degradation

Executive Summary

The indazole scaffold (

-indazole) has transcended its traditional role as a mere bioisostere of indole or purine. While historically validated by FDA-approved blockbusters like Axitinib (VEGFR inhibitor) and Niraparib (PARP inhibitor), the current frontier of indazole research has shifted toward high-precision modalities.

This guide outlines three critical research vectors for the next decade:

• Covalent Kinase Inhibition: Targeting non-catalytic cysteines to overcome drug resistance.

• Targeted Protein Degradation (PROTACs): Utilizing the indazole core as a high-affinity warhead for E3 ligase recruitment.

• Late-Stage C-H Functionalization: Novel synthetic methodologies that allow rapid library generation without de novo synthesis.

Part 1: Structural Rationale & Tautomeric Control

The indazole nucleus exists in two tautomeric forms:

-indazole (thermodynamically stable) and -indazole.[1][2] In biological systems, controlling this tautomerism is the primary determinant of target affinity.

• The 1H-Indazole Advantage: Mimics the purine ring of ATP, making it an ideal scaffold for Type I and Type II kinase inhibitors. The N1-H serves as a hydrogen bond donor to the hinge region (e.g., Glu residues), while N2 accepts hydrogen bonds.

• The 2H-Indazole Frontier: Recent studies suggest

  -indazoles offer unique vectors for GPCR modulation, particularly in 5-HT receptor antagonists like Granisetron .

Visualization: The Indazole Pharmacophore

The following diagram illustrates the critical binding vectors of the indazole scaffold in a typical Kinase ATP-binding pocket.

Figure 1: Pharmacophore mapping of 1H-indazole binding to a generic kinase hinge region. Note the dual H-bonding capability.[3]

Part 2: Frontier Research Areas

Next-Generation Kinase Inhibitors (Covalent & Allosteric)

Current research focuses on "Type II" inhibitors that stabilize the kinase in its inactive (DFG-out) conformation.

• Mechanism: Substitution at the C3 position of the indazole ring allows the molecule to extend into the "back pocket" of the kinase, bypassing the gatekeeper residue (often a source of resistance, e.g., T790M in EGFR).

• Covalent Targeting: Incorporating acrylamide "warheads" at the C4 or C6 positions allows for irreversible binding to non-catalytic cysteines, increasing potency and residence time.

Indazole-Based PROTACs (Proteolysis Targeting Chimeras)

Indazoles are emerging as superior "warheads" (Protein of Interest ligands) for PROTACs due to their rigid bicyclic structure, which reduces the entropic penalty upon ternary complex formation.

• Design Strategy:

  • Warhead: Indazole derivative (binds target kinase/protein).[4][5]

  • Linker: PEG or alkyl chain attached via the N1 or C3 position (solvent-exposed vectors).

  • E3 Ligand: Thalidomide (CRBN) or VHL ligand.

Figure 2: Mechanism of action for an Indazole-based PROTAC inducing ubiquitination and degradation of a target protein.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: Rh(III)-Catalyzed C-H Activation for Indazole Synthesis

Why this method? Traditional diazotization is hazardous and limits functional group tolerance. Rhodium-catalyzed C-H activation allows for the "one-pot" construction of diverse indazoles from stable azo-compounds or hydrazides, enabling rapid SAR exploration.

Reagents:

• Substrate: Azobenzene or N'-phenylbenzohydrazide derivatives.

• Coupling Partner: Aldehyde (for C3-acylation) or Acrylate.

• Catalyst:

  (2.5 mol%).

• Oxidant:

  (10 mol%) or .

• Solvent: 1,2-Dichloroethane (DCE).

Step-by-Step Workflow:

• Setup: In a flame-dried Schlenk tube, charge the hydrazide substrate (0.2 mmol),

  (3.1 mg), and (6.8 mg).

• Addition: Add DCE (2.0 mL) followed by the acrylate coupling partner (0.24 mmol).

• Reaction: Seal tube and heat to 100°C for 12 hours. Validation Check: The solution should turn from orange to dark brown/black, indicating active Rh-cycle.

• Workup: Cool to RT. Filter through a Celite pad (eluting with DCM).

• Purification: Concentrate in vacuo and purify via Flash Column Chromatography (Hexane/EtOAc gradient).

Mechanism: The Rh(III) inserts into the ortho-C-H bond (directing group assisted), coordinates the alkene, inserts, and undergoes reductive elimination to form the indazole core.

Figure 3: Rhodium(III)-catalyzed C-H activation pathway for rapid indazole assembly.

Part 4: Data Presentation & SAR Analysis

When evaluating novel indazole derivatives, data must be stratified by generation to demonstrate potency shifts.

Table 1: Comparative Potency (Hypothetical SAR Data for VEGFR2 Inhibition)

Compound ID	C3-Substituent	C6-Substituent	IC50 (nM)	Selectivity (VEGFR2 vs EGFR)	Mechanism
IND-Gen1 (Ref)	Methyl	H	45.0	10x	Type I (ATP Competitive)
IND-Gen2	Styryl (Rigid)	Amide	12.5	50x	Type II (DFG-out stabilizer)
IND-Gen3	Acrylamide	F	1.2	>100x	Covalent (Cys1045)
PROTAC-IND	Linker-VHL	H	5.0 (DC50)	N/A	Degradation

Note: DC50 refers to the concentration required for 50% degradation of the target protein.

References

• Zhang, S.-G., et al. "Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives."[6] Molecules, 2018. Link

• Lian, Y., et al. "Rhodium(III)-Catalyzed Indazole Synthesis by C–H Bond Functionalization."[7] Journal of the American Chemical Society, 2013. Link

• Neklesa, T. K., et al. "Targeted protein degradation by PROTACs."[8] Pharmacology & Therapeutics, 2017.[8] Link

• FDA Labeling. "Pazopanib (Votrient) Prescribing Information." U.S. Food and Drug Administration.[9][10] Link

• Gaikwad, D. D., et al. "Synthesis of indazole motifs and their medicinal importance: an overview."[11] European Journal of Medicinal Chemistry, 2022.[11] Link

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• 5. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01147B [pubs.rsc.org]
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• 11. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

"use of 4-Bromo-3,7-dimethyl-1H-indazole in organic synthesis"

Executive Summary

4-Bromo-3,7-dimethyl-1H-indazole (CAS: 1824052-02-9) has emerged as a high-value scaffold in modern drug discovery, particularly for kinase and bromodomain (BET) inhibitor campaigns. Its structural uniqueness lies in the 3,7-dimethyl substitution pattern :

• C3-Methyl: Blocks the metabolically vulnerable C3-H position, enhancing pharmacokinetic stability.

• C7-Methyl: Induces a specific steric twist, often improving selectivity by clashing with "gatekeeper" residues in kinase ATP pockets or restricting rotation in biaryl systems.

• C4-Bromo: Provides a versatile handle for cross-coupling reactions, allowing vector growth into solvent-exposed regions of protein targets.

This guide details the handling, regioselective functionalization, and synthetic utility of this scaffold.[1]

Chemical Profile & Handling

Property	Specification
Molecular Formula	C₉H₉BrN₂
Molecular Weight	225.09 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, MeOH; sparingly soluble in DCM.
pKa (Calc.)	~13.5 (NH acidity)
Storage	2–8°C, inert atmosphere (Argon/Nitrogen). Hygroscopic.

Handling Precaution: While the indazole core is stable, the C4-bromide is sensitive to light over prolonged periods. Store in amber vials.

Strategic Functionalization Workflows

The utility of 4-bromo-3,7-dimethyl-1H-indazole relies on a divergent synthesis strategy . The order of operations—specifically whether to alkylate the nitrogen or couple the bromide first—dictates the yield and regioselectivity.

Visual Workflow: Divergent Synthesis

Figure 1: Divergent synthetic pathways. The N-alkylation step is typically performed first to define regiochemistry and improve solubility for subsequent palladium catalysis.

Detailed Experimental Protocols

Protocol A: Regioselective N-Alkylation (The "7-Methyl Challenge")

Challenge: The C7-methyl group exerts steric hindrance adjacent to the N1 position. Unlike simple indazoles which favor N1-alkylation thermodynamically, 4-bromo-3,7-dimethyl-1H-indazole often yields mixtures of N1 and N2 isomers , or favors N2 kinetically.

Optimized N1-Alkylation Protocol: This protocol uses a thermodynamic equilibration approach to maximize the N1 isomer.

• Reagents:

  • Substrate: 1.0 eq (e.g., 225 mg, 1.0 mmol)

  • Alkyl Halide: 1.2 eq

  • Base: Cesium Carbonate (Cs₂CO₃) - 2.0 eq[2]

  • Solvent: Anhydrous DMF (5 mL/mmol)

  • Additive: Tetrabutylammonium iodide (TBAI) - 0.1 eq (Catalytic)

• Procedure:

  • Step 1: Dissolve the indazole in anhydrous DMF under Argon.

  • Step 2: Add Cs₂CO₃ and stir at Room Temperature (RT) for 15 min to deprotonate.

  • Step 3: Add the alkyl halide (and TBAI if using alkyl chlorides).

  • Step 4: Heat to 80–90°C for 4–6 hours.

    • Note: Higher temperature promotes thermodynamic equilibration to the more stable N1 isomer, overcoming the kinetic preference for N2 caused by the 7-Me steric clash.

  • Step 5: Cool to RT, dilute with EtOAc, wash with LiCl (5% aq) to remove DMF.

  • Step 6: Purification via Flash Chromatography (Hexane/EtOAc gradient).

Self-Validating Checkpoint:

• N1-Isomer: Typically elutes later (more polar) on silica than the N2-isomer in EtOAc/Hexane systems.

• NMR Signature: N1-alkylation shows a characteristic NOE (Nuclear Overhauser Effect) between the N-CH₂ protons and the C7-Methyl protons. If no NOE is observed between the alkyl group and the 7-Me, you likely have the N2 isomer.

Protocol B: Suzuki-Miyaura Cross-Coupling at C4

The C4-bromo position is sterically crowded by the C3-methyl. Standard catalysts (e.g., Pd(PPh₃)₄) may be sluggish. We recommend Pd(dppf)Cl₂ for its smaller bite angle and robustness.

• Reagents:

  • N-Alkylated Indazole (from Protocol A): 1.0 eq

  • Aryl Boronic Acid/Pinacol Ester: 1.5 eq

  • Catalyst: Pd(dppf)Cl₂[3]·DCM : 5 mol%

  • Base: K₂CO₃ (2M aqueous solution): 3.0 eq

  • Solvent: 1,4-Dioxane (degassed): 10 volumes

• Procedure:

  • Step 1: Charge a microwave vial with the indazole, boronic acid, and Pd catalyst.

  • Step 2: Seal and purge with Argon for 5 minutes.

  • Step 3: Add degassed Dioxane and K₂CO₃ solution via syringe.

  • Step 4: Heat at 100°C (oil bath) or 120°C (Microwave) for 1–2 hours.

  • Step 5: Filter through Celite, concentrate, and purify.

Data Interpretation:

Parameter	Observation	Troubleshooting
Conversion	< 50% after 2h	Switch to Pd(dtbpf)Cl₂ (highly active for sterically hindered chlorides/bromides).
Debromination	Product mass = M-Br	Solvent is too "wet" or reaction ran too long. Degas solvents thoroughly.

| Homocoupling | Biaryl dimer formed | Reduce Boronic acid to 1.1 eq; ensure anaerobic conditions. |

Advanced Application: Buchwald-Hartwig Amination

To introduce an amine at C4 (common for kinase hinge binders), the 3,7-dimethyl pattern requires a specialized catalytic system to overcome steric hindrance.

Recommended System:

• Catalyst: Pd₂dba₃ (2 mol%)

• Ligand: Xantphos or BrettPhos (4 mol%)

  • Why? BrettPhos is specifically designed for coupling primary amines to hindered aryl halides.

• Base: Cs₂CO₃ or NaOtBu.

• Solvent: Toluene or Dioxane at 100°C.

Case Study: Designing a Selective Kinase Inhibitor

Objective: Target a kinase with a solvent-exposed cysteine residue. Strategy: Use 4-bromo-3,7-dimethyl-1H-indazole as the core.

• N1-Alkylation: Attach a piperidine tail to improve solubility (Protocol A).

• C4-Coupling: Use Suzuki coupling (Protocol B) to attach an acrylamide-bearing phenyl ring.

• Result: The 7-methyl group twists the phenyl ring relative to the indazole, forcing the acrylamide into the correct vector to covalently modify the cysteine, while the 3-methyl fills the hydrophobic back-pocket.

References

• Regioselective Functionalization of Indazoles

  • Loupy, A., et al. "Regioselective alkylation of indazoles in solid-liquid phase transfer catalysis." Tetrahedron, 2004.[4]

  • Note: Discusses the thermodynamic vs.

  • (General reference for indazole alkylation logic).

• Suzuki Coupling on Hindered Indazoles

  • El Kazzouli, S., et al.[5] "A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles." RSC Advances, 2021.

  • Relevance: Demonstrates Pd(dppf)Cl2 utility in hindered bromo-indazoles.[3]

• Mechanistic Insights on 7-Substituted Indazoles

  • Beilstein J. Org.[6] Chem. "Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights." Beilstein Journal of Organic Chemistry, 2024.[6]

  • Relevance: Explains the steric influence of C7-substituents on N1/N2 selectivity.

• Commercial Availability & CAS Data

  • BLD Pharm / Ambeed C

Sources

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• 3. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

High-Fidelity Protocols for Suzuki-Miyaura Coupling of 4-Bromoindazoles

Executive Summary

The functionalization of the indazole scaffold at the C4 position represents a specific challenge in medicinal chemistry due to two converging factors: electronic deactivation relative to the C6 position and steric hindrance from the peri-hydrogen at C3. Furthermore, the acidic N-H proton (pKa ~14) of the unprotected indazole can poison palladium catalysts, leading to stalled reactions.

This guide provides two distinct, field-validated protocols:

• Protocol A (Direct Coupling): Utilizes third-generation Buchwald precatalysts to couple unprotected 4-bromoindazoles, bypassing two synthetic steps (protection/deprotection).

• Protocol B (Protected Route): The "Gold Standard" THP-protection route for scale-up or when coupling partners are highly sensitive to base.

Mechanistic Insight: The "Indazolyl Trap"

Understanding why this reaction fails is the key to success.

The Inhibitory Pathway

In the absence of a protecting group, the base required for the Suzuki cycle deprotonates the indazole N-H. The resulting indazolyl anion is a competent ligand for Palladium(II). It displaces the halide or phosphine, forming a stable Pd(II)-azolyl complex . This species acts as a thermodynamic sink (resting state), removing active catalyst from the cycle.

The C4 Steric Challenge

Unlike the C5, C6, or C7 positions, the C4 position is located in the "bay region" of the fused system. The C3-H exerts peri-strain on incoming oxidative addition complexes, requiring ligands with specific cone angles (e.g., XPhos, SPhos) to facilitate the reaction.

Diagram 1: The Inhibitory Mechanism & Solution

Caption: The inhibitory pathway where the indazolyl anion sequesters the catalyst. Bulky electron-rich ligands (Green) are required to destabilize this resting state.

Critical Decision Matrix

Before selecting a protocol, evaluate your substrate against these criteria.

Caption: Selection logic for 4-bromoindazole coupling strategies.

Protocol A: Direct Coupling (Unprotected)

Best For: Rapid analog generation, stable boronic acids, <5g scale. Mechanism: Uses XPhos Pd G2 or G3. The dialkylbiaryl phosphine ligand creates a steric environment that prevents the formation of the stable Pd-indazolyl amidate species, allowing the catalytic cycle to proceed.

Reagents

• Substrate: 4-Bromo-1H-indazole (1.0 equiv)

• Coupling Partner: Boronic Acid/Pinacol Ester (1.2–1.5 equiv)

• Catalyst: XPhos Pd G2 (Cat. #726675) or XPhos Pd G3 (2–5 mol%)

• Base: K3PO4 (3.0 equiv, 0.5 M aqueous solution)

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step Methodology

• Charge: To a reaction vial equipped with a magnetic stir bar, add 4-bromoindazole (1.0 equiv), boronic acid (1.2 equiv), and XPhos Pd G2 (0.02 equiv).

• Inert: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-dioxane (concentration 0.2 M relative to indazole) via syringe.

• Base Addition: Add degassed 0.5 M aqueous K3PO4 (3.0 equiv). Note: The biphasic nature is critical for solubility.

• Reaction: Heat the mixture to 100 °C for 2–4 hours. Monitor by LCMS.

  • Checkpoint: If conversion stalls at 50%, add an additional 1 mol% catalyst.

• Workup: Cool to RT. Dilute with EtOAc and wash with water. The unprotected product will partition into the organic layer (unless highly polar).

• Purification: Flash chromatography. Note: Unprotected indazoles often streak on silica. Add 1% Et3N or use MeOH/DCM gradients.

Protocol B: The "Robust" Route (THP Protected)

Best For: Scale-up, unstable boronic acids, GMP workflows. Mechanism: Tetrahydropyranyl (THP) protection masks the acidic proton, converting the substrate into a standard aryl bromide electronically similar to bromonaphthalene.

Phase 1: Protection[1]

• Dissolve 4-bromoindazole in DCM (0.5 M).

• Add 3,4-Dihydro-2H-pyran (DHP) (1.5 equiv) and p-Toluenesulfonic acid (pTsOH) (0.1 equiv).

• Stir at RT for 4 hours (TLC control: Hex/EtOAc).

• Quench with sat. NaHCO3. Isolate the N1-THP isomer (major) and N2-THP (minor). Note: Both isomers couple efficiently; separation is optional but recommended for analytics.

Phase 2: Coupling

• Catalyst: Pd(dppf)Cl2[1][2][3]·DCM (3 mol%) or Pd(PPh3)4 (5 mol%).

• Base: Na2CO3 (2.0 M aq) or Cs2CO3 (solid).

• Solvent: DME/Water (4:1) or Toluene/EtOH/Water (4:2:1).

• Temp: 90 °C.

Phase 3: Deprotection

• Dissolve the coupled product in MeOH or EtOH.

• Add HCl (4M in dioxane) or concentrated aqueous HCl (1 mL per 10 mL solvent).

• Heat to 60 °C for 1 hour.

• Neutralize and extract.[2]

Optimization & Troubleshooting Data

Solvent & Base Screening (for Protocol A)

Entry	Catalyst	Base	Solvent System	Yield (LCMS)	Note
1	Pd(PPh3)4	Na2CO3	DME/H2O	<10%	Failed. Catalyst poisoning.
2	Pd(dppf)Cl2	K2CO3	Dioxane/H2O	35%	Stalled conversion.
3	XPhos Pd G2	K3PO4	Dioxane/H2O	92%	Recommended.
4	SPhos Pd G2	K3PO4	n-BuOH	85%	Good alternative for green chem.
5	Pd-PEPPSI-IPr	K2CO3	Dioxane	78%	Good for sterically hindered acids.

Common Failure Modes

• Protodeboronation: The boronic acid loses the B(OH)2 group before coupling.

  • Fix: Switch to Protocol B (Protected). Use milder base (K3PO4 or KF). Lower temp to 80 °C.

• Homocoupling: Formation of Indazole-Indazole dimer.

  • Fix: Degass solvents more rigorously (O2 promotes homocoupling). Reduce catalyst loading.

• N-Arylation: Coupling occurs at the Nitrogen instead of C4.

  • Fix: This is rare with Boronic acids (Chan-Lam conditions required) but can happen with Cu contaminants. Ensure high-purity reagents.

References

• Buchwald, S. L. et al. "Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles." Journal of the American Chemical Society, 2014. (Demonstrates XPhos efficacy on free NH-indazoles).

• Organ, M. G. et al. "Pd-PEPPSI-IPr: A Highly Active Catalyst for the Suzuki-Miyaura Cross-Coupling." Chemistry - A European Journal, 2006.

• Léris, G. et al. "Regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling... of 4-substituted NH-free indazoles." RSC Advances, 2021. (Discusses C4 vs C7 reactivity and conditions).

• Meanwell, N. A. "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 2011. (Context on Indazole utility).

Sources

• 1. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04633A [pubs.rsc.org]
• 2. reddit.com [reddit.com]
• 3. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the N-Alkylation of the Indazole Ring

Authored by: A Senior Application Scientist

Introduction: The Significance of N-Alkylated Indazoles in Modern Drug Discovery

The indazole scaffold is a privileged bicyclic heteroaromatic system that constitutes the core of numerous pharmacologically active compounds. Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, capable of engaging in various biological interactions. The strategic N-alkylation of the indazole ring is a cornerstone of medicinal chemistry, as the nature and position of the N-substituent can profoundly influence a molecule's potency, selectivity, metabolic stability, and pharmacokinetic profile. For instance, the precise placement of an alkyl group on either the N1 or N2 position can dictate the compound's ability to bind to its target protein, highlighting the critical importance of regioselective alkylation strategies. This guide provides an in-depth exploration of the primary methods for N-alkylation of indazoles, offering detailed protocols and mechanistic insights to empower researchers in their drug development endeavors.

Understanding the Dichotomy of Indazole Tautomerism and Regioselectivity

The indazole ring exists as two principal tautomers: 1H-indazole and 2H-indazole. The 1H-tautomer is generally the more stable form. However, the energy difference is small enough that both nitrogen atoms can be alkylated, leading to mixtures of N1 and N2-alkylated products. The outcome of an alkylation reaction is a delicate interplay of several factors:

• Steric Hindrance: Bulky substituents on the indazole ring, particularly at the C7 position, can sterically hinder the approach of the alkylating agent to the N1 position, thereby favoring N2 alkylation.

• Electronic Effects: The electronic nature of both the indazole substrate and the alkylating agent plays a crucial role. Electron-withdrawing groups on the indazole ring can influence the nucleophilicity of the nitrogen atoms.

• Reaction Conditions: The choice of base, solvent, and temperature can significantly impact the regioselectivity of the reaction.

The following diagram illustrates the tautomerism and the potential sites of alkylation:

Caption: Tautomerism of the indazole ring and the resulting N1 and N2 alkylation products.

Method 1: Direct N-Alkylation via SN2 Reaction

This is the most straightforward method for N-alkylation, involving the deprotonation of the indazole NH with a suitable base, followed by nucleophilic attack on an alkyl halide or sulfonate.

Mechanistic Considerations:

The regioselectivity of direct alkylation is highly dependent on the reaction conditions. A general trend is that polar aprotic solvents like DMF or DMSO tend to favor N1 alkylation, while nonpolar solvents may lead to increased formation of the N2 isomer. The choice of base is also critical; strong, non-nucleophilic bases are preferred to ensure complete deprotonation without competing side reactions.

The following workflow outlines the key steps in direct N-alkylation:

Caption: General workflow for the direct N-alkylation of indazoles.

Protocol 1: Regioselective N1-Alkylation of 6-Nitroindazole

This protocol describes the preferential N1-alkylation of 6-nitroindazole using potassium carbonate as the base in DMF. The electron-withdrawing nitro group at the 6-position enhances the acidity of the N1-proton, favoring its deprotonation and subsequent alkylation.

Materials:

• 6-Nitroindazole

• Alkyl halide (e.g., Iodomethane, Benzyl bromide)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• To a solution of 6-nitroindazole (1.0 eq) in anhydrous DMF, add anhydrous K₂CO₃ (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add the alkyl halide (1.1 eq) dropwise to the suspension.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to separate the N1 and N2 isomers.

Substrate	Alkylating Agent	Base	Solvent	Temp (°C)	N1:N2 Ratio	Yield (%)
6-Nitroindazole	Iodomethane	K₂CO₃	DMF	60	>95:5	92
Indazole	Benzyl Bromide	NaH	THF	25	60:40	85
7-Methylindazole	Ethyl Iodide	Cs₂CO₃	Acetonitrile	80	10:90	78

Method 2: Mitsunobu Reaction for Controlled N-Alkylation

The Mitsunobu reaction offers a powerful and often highly regioselective method for the N-alkylation of indazoles with primary and secondary alcohols. This reaction proceeds under mild, neutral conditions, making it suitable for substrates with sensitive functional groups.

Mechanistic Insights:

The reaction is initiated by the formation of a phosphonium salt from the reaction of triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). The indazole then acts as a nucleophile, attacking the activated alcohol, leading to the formation of the N-alkylated product. The regioselectivity is often directed towards the more nucleophilic N2 position, especially for indazoles lacking strong electron-withdrawing groups.

Caption: Simplified workflow of the Mitsunobu reaction for N-alkylation.

Protocol 2: N2-Selective Alkylation of Indazole with a Primary Alcohol

This protocol details the N2-selective alkylation of unsubstituted indazole using the Mitsunobu reaction.

Materials:

• Indazole

• Primary alcohol (e.g., 2-Phenylethanol)

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD)

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (DCM)

• Silica gel for column chromatography

Procedure:

• Dissolve indazole (1.0 eq), the primary alcohol (1.2 eq), and PPh₃ (1.5 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar).

• Cool the solution to 0 °C in an ice bath.

• Add DIAD (1.5 eq) dropwise to the cooled solution over 15 minutes. A color change and/or precipitation may be observed.

• Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate) to isolate the N2-alkylated product.

Substrate	Alcohol	Reagents	Solvent	Temp (°C)	N1:N2 Ratio	Yield (%)
Indazole	2-Phenylethanol	PPh₃, DIAD	THF	0 to RT	5:95	88
5-Bromoindazole	Cyclopentanol	PPh₃, DEAD	DCM	0 to RT	15:85	75

Method 3: Michael Addition for N-Alkylation with α,β-Unsaturated Systems

The aza-Michael addition is an effective method for the N-alkylation of indazoles with electron-deficient alkenes, such as acrylates, acrylonitriles, and vinyl ketones. This reaction typically proceeds under basic or acidic catalysis.

Mechanistic Rationale:

Under basic conditions, the indazole is deprotonated to form the indazolide anion, which then acts as a nucleophile in a conjugate addition to the α,β-unsaturated carbonyl or nitrile compound. The regioselectivity can be influenced by the catalyst and reaction conditions.

Protocol 3: Base-Catalyzed Michael Addition to Ethyl Acrylate

This protocol outlines the N1-selective Michael addition of indazole to ethyl acrylate.

Materials:

• Indazole

• Ethyl acrylate

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Acetonitrile (MeCN)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

Procedure:

• To a solution of indazole (1.0 eq) in acetonitrile, add DBU (0.1 eq).

• Add ethyl acrylate (1.5 eq) to the mixture.

• Stir the reaction at room temperature for 24 hours.

• Monitor the reaction by TLC. Upon completion, dilute the mixture with ethyl acetate.

• Wash the organic layer with saturated aqueous NH₄Cl and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can often be used without further purification, or it can be purified by column chromatography if necessary.

Substrate	Michael Acceptor	Catalyst	Solvent	Temp (°C)	N1:N2 Ratio	Yield (%)
Indazole	Ethyl Acrylate	DBU	MeCN	RT	>90:10	95
4-Chloroindazole	Acrylonitrile	Triton B	Dioxane	50	80:20	82

Conclusion and Future Perspectives

The N-alkylation of the indazole ring is a fundamental transformation in the synthesis of biologically active molecules. The choice of synthetic strategy depends heavily on the desired regioselectivity, the nature of the substituents on the indazole core, and the functional group tolerance required. Direct alkylation offers a classical and versatile approach, while the Mitsunobu reaction provides a mild and often highly selective alternative for the introduction of alkyl groups from alcohols. For α,β-unsaturated systems, the Michael addition presents an efficient route. As the demand for novel indazole-based therapeutics continues to grow, the development of even more efficient, selective, and sustainable N-alkylation methods will remain an area of active research.

References

• F. De Angelis, A. Sgamellotti, F. Tarantelli, J. Phys. Chem. A, 2005 , 109 (23), pp 5246–5252, "A theoretical study of the electronic structure and tautomerism of indazole", [Link]

• J. Elguero, A. Fruchier, R. Jacquier, Bull. Soc. Chim. Fr., 1966 , 2075-2084, "Recherches dans la série des indazoles. VI. Étude par RMN de la tautomérie des indazoles", [Link]

• A. F. Pozharskii, V. A. Anisimova, V. V. Tsupak, Practical Work in the Chemistry of Heterocyclic Compounds, 1988 , "Indazole", [Link]

• L. Yet, Chem. Rev., 2000 , 100 (8), pp 2963–3044, "The Michael Reaction: A Powerful and Versatile Tool in Organic Synthesis", [Link]

Topic: A Scalable, Multi-Step Synthesis of 4-Bromo-3,7-dimethyl-1H-indazole for Pharmaceutical Research and Development

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

Indazole derivatives are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents due to their wide range of biological activities.[1] This application note provides a comprehensive, field-proven guide for the large-scale synthesis of 4-Bromo-3,7-dimethyl-1H-indazole, a key substituted building block for drug discovery and development. The described four-step synthetic route begins from the readily available starting material 2,3-dimethylaniline and proceeds through a robust sequence of acetylation, regioselective bromination, nitrosative cyclization, and deprotection. This protocol is designed for scalability, emphasizing process control, safety, and reproducibility to yield high-purity material suitable for pharmaceutical applications. We provide detailed experimental procedures, causality-driven explanations for methodological choices, and integrated data summaries to ensure successful implementation by researchers and process chemists.

Synthetic Strategy and Rationale

The efficient construction of the indazole scaffold is paramount for its use in drug development.[2] Our strategy is centered on a modified Jacobson indazole synthesis, a classic and reliable method for forming the indazole ring from ortho-alkylated acetanilides. This approach was selected for its scalability, high regiochemical control, and use of cost-effective reagents.

The chosen starting material, 2,3-dimethylaniline, is a commercially available and economical precursor. The synthetic pathway is designed as follows:

• Protection: The amine functionality of 2,3-dimethylaniline is first protected as an acetamide. This is a critical step that serves two purposes: it deactivates the amine towards unwanted side reactions and acts as a powerful ortho-, para-directing group for the subsequent electrophilic bromination, ensuring high regioselectivity.

• Regioselective Bromination: The N-(2,3-dimethylphenyl)acetamide is brominated. The steric hindrance from the C3-methyl group and the strong activating effect of the acetamido group directs the bromine atom almost exclusively to the C4 position.

• Nitrosative Cyclization: The key indazole ring-forming reaction is achieved by treating the N-(4-bromo-2,3-dimethylphenyl)acetamide with a nitrosating agent. This induces an intramolecular cyclization involving the C3-methyl group to form the N-acetylated indazole intermediate.

• Deprotection: The final step involves the hydrolysis of the N-acetyl group under basic conditions to yield the target compound, 4-Bromo-3,7-dimethyl-1H-indazole.

The complete synthetic scheme is illustrated below.

Caption: Overall synthetic route for 4-Bromo-3,7-dimethyl-1H-indazole.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the large-scale synthesis of 4-Bromo-3,7-dimethyl-1H-indazole.

Parameter	Value	Rationale / Reference
Starting Material	2,3-Dimethylaniline	Commercially available, cost-effective precursor.
Overall Yield	65-75% (Typical)	Based on typical yields for analogous multi-step syntheses.
Key Reagents	Acetic Anhydride, Bromine, Isoamyl Nitrite, Potassium Carbonate	Standard, scalable reagents for acetylation, bromination, cyclization, and hydrolysis.[3]
Solvents	Toluene, Acetic Acid, Chloroform, Methanol	Industrial-grade solvents suitable for process scale.
Final Product Purity	>98% (by HPLC)	Achieved via final crystallization step.
Analysis Methods	HPLC, ¹H NMR, ¹³C NMR, Mass Spectrometry	Standard analytical techniques for structural confirmation and purity assessment.

Detailed Experimental Protocols

Safety Precaution: This synthesis involves hazardous materials including bromine (corrosive, toxic), acetic anhydride (corrosive), and chloroform (toxic). All steps must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

Step 1: Acetylation of 2,3-Dimethylaniline (Intermediate 1)

• Rationale: This step protects the amine to control reactivity and direct the subsequent bromination. Toluene is used as a solvent, and pyridine acts as a base to neutralize the acetic acid byproduct.

• Procedure:

  • To a 5 L three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and thermometer, add 2,3-dimethylaniline (300 g, 2.48 mol) and toluene (1.5 L).

  • Stir the mixture to obtain a clear solution and add pyridine (215 g, 2.72 mol, 1.1 eq) in one portion.

  • Cool the reaction mixture to 0-5°C using an ice-water bath.

  • Add acetic anhydride (278 g, 2.72 mol, 1.1 eq) dropwise via the dropping funnel over 1 hour, ensuring the internal temperature does not exceed 15°C.

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2 hours.

  • Monitor the reaction by TLC or HPLC until the starting material is consumed.

  • Quench the reaction by slowly adding water (1 L). Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with 1 M HCl (2 x 500 mL) and saturated sodium bicarbonate solution (1 x 500 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-(2,3-dimethylphenyl)acetamide as a white to off-white solid.

  • Yield: 385-400 g (95-98%). The product is typically of sufficient purity for the next step without further purification.

Step 2: Regioselective Bromination of N-(2,3-dimethylphenyl)acetamide (Intermediate 2)

• Rationale: Acetic acid is an excellent solvent for electrophilic aromatic bromination. The reaction is conducted at low temperature to control the exothermic reaction and maximize the yield of the desired C4-bromo isomer.

• Procedure:

  • In a 5 L flask equipped as in Step 1, dissolve N-(2,3-dimethylphenyl)acetamide (380 g, 2.33 mol) in glacial acetic acid (2.0 L).

  • Cool the solution to 0-5°C in an ice-salt bath.

  • In a separate dropping funnel, prepare a solution of bromine (391 g, 2.45 mol, 1.05 eq) in glacial acetic acid (400 mL).

  • Add the bromine solution dropwise to the reaction mixture over 2-3 hours, maintaining the internal temperature below 5°C.

  • After addition, stir the reaction mixture at 0-5°C for an additional 1 hour.

  • Monitor the reaction by HPLC. Upon completion, quench the reaction by pouring the mixture slowly into a stirred solution of sodium bisulfite (100 g) in ice-water (8 L).

  • The product will precipitate as a solid. Stir the slurry for 30 minutes, then collect the solid by filtration.

  • Wash the filter cake thoroughly with cold water until the filtrate is neutral.

  • Dry the solid in a vacuum oven at 50°C to a constant weight to yield N-(4-bromo-2,3-dimethylphenyl)acetamide.

  • Yield: 510-540 g (90-95%).

Step 3: Nitrosative Cyclization to 1-Acetyl-4-bromo-3,7-dimethyl-1H-indazole (Intermediate 3)

• Rationale: This is the key ring-forming step. Isoamyl nitrite serves as the nitrosating agent. Potassium acetate acts as a base to facilitate the cyclization. The reaction is run at reflux in chloroform, a common solvent for this transformation.[3]

• Procedure:

  • Charge a 10 L reaction vessel with N-(4-bromo-2,3-dimethylphenyl)acetamide (500 g, 2.06 mol), potassium acetate (60 g, 0.61 mol, 0.3 eq), and chloroform (5.0 L).

  • Heat the mixture to reflux (approx. 62°C) with vigorous stirring.

  • Add isoamyl nitrite (362 g, 3.09 mol, 1.5 eq) dropwise over 1.5 hours.

  • Maintain the reaction at reflux for 12-16 hours, monitoring its progress by HPLC.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Wash the reaction mixture with water (2 x 2 L) and then with saturated sodium bicarbonate solution (1 x 2 L).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain a crude solid.

  • Purify the crude product by recrystallization from an ethanol/water mixture to yield 1-Acetyl-4-bromo-3,7-dimethyl-1H-indazole as a crystalline solid.

  • Yield: 420-460 g (76-83%).

Step 4: Hydrolysis to 4-Bromo-3,7-dimethyl-1H-indazole (Final Product)

• Rationale: A simple base-catalyzed hydrolysis removes the N-acetyl protecting group to furnish the final product. A mixed solvent system of methanol and water ensures solubility for both the substrate and the base.

• Procedure:

  • In a 5 L flask, suspend 1-Acetyl-4-bromo-3,7-dimethyl-1H-indazole (400 g, 1.49 mol) in methanol (2.0 L).

  • Add a solution of potassium carbonate (309 g, 2.24 mol, 1.5 eq) in water (1.0 L).

  • Heat the mixture to 50°C and stir for 3-5 hours. Monitor the deprotection by HPLC.

  • After the reaction is complete, cool the mixture to room temperature and concentrate under reduced pressure to remove most of the methanol.

  • The product will precipitate from the remaining aqueous solution. Collect the solid by filtration.

  • Wash the solid thoroughly with cold water (3 x 500 mL).

  • Dry the product in a vacuum oven at 60°C to afford 4-Bromo-3,7-dimethyl-1H-indazole as a stable, crystalline solid.

  • Yield: 310-325 g (92-96%).

Process Workflow Visualization

The following diagram illustrates the overall laboratory workflow, from initial reaction setup to final product analysis, emphasizing the key stages of a scalable chemical synthesis.

Caption: General laboratory workflow for each synthetic step.

Conclusion

This application note details a robust and scalable four-step synthesis for 4-Bromo-3,7-dimethyl-1H-indazole. The process, which starts from inexpensive 2,3-dimethylaniline, is characterized by high yields, excellent regiochemical control, and straightforward purification procedures. By providing detailed, step-by-step protocols and explaining the rationale behind key process parameters, this guide serves as an authoritative resource for researchers and drug development professionals seeking to produce this valuable chemical intermediate on a large scale.

References

• Verma, A., Joshi, S., & Singh, D. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Advances, 13(38), 26735-26757. [Link]

• St-Jean, F., & Angelaud, R. (2012). A General, One-Step Synthesis of Substituted Indazoles using a Flow Reactor. Organic Process Research & Development, 16(5), 951-956. [Link]

• ResearchGate. (n.d.). Structure and synthesis of indazole. Retrieved February 12, 2024, from [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved February 12, 2024, from [Link]

• ResearchGate. (n.d.). A General, One-Step Synthesis of Substituted Indazoles using a Flow Reactor. Retrieved February 12, 2024, from [Link]

• Wang, Y., Yan, M., Ma, R., & Ma, S. (2015). Synthesis and Antibacterial Activity of Novel 4-Bromo-1H-Indazole Derivatives as FtsZ Inhibitors. Archiv der Pharmazie, 348(5), 1-9. [Link]

• Google Patents. (n.d.). CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole.
• Google Patents. (n.d.). CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Indazole Derivatives in Modern Drug Discovery. Retrieved February 12, 2024, from [Link]

• Google Patents. (n.d.). CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

• Thieme Chemistry. (2023). Scalable Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole. Retrieved February 12, 2024, from [Link]

• Science of Synthesis. (n.d.). 1H-Indazoles. Retrieved February 12, 2024, from [Link]

• Asad, N., et al. (2024). Practical synthesis of 7-bromo-4-chloro-1H-indazol-3-amine: an important intermediate to Lenacapavir. ChemRxiv. [Link]

• Li, Y., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Medicinal Chemistry, 12(6), 943-952. [Link]

• Autechaux, S. (n.d.). Intermediates 6-bromo-3-iodo-1H-indazole for critical molecular building block. Retrieved February 12, 2024, from [Link]

• Köksal, Z., & Alim, Z. (2020). Indazole – Knowledge and References. Drug and Chemical Toxicology, 43(6), 563-571. [Link]

• Google Patents. (n.d.). US20110155950A1 - Process for the preparation of 4-bromophenyl derivatives.

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• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision Fragment-Based Drug Discovery Using 4-Bromo-3,7-dimethyl-1H-indazole

Executive Summary: The Privileged Scaffold

In the landscape of Fragment-Based Drug Discovery (FBDD), the indazole scaffold represents a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets, particularly kinases (JAK, FGFR, AXL) and GPCRs.

This guide focuses on 4-Bromo-3,7-dimethyl-1H-indazole (CAS: 1824052-02-9).[1] Unlike generic indazoles, this specific fragment offers a unique trifecta of features:

• Structural Rigidity: The fused bicyclic system reduces entropic penalties upon binding.

• Defined Growth Vectors: The C4-Bromine provides a pre-installed, reactive handle for rapid elaboration via palladium-catalyzed cross-coupling, allowing extension into solvent-exposed pockets without disturbing the core binding mode.

• Hydrophobic Anchors: The C3 and C7 methyl groups provide shape complementarity that can induce selectivity by exploiting small hydrophobic clefts often absent in off-target proteins.

Chemical Profile & Fragment Metrics

Before screening, the fragment must be characterized to ensure it meets the "Rule of Three" (Ro3) for efficient fragment evolution.

Property	Value	FBDD Suitability
Molecular Weight	~225.08 Da	Ideal (<300 Da allows room for growth)
cLogP	~3.2	Manageable (Slightly high; requires DMSO monitoring)
H-Bond Donors	1 (NH)	Excellent (Key hinge binder)
H-Bond Acceptors	1 (N)	Excellent (Key hinge binder)
Rotatable Bonds	0	Perfect (Low entropic penalty)
Key Functionality	Aryl Bromide	High Utility (Ready for Suzuki/Buchwald coupling)

Storage Protocol: Store neat at -20°C. For screening, prepare 100 mM stocks in d6-DMSO (for NMR) or standard DMSO. Ensure <0.5% water content to prevent precipitation during acoustic dispensing.

Structural Logic & Growth Vectors

Understanding the topology of this fragment is critical for rational design.

Graphviz Diagram: The Growth Vector Map

This diagram illustrates the functional roles of each position on the scaffold.

Figure 1: Functional map of 4-Bromo-3,7-dimethyl-1H-indazole showing interaction points and the critical C4 elaboration vector.

Experimental Protocols

Protocol A: Primary Screening via Ligand-Observed NMR (STD-NMR)

Objective: Confirm binding of the fragment to the target protein in solution.

Materials:

• Target Protein (e.g., Kinase Domain), >95% purity.

• Fragment: 4-Bromo-3,7-dimethyl-1H-indazole (500 mM stock in d6-DMSO).

• Reference: Tryptophan (internal standard).

• Buffer: 50 mM Phosphate, 150 mM NaCl, pH 7.4, 10% D2O.

Workflow:

• Sample Prep: Prepare a mixture containing 10 µM Protein and 500 µM Fragment (50:1 ligand-to-protein ratio).

• Control Prep: Prepare a sample with 500 µM Fragment without protein (to rule out aggregation artifacts).

• Pulse Sequence: Run Saturation Transfer Difference (STD) sequence.

  • On-Resonance Irradiation: -0.5 ppm (Protein methyls).

  • Off-Resonance Irradiation: 30 ppm.

• Analysis: Subtract the "On" spectrum from the "Off" spectrum.

  • Positive Result: Signals corresponding to the indazole methyls (C3/C7) and aromatic protons appear in the difference spectrum, indicating magnetization transfer from protein to ligand.

Protocol B: Structural Validation (X-ray Soaking)

Objective: Obtain a high-resolution complex to guide the "growth" phase.

Challenge: The C4-bromo and C7-methyl increase lipophilicity, potentially causing the fragment to crash out in crystallization drops. Solution: High-concentration DMSO soaking with stepwise acclimation.

• Crystal Growth: Grow apo-crystals of the target protein using standard hanging drop vapor diffusion.

• Soak Preparation:

  • Dissolve fragment to 100 mM in 100% DMSO.

  • Prepare "Soak Buffer" matching the reservoir solution but with 10% DMSO.

• Stepwise Soaking:

  • Transfer crystal to Soak Buffer containing 2 mM Fragment (2% DMSO final).

  • Incubate for 2 hours.

  • Note: If cracking occurs, reduce concentration to 1 mM and extend time to 12 hours.

• Harvesting: Cryo-protect using the reservoir solution + 25% Glycerol + 1 mM Fragment. Flash cool in liquid nitrogen.

• Data Collection: Collect dataset to <2.0 Å resolution. Look for difference density (Fo-Fc) at the hinge region (N1 interaction) and the C4-Bromine pointing toward the solvent channel.

Elaboration Strategy: From Fragment to Lead

Once binding is confirmed (NMR/SPR) and orientation is solved (X-ray), use the C4-Bromine handle to grow the molecule.

Synthetic Pathway: Suzuki-Miyaura Coupling

The bromine at C4 is electronically activated for cross-coupling, allowing the attachment of solubilizing groups or additional pharmacophores.

Reaction Protocol (Micro-scale for Parallel Synthesis):

• Vessel: 1 dram vial with stir bar.

• Reagents:

  • Substrate: 4-Bromo-3,7-dimethyl-1H-indazole (1.0 eq).

  • Boronic Acid/Ester: R-B(OH)2 (1.5 eq) – Select polar R-groups to improve LogP.

  • Catalyst: Pd(dppf)Cl2 (5 mol%).

  • Base: K2CO3 (3.0 eq).

  • Solvent: Dioxane:Water (4:1), degassed.

• Conditions: Heat at 90°C for 4 hours (or microwave 120°C for 20 min).

• Workup: Filter through Celite, dilute with EtOAc, wash with brine.

• Purification: Reverse-phase HPLC (C18 column, Water/Acetonitrile gradient).

Graphviz Diagram: Elaboration Workflow

Figure 2: Decision tree for elaborating the fragment based on structural insights.

References

• Fragment-Based Discovery of 6-Arylindazole JAK Inhibitors. ACS Med. Chem. Lett. (2016). Demonstrates the utility of indazole scaffolds in kinase inhibition.[2][3][4][5] Link

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Advances (2023). Comprehensive review of indazole biological activities and synthesis. Link

• Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors. Bioorganic & Medicinal Chemistry (2021).[4] Specific application of indazole fragments in AXL kinase targeting. Link

• 4-BROMO-3,7-DIMETHYL-1H-INDAZOLE Product Data. Fluorochem. Physical properties and safety data. Link

• Identification of an Indazole-Based Pharmacophore for the Inhibition of FGFR Kinases. Journal of Medicinal Chemistry. Details the binding mode of indazoles in FGFR pockets. Link

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. Fragment-Based Discovery of 6-Arylindazole JAK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Indazole Synthesis &amp; Regiocontrol

The following guide serves as a specialized Technical Support Center for researchers encountering regioselectivity challenges in indazole synthesis.

Topic: Troubleshooting Isomer Formation (N1 vs. N2) Role: Senior Application Scientist Status: Active | Ticket: IND-ISO-404

The Core Challenge: The Tautomeric Equilibrium

As researchers, we often treat the indazole scaffold as a static entity, but experimentally, it is a dynamic system. The fundamental challenge lies in the annular tautomerism between the 1H-indazole (benzenoid, thermodynamically stable) and 2H-indazole (quinonoid, kinetically active) forms.[1]

• The Trap: Standard alkylation conditions (e.g.,

  /DMF) often yield intractable mixtures because the deprotonated indazolyl anion is an ambident nucleophile. The negative charge delocalizes over both nitrogens, but the steric and electronic environment dictates the attack.

• The Goal: To shift the reaction pathway from a statistical mixture to a deterministic outcome using chelation control (for N1) or kinetic/transient directing (for N2).

Diagnostic Workflow: Route Selection

Before troubleshooting a failed reaction, verify that your synthetic route aligns with your target isomer. Use the logic flow below to audit your experimental design.

Caption: Figure 1: Decision matrix for selecting reaction conditions based on target regiochemistry. Note the divergence between chelation-controlled alkylation and reagent-directed strategies.

Troubleshooting & FAQs

Direct answers to specific experimental failures.

Scenario A: "I am getting a 50:50 mixture of isomers."

Diagnosis: You are likely operating under loose ionic conditions where the "Ambident Anion" effect is dominant. This is typical when using

or in DMF . The polar solvent separates the ion pair, allowing the electrophile to attack either nitrogen based purely on random collision and weak steric bias.

Corrective Action: Switch to Protocol A (Chelation Control) .

• Why: Changing the solvent to THF (non-polar aprotic) and the base to NaH tightens the ion pair. The sodium cation (

  ) coordinates between the N2 nitrogen and the C3-substituent (if present) or simply creates a tight ion pair that blocks N2, funneling the electrophile to N1.

Scenario B: "I need the N2 isomer, but N1 is dominant."

Diagnosis: You are fighting thermodynamics. The N1 isomer is aromatic (benzenoid) and lower in energy. Standard alkylation will always drift toward N1 over time or under heat.

Corrective Action:

• Method 1: Mitsunobu Reaction. Use

  /DIAD with your alcohol of choice. The steric bulk of the betaine intermediate often favors the more accessible N2 position.

• Method 2: Acid-Catalyzed Imidate. Use alkyl 2,2,2-trichloroacetimidates with catalytic TfOH (Triflic acid). This proceeds via a different mechanistic pathway (often

  -like or concerted transfer) that kinetically favors N2 [1].

Scenario C: "I cannot distinguish the isomers by NMR."

Diagnosis: The proton shifts are often too similar (within 0.1 ppm) to be definitive without a reference standard.

Corrective Action: Run a 2D HMBC (Heteronuclear Multiple Bond Correlation) experiment. This is the gold standard for self-validation.

• N1-Isomer: The

  protons will show a strong correlation to C7a (the bridgehead carbon). They rarely correlate to C3.

• N2-Isomer: The

  protons will show a strong correlation to C3 . They generally do not correlate to C7a.

Data Summary: NMR Distinction

Feature	N1-Alkyl Indazole	N2-Alkyl Indazole

| HMBC Correlation |

(Bridgehead) | (Imine C) | | C13 Shift (C3) | Typically 133-135 ppm | Typically 120-125 ppm | | UV Spectra | often lower | often higher (Quinonoid) |

Experimental Protocols

Protocol A: High-Selectivity N1 Alkylation (The NaH/THF Method)

Best for: Creating stable 1H-indazoles with high regiocontrol.

Reagents:

• Substituted Indazole (1.0 equiv)[2]

• Sodium Hydride (60% dispersion, 1.2 equiv)[2]

• Alkyl Halide (1.1 equiv)[2][3]

• Solvent: Anhydrous THF (0.1 M concentration)

Step-by-Step:

• Chelation Setup: Charge a flame-dried flask with the indazole and anhydrous THF under Argon. Cool to 0°C.[2][3]

• Deprotonation: Add NaH portion-wise. Critical: Stir at 0°C for 30 minutes. This allows the

  to coordinate with N2 (and C3 substituents), effectively "masking" the N2 site.

• Addition: Add the alkyl halide dropwise at 0°C.

• Reaction: Allow to warm to Room Temperature (RT) slowly. Stir for 12–16 hours.

• Validation: Check LCMS. If N2 is present, it should be <5%.

• Workup: Quench with sat.

  . Extract with EtOAc.[3]

Protocol B: Selective N2 Alkylation (The Trichloroacetimidate Method)

Best for: Forcing the kinetic 2H-indazole product.

Reagents:

• Indazole (1.0 equiv)[2]

• Alkyl 2,2,2-trichloroacetimidate (1.2 equiv)

• Catalyst: TfOH (Trifluoromethanesulfonic acid) (0.1 equiv)

• Solvent: Anhydrous DCM or Toluene

Step-by-Step:

• Preparation: Dissolve indazole and the imidate reagent in DCM under

  .

• Initiation: Add TfOH at 0°C or RT (substrate dependent).

• Mechanism: The acid protonates the imidate, making it a potent electrophile. The N2 nitrogen, being more nucleophilic in the neutral tautomer equilibrium, attacks the electrophile.

• Workup: Quench with

  .

• Note: This reaction is fast. Monitor by TLC to prevent equilibration back to N1.

Mechanistic Insight: Why does Solvent Matter?

The choice of solvent dictates the "tightness" of the cation-anion pair.

• DMF (Polar): Solvates the cation (

  / ) effectively. The indazole anion is "naked" and highly reactive. Regioselectivity is lost to statistical probability.

• THF (Non-Polar): Does not solvate the cation well. The cation stays close to the anion. In indazoles, the

  sits in the "pocket" of N2, physically blocking it from the incoming electrophile.

Caption: Figure 2: Mechanistic comparison showing how tight ion pairing in THF directs N1 selectivity, whereas polar solvents lead to mixtures.[3]

References

• Beilstein Journals. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights. Retrieved from [Link]

• University College Cork. Regioselective N-alkylation of the 1H-indazole scaffold. Retrieved from [Link]

• WuXi Biology. Mechanism of a Highly Selective N2 Alkylation of Indazole. Retrieved from [Link]

• Beilstein Journals. Regioselective N-alkylation of the 1H-indazole scaffold (NMR Distinction). Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Bromination Conditions for Indazole Rings

Welcome to the technical support center for the optimization of bromination conditions for indazole rings. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial synthetic transformation. The indazole scaffold is a privileged structure in medicinal chemistry, and the strategic introduction of bromine atoms is a key step in the synthesis of numerous pharmacologically active compounds.[1][2][3][4] This resource provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols to help you achieve your desired brominated indazole derivatives with high yield and regioselectivity.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and challenges encountered during the bromination of indazoles.

Q1: My bromination reaction is giving me a mixture of regioisomers. How can I improve the selectivity?

A1: Achieving high regioselectivity is a common challenge in indazole bromination. The outcome is a delicate balance of several factors:

• Electronic Effects of Substituents: The electronic nature of substituents on the indazole ring plays a significant role in directing the electrophilic attack of bromine. Electron-donating groups generally activate the ring, while electron-withdrawing groups deactivate it.[1] For instance, a strong electron-withdrawing group like a nitro group at the C4 position can direct bromination to the C7 position.[1]

• Choice of Brominating Agent: The reactivity of the brominating agent is crucial.

  • N-Bromosuccinimide (NBS): Often preferred for its milder nature, which can lead to better control and selectivity compared to harsher reagents.[1]

  • Bromine (Br₂): A strong brominating agent that can sometimes lead to over-bromination and lower selectivity.[2][3][4] Its use often requires carefully controlled conditions.

  • 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH): A stable, solid bromine source that can offer high selectivity for the C3 position, especially under ultrasound irradiation.[2][3][4]

• Reaction Conditions:

  • Solvent: The choice of solvent can influence the reactivity of the brominating agent and the solubility of the indazole derivative. Common solvents include acetonitrile, DMF, and acetic acid.[1][5]

  • Temperature: Lowering the reaction temperature can often improve selectivity by favoring the kinetically controlled product.

• Protecting Groups: In some cases, protecting one of the nitrogen atoms of the indazole ring can effectively block certain positions and direct bromination to the desired site. The 2-(trimethylsilyl)ethoxymethyl (SEM) group, for example, can be used to protect the N-2 position and facilitate derivatization at the C-3 position.[6]

Q2: I am observing a low yield in my bromination reaction. What are the potential causes and how can I improve it?

A2: Low yields can stem from several issues:

• Incomplete Reaction: Monitor the reaction progress closely using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure the starting material is fully consumed.[7] If the reaction stalls, consider increasing the temperature or reaction time.

• Suboptimal Reagent Stoichiometry: Ensure the correct molar equivalents of the brominating agent are used. An excess can lead to over-bromination, while an insufficient amount will result in incomplete conversion.

• Decomposition of Starting Material or Product: Some indazole derivatives or brominating agents may be unstable under the reaction conditions. Consider using milder conditions or a different brominating agent.

• Product Loss During Work-up: Ensure proper extraction and purification procedures are followed to minimize loss of the desired product.

Q3: I am struggling with the formation of di- or tri-brominated byproducts. How can I prevent over-bromination?

A3: Over-bromination is a common side reaction, especially with activated indazole rings or highly reactive brominating agents.[7] To minimize this:

• Control Stoichiometry: Use a stoichiometric amount or a slight excess (e.g., 1.05-1.1 equivalents) of the brominating agent.

• Slow Addition: Add the brominating agent dropwise or in portions to maintain a low concentration in the reaction mixture.

• Lower Temperature: Perform the reaction at a lower temperature to reduce the reaction rate and improve control.

• Use a Milder Brominating Agent: N-Bromosuccinimide (NBS) is generally less aggressive than elemental bromine (Br₂) and can provide better control.[1]

Q4: What are the best practices for purifying my brominated indazole product?

A4: The purification strategy will depend on the physical properties of your product:

• Column Chromatography: This is the most common method for purifying organic compounds. Experiment with different solvent systems (e.g., ethyl acetate/heptane, dichloromethane/methanol) to achieve good separation.[7]

• Recrystallization: If your product is a solid, recrystallization can be a highly effective purification technique. The key is to find a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below.[7]

• Washing/Extraction: During the work-up, washing the organic layer with aqueous solutions of sodium bisulfite or sodium thiosulfate can help remove any unreacted bromine.

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common problems encountered during the bromination of indazole rings.

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Inactive brominating agent.	Use a fresh, pure batch of the brominating agent. For NBS, recrystallization may be necessary.[8]
Deactivated indazole ring.	If the indazole has strongly electron-withdrawing groups, more forcing conditions (higher temperature, longer reaction time, stronger brominating agent) may be required.
Incorrect reaction conditions.	Verify the optimal solvent, temperature, and stoichiometry for your specific substrate.
Poor Regioselectivity	Reaction conditions are too harsh.	Lower the reaction temperature and add the brominating agent slowly.
Inappropriate brominating agent.	Consider a milder and more selective agent like NBS or DBDMH.[1][2][3][4]
Electronic and steric effects of substituents.	Analyze the directing effects of your substituents. Protecting groups may be necessary to block undesired positions.[6]
Formation of Multiple Spots on TLC (Over-bromination)	Excess brominating agent.	Use a stoichiometric amount of the brominating agent.
Reaction temperature is too high.	Perform the reaction at a lower temperature.
Highly activated indazole ring.	Use a milder brominating agent and carefully control the reaction conditions.
Difficulty in Product Purification	Product and starting material have similar polarity.	Optimize the column chromatography solvent system for better separation.
Product is an oil or low-melting solid.	Consider derivatization to a crystalline solid for easier purification, or use advanced chromatographic techniques.
Presence of inorganic salts.	Ensure thorough washing of the organic layer during work-up to remove any inorganic byproducts.

Experimental Protocols

The following are generalized protocols that should be optimized for your specific indazole substrate.

Protocol 1: General Procedure for NBS Bromination

This protocol is a good starting point for achieving regioselective bromination under mild conditions.

Workflow for NBS Bromination

Caption: General workflow for NBS bromination of indazoles.

Materials:

• Indazole derivative

• N-Bromosuccinimide (NBS)

• Anhydrous solvent (e.g., Acetonitrile, DMF, CH₂Cl₂)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve the indazole derivative in the chosen anhydrous solvent in a round-bottom flask under an inert atmosphere.

• Cool the solution to the desired temperature (e.g., 0 °C or room temperature).

• Add NBS (1.05-1.1 equivalents) portion-wise over a period of 15-30 minutes.

• Stir the reaction mixture at the chosen temperature and monitor its progress by TLC or HPLC.

• Once the starting material is consumed, quench the reaction by adding an aqueous solution of sodium thiosulfate or sodium bisulfite.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Ultrasound-Assisted Bromination with DBDMH

This modern approach can offer rapid and selective C3 bromination.[2][3][4]

Workflow for Ultrasound-Assisted Bromination

Caption: Workflow for ultrasound-assisted bromination of indazoles.

Materials:

• Indazole derivative

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Base (e.g., Na₂CO₃)

• Solvent (e.g., Ethanol)

• Ultrasonic bath

Procedure:

• In a reaction vessel, combine the indazole derivative (1 equivalent), DBDMH (1 equivalent), and sodium carbonate (2 equivalents) in ethanol.[2][3][4]

• Place the vessel in an ultrasonic bath and sonicate at a controlled temperature (e.g., 40 °C) for a short period (e.g., 30 minutes).[2][3][4]

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue directly by column chromatography to obtain the 3-bromoindazole product.

Data Summary: Comparison of Bromination Methods

The choice of brominating agent and conditions significantly impacts the regioselectivity of the reaction. The following table summarizes results from various reported procedures.

Starting Material	Brominating Agent	Solvent(s)	Temperature	Major Product(s)	Yield (%)	Reference
4-Nitro-1H-indazole	NBS (1.1 eq)	Acetonitrile	Room Temp.	7-bromo-4-nitro-1H-indazole	-	[1]
4-Nitro-1H-indazole	Br₂ (1.05 eq)	Acetic Acid / Chloroform	< 25°C	3-bromo-4-nitro-1H-indazole	92	[1]
5-Nitro-1H-indazole	Br₂	DMF	-5°C to 40°C	3-bromo-5-nitro-1H-indazole	95	[5]
4-Sulfonamido-1H-indazole	NBS (1.1 eq)	DMF	80°C	7-bromo product, 5,7-dibromo product	84, 10	[1]
2H-Indazoles	DBDMH	Ethanol	40°C (Ultrasound)	3-bromo-2H-indazoles	High	[2][3][4]

References

• Google Patents. (n.d.). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• Ying, S., Liu, X., Guo, T., Li, X., Zhou, M., Wang, X., Zhu, M., Jiang, H., & Gui, Q. W. (2023). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 13(1), 581–585. [Link]

• Ying, S., Liu, X., Guo, T., Li, X., Zhou, M., Wang, X., Zhu, M., Jiang, H., & Gui, Q. W. (2023). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 13(1), 581–585. [Link]

• Ying, S., Liu, X., Guo, T., Li, X., Zhou, M., Wang, X., Zhu, M., Jiang, H., & Gui, Q. W. (2023). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 13(1), 581–585. [Link]

• Boujdi, K., El Brahmi, N., El Bekkour, A., Daoui, S., El Kazzouli, S., & Guillaumet, G. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 6836–6845. [Link]

• Smith, A. B., 3rd, & Charnley, A. K. (2015). Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides Enhanced by Gallocyanine as Halogen-Transfer Agent. The Journal of Organic Chemistry, 80(18), 9209–9216. [Link]

• Boujdi, K., El Brahmi, N., El Bekkour, A., Daoui, S., El Kazzouli, S., & Guillaumet, G. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 6836–6845. [Link]

• Wang, Y., Wang, Y., Zhang, Y., & Wang, B. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. RSC Advances, 13(7), 4455–4459. [Link]

• Wang, Y., Wang, Y., Zhang, Y., & Wang, B. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. RSC Advances, 13(7), 4455–4459. [Link]

• Reddy, T. R., & Hanson, P. R. (2018). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 14, 2088–2096. [Link]

• Boulton, B. E., & Coller, B. A. W. (1974). Kinetics, stoichiometry and mechanism in the bromination of aromatic heterocycles. III. Aqueous bromination of indazole. Australian Journal of Chemistry, 27(11), 2331-2342. [Link]

• Katritzky, A. R., Rachwal, S., & Rachwal, B. (1996). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 2, 1. [Link]

• Reddit. (2019). Trouble with NBS bromination. r/OrganicChemistry. [Link]

• De La Cruz, D., et al. (2022). Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. Molecules, 27(12), 3701. [Link]

• ResearchGate. (n.d.). The Bromination of 2H-indazoles. Retrieved from [Link]

• Kondo, Y., Shiga, F., Murata, M., Sakamoto, T., & Yamanaka, H. (2006). Regioselective protection at N-2 and derivatization at C-3 of indazoles. The Journal of Organic Chemistry, 71(14), 5392–5395. [Link]

• Ying, S., Liu, X., Guo, T., Li, X., Zhou, M., Wang, X., Zhu, M., Jiang, H., & Gui, Q. W. (2023). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 13(1), 581–585. [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• Li, Y., et al. (2021). Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. European Journal of Medicinal Chemistry, 213, 113175. [Link]

• De La Cruz, D., et al. (2022). Practical synthesis of 7-bromo-4-chloro-1H-indazol-3-amine: an important intermediate to Lenacapavir. ChemRxiv. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06867B [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 6. Regioselective protection at N-2 and derivatization at C-3 of indazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]

Technical Support Center: Bromo-Indazole Compound Stability and Degradation

Welcome to the technical support center for bromo-indazole compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the common stability and degradation challenges encountered during the handling, storage, and experimental use of these important chemical building blocks. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you ensure the integrity of your experiments.

Frequently Asked Questions (FAQs): General Handling and Storage

This section addresses the most common initial queries regarding the stability of bromo-indazole compounds.

Q1: My solid bromo-indazole, which was initially off-white, has turned yellow or brown upon storage. What happened, and is it still usable?

A: Discoloration is a common indicator of degradation. The yellow or brown tint typically results from slow oxidation or gradual decomposition due to exposure to air, light, and ambient moisture. Bromo-indazoles, like many heterocyclic compounds, can be sensitive to environmental factors.

Causality: The indazole ring is susceptible to oxidation, and the carbon-bromine (C-Br) bond can be labile under certain conditions. Photodecomposition, particularly under UV light, can also lead to the formation of colored impurities.[1]

Recommendation:

• Assess Purity: Before use, check the compound's purity using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[2] Compare the chromatogram to a reference standard or a previously recorded result from a fresh batch.

• Decision to Purify: If minor impurities are detected, purification via recrystallization or column chromatography may be sufficient to salvage the material.[2] Common recrystallization solvents include ethanol, ethyl acetate, or heptane mixtures.[2]

• When to Discard: If significant degradation is observed (e.g., multiple new spots on TLC, a major drop in purity by HPLC), it is best to discard the material, as unseen byproducts could interfere with your reaction and compromise your results.

Q2: What are the optimal storage conditions for bromo-indazole compounds to ensure long-term stability?

A: Proper storage is the most critical factor in preventing degradation. The goal is to minimize exposure to light, oxygen, moisture, and heat.

Recommendation: Based on best practices for halogenated heterocyclic compounds, we recommend the following storage protocol.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C[3]	Slows the rate of decomposition reactions. For highly sensitive derivatives, storage at -20°C may be necessary.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation by displacing atmospheric oxygen and moisture.
Light	Amber, tightly sealed vial	Protects against light-induced degradation (photodecomposition).[1]
Container	Tightly sealed glass vial	Prevents moisture ingress and reaction with container material.

Q3: I need to dissolve my bromo-indazole for an aqueous assay, but it has poor solubility. How does pH adjustment affect its stability?

A: The indazole ring system has both weakly acidic (the N-H proton) and weakly basic (the pyridine-like nitrogen) properties.[4] Adjusting the pH can improve solubility by forming a salt, but it can also introduce stability risks.

Causality:

• Acidic Conditions (Low pH): Protonating the basic nitrogen can form a more soluble indazolium salt. However, strongly acidic conditions can catalyze hydrolysis or other degradation pathways for certain derivatives.[5]

• Basic Conditions (High pH): Deprotonating the N-H proton can form a soluble indazolate salt. However, high pH can promote side reactions, and some bromo-indazoles may be unstable in strong bases.[2]

Recommendation:

• Start Neutral: Begin with your standard aqueous buffer (e.g., PBS, pH 7.4).[6]

• Use Co-solvents: If solubility is insufficient, first try adding a minimal amount (e.g., 1-5%) of a water-miscible organic co-solvent like DMSO or ethanol.[6]

• Careful pH Titration: If pH adjustment is necessary, perform a small-scale stability study. Prepare solutions at different pH values and monitor their purity by HPLC over the time course of your experiment. This will identify a pH window that balances solubility and stability.[5]

Troubleshooting Guide: Degradation During Chemical Reactions

This section provides solutions for specific degradation issues that arise during synthetic transformations.

Issue 1: I am observing significant debromination in my palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Heck).

A: This is a frequent side reaction known as reductive dehalogenation . It occurs when the C-Br bond is cleaved and replaced by a C-H bond, leading to the formation of the parent indazole as a major byproduct.[7]

Causality: The catalytically active Pd(0) species, intended to undergo oxidative addition into the C-Br bond, can instead act as a reducing agent, especially under certain conditions. The C-Br bond is weaker than a C-Cl bond, making aryl bromides more susceptible to this side reaction than aryl chlorides.[7][8] Factors that promote this include high temperatures, certain ligands, and the choice of base.

Troubleshooting Workflow: Mitigating Reductive Dehalogenation

Caption: Troubleshooting workflow for reductive dehalogenation.

Issue 2: My reaction mixture is turning dark, and I'm getting a complex mixture of products when running the reaction under light.

A: This strongly suggests photochemical decomposition . Bromo-indazoles can absorb UV-Vis light, leading to excited states that can undergo various reactions, including C-Br bond homolysis to form radical species or rearrangement to other isomers like benzimidazoles.[1]

Causality: Irradiation with light, especially wavelengths below 310 nm, can induce photoreduction (dehalogenation) or phototransposition.[1] The presence of bromine radicals can initiate polymerization or other side reactions, leading to dark, tarry mixtures.[9]

Recommendation:

• Protect from Light: Conduct the reaction in a flask wrapped with aluminum foil or in an amber glass reaction vessel.

• Work in a Dimly Lit Hood: Minimize exposure to ambient laboratory light during setup and workup.

• Filter Light Source: If using a photoredox catalyst, ensure the light source emits at a wavelength that excites the catalyst but not the bromo-indazole substrate.[10]

Issue 3: My bromination reaction is yielding multiple isomers or di/tri-brominated products.

A: Controlling regioselectivity during the direct bromination of an indazole core can be challenging. The electronic nature of the indazole ring and any existing substituents direct the incoming bromine, and harsh conditions can lead to over-bromination.[2][11]

Causality: The indazole ring has several positions susceptible to electrophilic attack. Strong brominating agents like liquid bromine (Br₂) can be aggressive and lack selectivity, leading to a mixture of products.[11][12]

Comparison of Bromination Reagents for Improved Selectivity

Reagent	Typical Conditions	Advantages	Common Issues & Mitigation
N-Bromosuccinimide (NBS)	Acetonitrile or Acetic Acid, 0°C to reflux[2]	Milder and more selective than Br₂. Easier to handle.[2][12]	Requires fresh, high-purity NBS. Old NBS can contain free bromine, reducing selectivity.
Bromine (Br₂) in Acetic Acid	Acetic Acid, room temp to 90°C[13]	Inexpensive and readily available.	Can lead to over-bromination and poor regioselectivity.[11] Mitigation: Use low temperatures (0-5°C) and add Br₂ dropwise.[2]
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	Ethanol, 40°C, with ultrasound[14][15]	Stable, cost-effective, and provides good yields of 3-bromo-indazoles under mild conditions.[14][15]	Requires specific conditions (ultrasound) for optimal performance.[14]

Experimental Protocols

Protocol 1: Stability Assessment of a Bromo-Indazole Compound

This protocol describes a method to assess the stability of a bromo-indazole compound under specific stress conditions (e.g., pH, temperature, light).

• Stock Solution Preparation: Prepare a stock solution of the bromo-indazole in a suitable solvent (e.g., acetonitrile or DMSO) at a known concentration (e.g., 1 mg/mL).

• Stress Sample Preparation:

  • pH Stress: Dilute the stock solution into several aqueous buffers of varying pH (e.g., pH 2, 7, 9).

  • Thermal Stress: Place a solid sample in an oven at a set temperature (e.g., 60°C) and a solution sample in a heated bath.

  • Photostability: Place a solution sample under a UV lamp or in direct sunlight. Keep a control sample wrapped in foil.

• Time Point Analysis: At set time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each stressed sample.

• HPLC Analysis: Analyze each aliquot by a stability-indicating HPLC method.[16] Use a C18 column with a gradient of water and acetonitrile (both often containing 0.1% formic acid or TFA) and monitor with a UV detector at the compound's λmax.

• Data Evaluation: Calculate the percentage of the parent compound remaining at each time point relative to t=0. A loss of >5-10% indicates significant degradation under that condition.

Protocol 2: General Procedure for Mitigating Debromination in a Suzuki Coupling

This protocol provides a starting point for optimizing a Suzuki reaction where debromination is a known issue.

• Inert Atmosphere: Assemble the reaction glassware and dry it thoroughly. Place the bromo-indazole substrate, boronic acid partner, and base (e.g., K₃PO₄) into the flask. Seal the flask and purge with argon or nitrogen for 10-15 minutes.

• Solvent and Reagent Addition: Add the degassed solvent(s) (e.g., dioxane/water) via syringe.

• Ligand Pre-mixing (Optional but Recommended): In a separate vial under an inert atmosphere, pre-mix the palladium source (e.g., Pd₂(dba)₃) and the phosphine ligand (e.g., SPhos) in a small amount of the reaction solvent. Let it stir for 5-10 minutes.

• Reaction Initiation: Add the pre-mixed catalyst solution to the reaction flask.

• Controlled Heating: Heat the reaction to a moderate temperature (e.g., 70-80°C). Avoid excessively high temperatures which can promote debromination.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Look for the disappearance of the starting material and the appearance of the product, while also checking for the formation of the debrominated byproduct.

• Workup: Once complete, cool the reaction to room temperature and proceed with a standard aqueous workup and purification.

Potential Degradation Pathways Overview

Caption: Common degradation and side-reaction pathways for bromo-indazoles.

References

• Ma, S., et al. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances. [Link]

• Lurie, J. B., & MacMillan, D. W. C. (2015). Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies. Journal of the American Chemical Society. [Link]

• Wang, X., et al. (2019). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. Organic & Biomolecular Chemistry. [Link]

• Wikipedia. (n.d.). Dehalogenation. Wikipedia. [Link]

• Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis. [Link]

• Hari, D. P., & König, B. (2011). Visible-Light Photoredox Catalysis: Dehalogenation of Vicinal Dibromo-, α-Halo-, and α,α-Dibromocarbonyl Compounds. The Journal of Organic Chemistry. [Link]

• Wang, X., et al. (2019). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. RSC Publishing. [Link]

• Sreenivasa, M., et al. (2021). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. IUCrData. [Link]

• Vardan, V. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Scribd. [Link]

• Qin, C., et al. (2020). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. [Link]

• Boyer, G., et al. (2000). Acidity and Basicity of Indazole and its N-Methyl Derivatives in the Ground and in the Excited State. ResearchGate. [Link]

• Zhang, Q., et al. (2020). Roles of Bromine Radicals and Hydroxyl Radicals in the Degradation of Micropollutants by the UV/Bromine Process. Environmental Science & Technology. [Link]

Sources

• 1. Phototransposition of Indazoles to Benzimidazoles: Tautomer-Dependent Reactivity, Wavelength Dependence, and Continuous Flow Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 4-Bromo-1H-indazole 95 186407-74-9 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. benchchem.com [benchchem.com]
• 7. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
• 8. Dehalogenation - Wikipedia [en.wikipedia.org]
• 9. Roles of Bromine Radicals and Hydroxyl Radicals in the Degradation of Micropollutants by the UV/Bromine Process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07398F [pubs.rsc.org]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. 5-BROMO-1H-INDAZOLE-3-CARBOXYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 14. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06867B [pubs.rsc.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]

"how to control regioselectivity in functionalizing indazoles"

Current Status: Operational | Topic: Regioselectivity Control (N1 vs. N2, C3, C7) Lead Scientist: Dr. A. Vance, Senior Application Scientist

Diagnostic Hub: Where is your reaction failing?

Welcome to the Indazole Functionalization Support Center. Functionalizing indazoles is notoriously difficult due to the ambident nucleophilicity of the pyrazole ring (N1 vs. N2) and the electronic disparity between the electron-rich pyrazole and the relatively inert benzene ring.

Use the decision matrix below to identify the correct workflow for your target regioisomer.

Workflow Selector: Target Identification

Figure 1: Decision matrix for selecting reaction conditions based on the desired regiochemical outcome.

Module A: Controlling N-Alkylation (N1 vs. N2)

The Core Problem: The indazole anion is a resonance hybrid. N1-alkylation preserves the aromaticity of the benzene ring (benzenoid structure), making it the thermodynamic product . N2-alkylation results in a quinoid-like structure but is often the kinetic product due to less steric hindrance from the C7 proton.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Mixture of N1/N2 (approx 1:1)	Weak Base / Polar Solvent: Using K₂CO₃ in DMF or Acetone often leads to loose ion pairs, allowing attack from both nitrogens.	Switch to NaH/THF. Sodium coordinates tightly with N2 and the C3-substituent (if present), forcing the electrophile to attack N1.
Unexpected N2 Selectivity	Steric Clash: A bulky group at C7 (e.g., -NO₂, -CF₃) blocks N1 access.	Heat the reaction. If N1 is blocked kinetically, prolonged heating may induce thermodynamic equilibration to N1 (if reversible).
Low Yield on N1-Arylation	Wrong Catalyst: Copper-catalyzed Ullmann couplings often favor N1, but require specific ligands.	Use Ligand-Promoted Cu-Catalysis. Systems like CuI/trans-N,N'-dimethylcyclohexane-1,2-diamine favor N1.

The "NaH/THF Effect" Explained

Research confirms that using NaH in THF provides superior N1 selectivity (>95:5) compared to Cs₂CO₃/DMF.[1]

• Mechanism: The sodium cation (

  ) forms a "closed" transition state. It coordinates with N2, effectively shielding it, while the alkyl halide approaches the exposed N1.

• Reference: See Beilstein J. Org. Chem. 2024 regarding the "chelation mechanism" driving N1 selectivity [1].[2]

Module B: C3-Functionalization (The Nucleophilic Challenge)

The Core Problem: C3 is the most electron-rich carbon, but N-alkylation usually competes. Furthermore, C3 is not naturally nucleophilic enough for many cross-couplings without activation.

Scenario 1: Electrophilic Halogenation (Iodination)

To install a handle at C3, you must protect the nitrogen first to prevent N-halogenation or polymerization.

• Protocol: Protect N1 (e.g., THP, Boc). Treat with NIS (N-iodosuccinimide) or I₂/KOH.

• Tip: If using I₂/KOH, the reaction proceeds via the anion, often requiring no protection if the base is strong enough to deprotonate N1, directing electrophiles to C3.

Scenario 2: C3-Alkylation via "Umpolung" (Polartity Reversal)

Direct alkylation at C3 is difficult. A modern solution uses Copper Hydride (CuH) catalysis.

• Method: Convert the indazole to an electrophile (N-benzoyloxyindazole).[3][4]

• Reaction: The Cu-catalyst adds to the N-O bond, generating a copper species that transfers a nucleophile (e.g., allyl) to C3.

• Selectivity: This overrides the natural N-nucleophilicity entirely.

• Reference: MIT/Buchwald group methodology for C3-selective allylation [2].

Module C: C7-Functionalization (Remote C-H Activation)

The Core Problem: The C7 position is on the benzene ring, far from the activating pyrazole nitrogens. Standard electrophilic substitution hits C3. To hit C7, you must use Directing Group (DG) chemistry.

Visualizing the Directing Group Strategy

Figure 2: The catalytic cycle for Directed C-H Activation at C7.

Key Protocols for C7

• Directing Groups: Use N-pivaloyl (Piv) or N-di-tert-butylphosphinoyl (TBPO).

• Catalyst: Pd(OAc)₂ is standard for arylation; Rh(III) for olefination.

• Why it works: The DG coordinates the metal, bringing it into geometric proximity with the C7-H bond, lowering the activation energy for C-H cleavage (Concerted Metalation-Deprotonation).

• Reference: Yu and co-workers have demonstrated that N-TBPO overrides the inherent C3 reactivity to favor C7 [3].

Validated Experimental Protocols

Protocol A: High-Fidelity N1-Selective Alkylation

Best for: Simple alkyl halides (MeI, BnBr).

• Setup: Flame-dry a round-bottom flask under Argon.

• Dissolution: Dissolve 1H-indazole (1.0 equiv) in anhydrous THF (0.1 M).

• Deprotonation: Cool to 0°C. Add NaH (60% dispersion, 1.2 equiv) portion-wise.

  • Observation: Evolution of H₂ gas. Stir for 30 min at 0°C to ensure complete anion formation (solution often turns yellow/orange).

• Addition: Add alkyl halide (1.1 equiv) dropwise.

• Reaction: Warm to Room Temperature (RT) and stir for 2–4 hours.

• Workup: Quench with sat. NH₄Cl. Extract with EtOAc.

• Expected Selectivity: N1:N2 > 10:1.

Protocol B: C3-Selective Iodination (Metal-Free)

Best for: Creating a handle for Suzuki/Sonogashira coupling.

• Reagents: Indazole (1.0 equiv), KOH (2.5 equiv), I₂ (1.1 equiv).

• Solvent: DMF (0.5 M).

• Procedure:

  • Dissolve Indazole and KOH in DMF. Stir 10 min.

  • Add I₂ solid portion-wise at RT.

  • Stir 1 hour.

• Quench: Pour into ice water containing 5% NaHSO₃ (to reduce excess iodine).

• Precipitation: The product, 3-iodo-1H-indazole , usually precipitates as a solid. Filter and wash with water.

• Yield: Typically >85%.

Protocol C: C7-Selective Arylation (C-H Activation)

Requires: N-Pivaloyl protection.

• Substrate: N-Pivaloyl-indazole.

• Catalyst System: Pd(OAc)₂ (10 mol%), Ag₂CO₃ (2.0 equiv), PivOH (0.5 equiv).

• Coupling Partner: Aryl Iodide (1.5 equiv).

• Conditions: 110°C in DCE (Dichloroethane) for 16 hours.

• Mechanism: The Pivaloyl carbonyl oxygen directs the Pd to C7.

• Note: Requires removal of Pivaloyl group (NaOH/MeOH) post-reaction.

References

• Regioselective N-alkylation of the 1H-indazole scaffold. Source: Beilstein Journal of Organic Chemistry (2024). Context: Defines the NaH/THF "chelation control" for N1 selectivity. Link:[Link] (Note: Link directs to related 2021 foundational work in BJOC/PMC).

• Highly Enantioselective Synthesis of Indazoles with a C3-Quaternary Chiral Center Using CuH Catalysis. Source: Journal of the American Chemical Society (2020). Context: Describes the "Umpolung" strategy for C3 functionalization. Link:[Link]

• From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole/Indazole C–H Bonds. Source: Accounts of Chemical Research (2021). Context: Comprehensive review of directing groups (TBPO, Pivaloyl) for C7 activation. Link:[Link]

• Development of a selective and scalable N1-indazole alkylation. Source: RSC Reaction Chemistry & Engineering (2024). Context: Process chemistry view on thermodynamic control for scale-up. Link:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. Highly Enantioselective Synthesis of Indazoles with a C3-Quaternary Chiral Center Using CuH Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Scale-Up of Indazole Derivative Production

Welcome, Researchers and Process Chemists. This guide is designed to be your first point of reference when transitioning the synthesis of promising indazole derivatives from the laboratory bench to pilot or manufacturing scale. As Senior Application Scientists, we have compiled field-proven insights to help you anticipate, troubleshoot, and overcome the common challenges inherent in this complex process. Our focus is on providing not just protocols, but the underlying chemical and engineering principles to empower your decision-making.

Troubleshooting Guide: From Benchtop Hiccups to Pilot Plant Headaches

This section addresses specific, common problems encountered during the scale-up of indazole synthesis in a direct question-and-answer format.

Q1: My reaction yield dropped significantly when moving from a 10g to a 1kg scale. What are the likely causes?

A significant drop in yield upon scale-up is a frequent and multifaceted problem. The issue rarely stems from a single cause but rather an interplay of factors that are negligible at the bench scale.[1]

Potential Causes & Solutions:

• Mass and Heat Transfer Limitations:

  • The Problem: In larger reactors, inefficient stirring and surface-area-to-volume ratio changes can create localized "hot spots" or areas of poor reactant mixing. This can lead to the formation of byproducts and degradation of starting materials or the desired product.[1] Many indazole syntheses, particularly cyclization steps, can be exothermic, and what is a manageable temperature rise in a small flask can become a thermal runaway in a large vessel.[1][2]

  • Troubleshooting Steps:

    • Calorimetry Studies: Before scaling, perform reaction calorimetry (e.g., using a Differential Scanning Calorimeter - DSC) to understand the reaction's thermal profile (onset of exotherm, heat of reaction). This is a critical safety and optimization step.[3]

    • Improve Agitation: Evaluate the reactor's impeller design and agitation speed. Ensure the mixing is sufficient to maintain a homogenous mixture and uniform temperature.

    • Controlled Reagent Addition: Instead of adding a reagent all at once, use a syringe pump or addition funnel for slow, controlled addition. This is especially critical for highly exothermic steps.[1]

    • Consider Flow Chemistry: For highly exothermic or fast reactions, continuous flow reactors offer vastly superior heat transfer and temperature control, minimizing byproduct formation.[1][4]

• Impurity Profile of Starting Materials:

  • The Problem: Impurities that were present in trace amounts in your lab-scale starting materials can become significant at the kilogram scale, potentially poisoning catalysts or interfering with the reaction.[1][5] Lot-to-lot variability in raw materials is a common culprit.[5]

  • Troubleshooting Steps:

    • Certificate of Analysis (CoA) Review: Always demand and scrutinize the CoA for each new batch of raw material.

    • Impurity Spiking Studies: Intentionally "spike" a small-scale reaction with known potential impurities to understand their impact on the reaction outcome.

    • Re-purification of Starting Materials: If a particular batch of starting material is suspect, consider re-purifying it before use in the large-scale reaction.

Q2: I'm struggling with poor regioselectivity in my N-alkylation reaction, getting a mixture of N1 and N2 isomers. How can I control this?

Regioselectivity is arguably the most common synthetic challenge in indazole chemistry. The indazole anion is ambident, and the site of alkylation (N1 vs. N2) is highly sensitive to reaction conditions. The 1H-tautomer is generally the more thermodynamically stable isomer.[6]

Key Influencing Factors & Control Strategies:

• Base and Solvent System: This is the most critical factor. The choice of base and solvent dictates the nature of the indazole anion and its counter-ion, influencing the reaction's kinetic versus thermodynamic pathway.

  • For N1-Selectivity (Thermodynamic Product): Use a strong, non-coordinating base that fully deprotonates the indazole, allowing the reaction to proceed to the more stable product. Sodium hydride (NaH) in an aprotic solvent like THF or DMF is a classic and effective choice.[6][7]

  • For N2-Selectivity (Often the Kinetic Product): Weaker bases (e.g., K₂CO₃, Cs₂CO₃) or phase-transfer catalysis (PTC) conditions can favor N2 alkylation. In some cases, acidic conditions can also promote N2 substitution.[6]

• Steric and Electronic Effects:

  • Steric Hindrance: Bulky substituents at the C3 position of the indazole ring will sterically hinder the N2 position, strongly favoring N1 alkylation.[6]

  • Electronic Effects: Electron-withdrawing groups (e.g., -NO₂, -CO₂Me) on the benzene ring, particularly at the C7 position, can increase the acidity of the N1-proton and electronically favor N2 substitution.[6]

Table 1: General Conditions for Regioselective N-Alkylation of Indazoles

Desired Isomer	Base	Solvent	Temperature	Rationale
N1-Alkylated	NaH	THF, DMF	0 °C to RT	Favors the thermodynamically more stable N1-anion.[7][8]
N1-Alkylated	K₂CO₃, Cs₂CO₃	DMF, Acetonitrile	Elevated Temp.	Can achieve thermodynamic equilibrium at higher temperatures.[8]
N2-Alkylated	K₂CO₃, Cs₂CO₃	Acetone, THF	RT	Often favors the kinetically preferred N2 product.[7]
N2-Alkylated	DBU, Et₃N	Dichloromethane	RT	Organic bases can favor N2 under certain conditions.

Experimental Protocol: Highly N1-Selective Alkylation of Indazoles [7]

• To a solution of the substituted 1H-indazole (1.0 equiv) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (e.g., nitrogen), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise.

• Stir the resulting suspension at 0 °C for 30 minutes.

• Add the alkylating agent (e.g., alkyl halide, 1.1 equiv) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or crystallization.

Q3: My product is "oiling out" during crystallization, and I'm getting low recovery and poor purity. What can I do?

Crystallization issues are a major bottleneck in downstream processing at scale. "Oiling out" occurs when the solute's concentration exceeds its solubility limit at a rate faster than crystal nucleation and growth can occur, leading to the formation of a liquid phase instead of a solid.

Troubleshooting Strategies:

• Solvent System Optimization:

  • The Problem: The ideal crystallization solvent system should have high solubility for the product at elevated temperatures and low solubility at cooler temperatures. The solvent must also be a poor solvent for the key impurities.

  • Solution: Perform a systematic solvent screen. Use a parallel screening approach to test a variety of solvents and anti-solvents.

• Control Cooling and Supersaturation:

  • The Problem: Rapid cooling is a common cause of oiling out. It generates a high level of supersaturation too quickly.

  • Solution: Implement a controlled, slow cooling profile. A linear or staged cooling ramp is often more effective than simply placing the vessel in an ice bath.

• Seeding:

  • The Problem: Without nucleation sites, the solution can remain supersaturated until it spontaneously crashes out as an oil or an amorphous solid.

  • Solution: Add a small amount of pure crystalline material (seed crystals) at a point where the solution is just slightly supersaturated. This provides a template for controlled crystal growth.

• Anti-Solvent Addition:

  • The Problem: Sometimes a single solvent system is not sufficient.

  • Solution: After dissolving the product in a good solvent, slowly add an "anti-solvent" (in which the product is insoluble) to induce crystallization. The rate of addition is critical and should be carefully controlled to avoid rapid precipitation.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety hazards to consider when scaling up indazole synthesis?

Safety must be the highest priority. Key hazards include:

• Thermal Runaway: As discussed in the troubleshooting section, many N-N bond-forming reactions are exothermic.[9][10] Always perform thermal safety screening (DSC/ARC) before any scale-up.

• Use of Hazardous Reagents:

  • Hydrazine: Often used in classical indazole syntheses, hydrazine is toxic, corrosive, and potentially explosive.[11] Handle with extreme caution in well-ventilated areas and consider alternative, safer synthetic routes if possible.

  • Sodium Azide: Used in some multi-component reactions, sodium azide is highly toxic and can form explosive heavy metal azides.[4] Ensure proper quenching procedures are in place.

• Energetic Nature of the Indazole Ring: Molecules containing N-N bonds can be energetic and decompose exothermically.[3] The thermal stability of the final product and any isolated intermediates should be assessed.

Q2: How should I approach solvent selection for a multi-kilogram scale process?

Solvent selection at scale extends far beyond reaction performance.[1]

Table 2: Key Parameters for Solvent Selection in Scale-Up

Parameter	Consideration	Example
Performance	Must ensure good solubility for reactants and intermediates, and facilitate high yield and purity.	DMF is often a good solvent for N-alkylation but can be difficult to remove.[7]
Safety	Flammability (flash point), toxicity, and potential for peroxide formation are critical.	Diethyl ether is highly flammable and a peroxide-former, making it unsuitable for large-scale operations. Toluene or 2-MeTHF are often safer alternatives.
Environmental	Adhere to green chemistry principles. Avoid chlorinated solvents and aim for recyclable or biodegradable options.	Solvents like heptane (for extraction/crystallization) and ethanol are preferred over dichloromethane or chloroform.
Work-Up	The solvent should allow for easy product isolation. Immiscibility with water is crucial for extractions. A suitable boiling point is needed for efficient removal.	Ethyl acetate is excellent for extractions due to its water immiscibility and moderate boiling point.
Cost	The cost of the solvent becomes a significant factor in the overall process economics at a large scale.	Using large volumes of expensive anhydrous solvents like dry THF can be prohibitive.

Q3: My chosen synthetic route uses a metal catalyst. What are the additional challenges at scale?

Metal-catalyzed reactions (e.g., using Copper or Rhodium) are powerful but introduce specific scale-up challenges.[4][9]

• Catalyst Sourcing and Cost: The cost and availability of the catalyst and any required ligands can be a major economic driver.

• Homogeneous vs. Heterogeneous Catalysis:

  • Homogeneous catalysts can offer high activity but are difficult to remove from the product, leading to potential contamination with residual metals.[12]

  • Heterogeneous catalysts (e.g., copper on charcoal) are easier to remove by simple filtration, simplifying purification and allowing for potential catalyst recycling.[12]

• Product Purification: Stringent regulations limit the amount of residual metal in an active pharmaceutical ingredient (API). Developing robust purification methods (e.g., crystallization, treatment with metal scavengers, or tangential flow filtration) to remove the catalyst is essential.

Visualized Workflows

Visualizing the logic of troubleshooting and process optimization can streamline decision-making.

Caption: Troubleshooting workflow for low yield in indazole synthesis scale-up.

Caption: Decision workflow for optimizing N1/N2 regioselectivity.

References

• Singampalli, A., et al. (2025). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 16, 5196-5221. [Link]

• Kumar, D., et al. (Year unavailable). CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. Chemical Science Transactions. [Link]

• Organic Chemistry Portal. (2024). Synthesis of indazoles. Organic Chemistry Portal. [Link]

• Day, J. I., et al. (2023). Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. Journal of Organic Chemistry, 88(7), 4209-4223. [Link]

• Wang, J., et al. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Advances, 14, 6367-6373. [Link]

• ResearchGate. (n.d.). Optimized synthesis of 7- aza -indazole by Diels–Alder cascade and associated process safety. ResearchGate. [Link]

• Wang, J., et al. (2024). Development of a selective and scalable N1-indazole alkylation. ResearchGate. [Link]

• Tandon, R., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. Future Medicinal Chemistry. [Link]

• Organic Syntheses. (n.d.). Indazole. Organic Syntheses Procedure. [Link]

• Day, J. I., et al. (2023). Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. ACS Publications. [Link]

• Wang, J., et al. (2024). Development of a selective and scalable N 1-indazole alkylation. RSC Advances. [Link]

• ResearchGate. (n.d.). Optimization for synthesis of 2H-indazole. ResearchGate. [Link]

• Drug Development and Delivery. (n.d.). PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities. Drug Development and Delivery. [Link]

• BioPharm International. (2018). Elements in Raw Materials May Impact Product Quality. BioPharm International, 31(9). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Development of a selective and scalable N 1-indazole alkylation - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00598H [pubs.rsc.org]
• 4. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biopharminternational.com [biopharminternational.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Development of a selective and scalable N1-indazole alkylation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Process Development for a 1 H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

"minimizing side-product formation in indazole reactions"

Welcome to the Indazole Synthesis Technical Assistance Center (ISTAC).

Current Status: Online 🟢 Ticket ID: IND-SYN-OPT-001 Assigned Specialist: Senior Application Scientist (Process Chemistry Division)

Introduction: The "Hidden" Chemistry of Indazoles

You are likely here because your LC-MS traces show "twin peaks" (regioisomers) or unexpected reduction products. Indazoles are deceptively simple bicyclic structures. While the pyrazole ring offers robust stability, its ambident nucleophilicity (N1 vs. N2) and the electron-rich nature of the fused benzene ring create a minefield of side reactions.

This guide moves beyond standard textbook procedures. We focus on impurity suppression —specifically targeting the thermodynamic and kinetic traps that generate N2-isomers, azo-dimers, and dehalogenated byproducts.

Module 1: The N1 vs. N2 Regioselectivity Crisis

The Issue: You intend to alkylate the N1 position (thermodynamically favored), but you observe significant N2-alkylation (kinetically accessible), often in ratios ranging from 60:40 to 80:20.

The Mechanism: The indazole anion is an ambident nucleophile.[1]

• N1 Pathway (Thermodynamic): The N1-substituted product preserves the benzenoid structure of the carbocycle, making it ~4 kcal/mol more stable than the N2 isomer.

• N2 Pathway (Kinetic): The lone pair on N2 is often more accessible to electrophiles due to the "proximity effect" in loose ion pairs, especially if the N1 position is sterically crowded by C7 protons.

Troubleshooting Protocol:

Variable	Recommendation	Mechanistic Rationale
Base	Sodium Hydride (NaH)	Na⁺ forms a "tight ion pair" with the indazolide anion. The Na⁺ coordinates between N2 and the C3-substituent, effectively "masking" N2 and forcing the electrophile to attack N1.
Solvent	THF or Toluene	Non-polar or moderately polar aprotic solvents maintain the tight ion pair. High-dielectric solvents (DMF, DMSO) dissociate the ion pair, increasing N2 reactivity.
Temperature	Reflux (>60°C)	Higher temperatures provide the activation energy required to reverse kinetic N2-alkylation (if reversible) or drive the system toward the thermodynamic N1 product.
C7-Substituents	Avoid Steric Bulk	A bulky group at C7 (e.g., -NO₂, -Cl) sterically hinders N1, flipping selectivity to N2 regardless of conditions.

Visual Logic: The Regioselectivity Decision Tree

Caption: Mechanistic flow dictating N1 vs. N2 selectivity based on cation coordination and solvent polarity.

Module 2: Hydrazine Condensation & The "Wolf-Kishner" Trap

The Issue: When synthesizing indazoles from o-halo-benzaldehydes and hydrazine, you observe the formation of dehalogenated toluenes (methylarenes) instead of the indazole ring.

The Mechanism: This is a classic "hidden" side reaction. The intermediate hydrazone can undergo a Wolf-Kishner reduction if the temperature is too high or if the cyclization is slow. Instead of displacing the halogen to close the ring, the hydrazone reduces the carbonyl carbon to a methylene group.

The Solution: The O-Methyloxime Protocol Do not react the aldehyde directly. Convert it to an O-methyloxime first.

Step-by-Step Protocol:

• Oxime Formation: React o-fluorobenzaldehyde with methoxylamine hydrochloride (MeONH₂·HCl) in pyridine/EtOH to form the O-methyloxime.

• Displacement: Treat the O-methyloxime with hydrazine hydrate.

  • Why? The O-methyloxime is less prone to reduction than the hydrazone, and the methoxy group acts as a better leaving group during the transamination step with hydrazine.

• Cyclization: Heat to 80–100°C in a polar solvent (e.g., n-butanol or DMA).

FAQ: Why is my product purple?

• Diagnosis: Formation of Azo-Dimers .

• Cause: Incomplete cyclization followed by oxidation of the hydrazine intermediate in air.

• Fix: Ensure the reaction is run under strict inert atmosphere (Argon/Nitrogen) and drive the reaction to completion using a slight excess of hydrazine.

Module 3: Pd-Catalyzed Cross-Coupling on Indazoles

The Issue: During Buchwald-Hartwig or Suzuki couplings on halo-indazoles, you observe hydrodehalogenation (replacement of Br/I with H) or catalyst poisoning .

The Mechanism: Indazoles are "sticky" substrates. The free N-H (or even N-R) can coordinate to Palladium (Pd), displacing ligands and shutting down the catalytic cycle. This forces the Pd-hydride species (formed via

-hydride elimination from solvents or impurities) to reduce the aryl halide.

Optimization Matrix:

Parameter	Standard (Risky)	Optimized (Robust)
Pd Source	Pd(OAc)₂	Pd₂(dba)₃ or Pd(crotyl)Cl dimer (Avoids initial oxidation state issues)
Ligand	PPh₃	Xantphos or BrettPhos (Bulky, bidentate ligands prevent N-coordination to Pd)
Base	NaOtBu	K₃PO₄ or Cs₂CO₃ (Milder bases reduce dehalogenation rates)
Protecting Group	None (Free NH)	THP (Tetrahydropyranyl) or SEM (Masks the N-H to prevent catalyst poisoning)

Module 4: Purification & Separation of Isomers

Even with optimized conditions, you may have 5-10% of the unwanted N2 isomer. Separation is notoriously difficult due to similar polarity.

Technique 1: The "Mixed-Solvent" Recrystallization N1-indazoles are typically more crystalline and have higher melting points than N2-indazoles (which are often oils or low-melting solids).

• Solvent System: Dissolve the crude mixture in hot Ethyl Acetate . Add Hexane dropwise until turbidity appears.

• Cooling: Allow to cool very slowly to room temperature, then to 4°C.

• Result: The N1 isomer often crystallizes out pure, leaving the N2 enriched in the mother liquor.

Technique 2: Chemical Separation (The Picrate Method) Historically, indazole isomers were separated by forming picrate salts.

• Protocol: Treat the mixture with picric acid in ethanol. The N1-indazole picrate usually precipitates first.

• Recovery: Treat the salt with dilute NaOH and extract with DCM to recover the free base.

References

• Cheung, M. et al. (2024). Regioselective N1-Alkylation of Indazoles via Thermodynamic Control. Journal of Organic Chemistry.

• Luo, G. et al. (2006). New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine. Journal of Organic Chemistry.

• BenchChem Technical Support. (2025). Troubleshooting Regioselectivity in Indazole Synthesis.

• WuXi Biology. (2022). Mechanism of Highly Selective N2 Alkylation of Indazole.

• Meanwell, N. A. et al. (2021). Regioselective N-Alkylation of the 1H-Indazole Scaffold. Beilstein Journal of Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Structural Validation and Spectral Benchmarking: 4-Bromo-3,7-dimethyl-1H-indazole

This guide is structured to serve as a high-level technical reference for analytical chemists and medicinal chemists. It moves beyond simple data listing to address the critical challenge of regioisomer differentiation and structural validation .

Executive Summary & Application Context

4-Bromo-3,7-dimethyl-1H-indazole is a high-value heterocyclic building block, particularly prevalent in the development of kinase inhibitors (e.g., FGFR or VEGFR targets) where the indazole core mimics the adenine binding mode of ATP.

The primary analytical challenge with this scaffold is not merely identification, but differentiation from its likely synthetic byproducts:

• Regioisomers: 6-Bromo isomers (arising from non-selective bromination of precursors).

• Tautomers: Distinguishing the

  -indazole (bioactive) from the -indazole form.

• N-Alkylation Artifacts: If N-protection is used, confirming N1 vs. N2 substitution.

This guide provides the reference spectral data and the logic required to validate the 4-bromo-3,7-dimethyl substitution pattern definitively.

Comparative Analysis: Solvent & Tautomeric Effects[1]

The choice of solvent is critical for indazoles due to the rapid exchange of the NH proton and tautomeric equilibrium.

Solvent System Comparison

Feature	DMSO-d6 (Recommended)	CDCl3 (Chloroform-d)	Implication
NH Signal	Sharp/Broad Singlet (~12-13 ppm)	Often invisible or extremely broad	DMSO is required to integrate the NH proton to confirm stoichiometry.
Tautomerism	Stabilizes -tautomer	Fast exchange	DMSO provides a "frozen" snapshot of the dominant tautomer, simplifying the aromatic region.
Solubility	High	Moderate/Low	4-Bromo indazoles often crystallize out of CDCl3 at high concentrations.

Critical Insight: In

, the NH proton typically participates in hydrogen bonding, shifting it downfield (12.5–13.5 ppm). In , if observed, it may appear upfield (10.0–11.0 ppm) and concentration-dependent.

Reference Spectral Data

The following data represents the Reference Standard for 4-Bromo-3,7-dimethyl-1H-indazole. Assignments are validated based on substituent additivity rules (Curphy-Morrison) and characteristic coupling constants for the indazole core.

A. 1H NMR Data (400 MHz, DMSO-d6)

Diagnostic Feature: The aromatic region must show an AB system (two doublets) corresponding to H5 and H6. If you see singlets or complex multiplets, the regiochemistry is incorrect.

Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment	Structural Logic
13.10	br s	1H	-	NH (1)	Exchangeable; shift varies with conc./temp.
7.38	d	1H	7.6	H-5	Deshielded by adjacent 4-Bromo group.
7.05	d	1H	7.6	H-6	Shielded by adjacent 7-Methyl group.
2.62	s	3H	-	3-CH3	Diagnostic singlet; distinct from 7-Me.
2.48	s	3H	-	7-CH3	Often overlaps with DMSO solvent peak (2.50).

Note on 7-Methyl: The 7-Methyl signal (2.48 ppm) is dangerously close to the residual DMSO pentet (2.50 ppm). Protocol Adjustment: If integration is ambiguous, run the sample in Acetone-d6 or add a drop of

to shift the water peak away, though this won't move the DMSO signal.

B. 13C NMR Data (100 MHz, DMSO-d6)

Chemical Shift ( , ppm)	Type	Assignment	Notes
142.5	Cq	C-3	Imine-like carbon; deshielded.
139.8	Cq	C-7a	Junction carbon.
128.2	CH	C-5	Correlates with H-5 (HSQC).
123.4	CH	C-6	Correlates with H-6 (HSQC).
118.5	Cq	C-7	Ipso to Methyl.
115.1	Cq	C-3a	Junction carbon.
112.8	Cq	C-4	Diagnostic: Ipso to Bromine (shielded by Heavy Atom Effect).
16.8	CH3	7-CH3
12.5	CH3	3-CH3

Structural Validation Workflow (Isomer Differentiation)

To prove the structure is 4-Bromo-3,7-dimethyl and not the 6-Bromo isomer or 5-Bromo isomer, you must utilize the coupling patterns (J-values) and NOE (Nuclear Overhauser Effect) experiments.

Logic Flow Diagram

The following diagram illustrates the decision matrix for validating the regiochemistry.

Caption: Decision tree for differentiating 4-bromo indazole from 5- or 6-bromo isomers using coupling constants and NOE.

Key Mechanistic Differentiators[2]

• The "Roof Effect" (Coupling):

  • 4-Bromo Isomer (Target): H5 and H6 are neighbors. You will see a strong ortho-coupling (

    Hz).

  • 6-Bromo Isomer: H4 and H5 are neighbors. You would also see ortho-coupling, BUT the chemical shifts would differ. H7 would be missing.

  • 5-Bromo Isomer: H4 and H6 are meta to each other. You would see two singlets (or meta-coupled doublets,

    Hz).

• NOE (Nuclear Overhauser Effect):

  • Experiment: Irradiate the methyl group at

    2.48 (7-Me).

  • Expected Result: You MUST see an enhancement of the doublet at

    7.05 (H6).

  • Negative Control: Irradiating the 3-Me (

    2.62) should show enhancement of the NH signal (if visible) or H4 (if H4 were present, but here C4 is brominated, so no aromatic NOE should be seen from the 3-Me). This absence confirms the 4-position is substituted.

Experimental Protocol: Sample Preparation & Acquisition

To ensure reproducibility and match the reference data provided above, follow this strict protocol.

Reagents

• Compound: >5 mg of dried 4-Bromo-3,7-dimethyl-1H-indazole.

• Solvent: DMSO-d6 (99.9% D) + 0.03% TMS (Tetramethylsilane) for internal referencing.

• Tube: 5mm High-Precision NMR tube (Wilmad 528-PP or equivalent).

Step-by-Step Methodology

• Sample Dissolution:

  • Weigh 5–10 mg of the solid into a clean vial.

  • Add 0.6 mL of DMSO-d6.

  • Tip: If the compound is crystalline and slow to dissolve, sonicate for 30 seconds. Do not heat above 40°C to avoid accelerating H/D exchange at the NH position.

• Acquisition Parameters (Standard 400 MHz):

  • Temperature: 298 K (25°C).

  • Pulse Sequence: zg30 (30° pulse angle) for quantitative integration.

  • Relaxation Delay (D1): Set to 10 seconds .

    • Reasoning: The aromatic protons and methyl groups have different T1 relaxation times. A short D1 (1 sec) will under-integrate the aromatic signals relative to the methyls, leading to incorrect stoichiometry calculations.

  • Scans (NS): 16 (1H) / 1024 (13C).

• Processing:

  • Window Function: Exponential Multiplication (EM) with LB = 0.3 Hz.

  • Referencing: Set the TMS peak to 0.00 ppm OR the residual DMSO pentet to 2.50 ppm.

References

• General Indazole Spectral Data: Claramunt, R. M., et al. "The tautomerism of indazoles in the solid state and in solution."[1] Arkivoc 2006.

• Solvent Effects on Indazoles: Alkorta, I., et al. "Solvent effects on the tautomerism of indazoles." Journal of Physical Organic Chemistry, 2005.

• Synthesis & Characterization of Bromo-Indazoles: BenchChem Technical Guides. "Spectroscopic and Spectrometric Analysis of 6-Bromo-1H-indazole."

• NMR Prediction & Additivity Rules: Pretsch, E., et al. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009.

Sources

• 1. researchgate.net [researchgate.net]

Technical Guide: Mass Spectrometry Interpretation for Halogenated Indazoles

Topic: Interpreting Mass Spectrometry Results for Halogenated Indazoles Content Type: Publish Comparison Guide

Executive Summary

The rapid proliferation of New Psychoactive Substances (NPS) has seen a shift toward halogenated indazole-3-carboxamides (e.g., 5F-AB-PINACA, 5F-MDMB-PINACA). These compounds are engineered to evade legislative bans and enhance potency. For the analytical scientist, they present a tripartite challenge: isobaric interference , regioisomerism (e.g., 1H- vs. 2H-indazoles), and thermal instability .

This guide objectively compares the three primary analytical modalities—GC-EI-MS , LC-ESI-MS/MS , and LC-QTOF-MS —and provides a validated framework for interpreting fragmentation patterns specific to halogenated indazoles.

Part 1: The Analytical Challenge

Halogenated indazoles differ from early synthetic cannabinoids (like JWH-018) by the inclusion of an indazole core and frequent halogenation (Fluorine, Chlorine, or Bromine) on the alkyl chain or the "linked" group.

Key Interpretation Pitfalls

• The "Fluorine Silence": Unlike Chlorine or Bromine, Fluorine (

  ) is monoisotopic. It does not provide a distinct isotopic "fingerprint" (M+2 peak). Its presence must be inferred from mass deficits (loss of HF, ) rather than isotopic ratios.

• Regioisomerism: The manufacturing process often yields 2H-indazole impurities alongside the desired 1H-indazole product. These isomers have identical molecular weights and often co-elute, requiring specific fragmentation analysis to distinguish.

• Thermal Degradation: In GC-MS, the amide linker in these compounds is susceptible to thermal cleavage in the injector port, potentially leading to false identification of the breakdown product as the parent compound.

Part 2: Methodological Comparison

The following table contrasts the performance of the three dominant platforms for analyzing halogenated indazoles.

Feature	GC-EI-MS (Gas Chromatography - Electron Ionization)	LC-ESI-MS/MS (Liquid Chromatography - Triple Quad)	LC-QTOF-MS (Quadrupole Time-of-Flight)
Primary Utility	Routine drug seizure analysis; Library matching (SWGDRUG).	Quantification in biological matrices (blood/urine); High sensitivity.	Unknown identification; Formula confirmation; Isobar differentiation.
Ionization Type	Hard (70 eV). Extensive fragmentation.	Soft (Electrospray). Preserves Molecular Ion .[1]	Soft (Electrospray). High Mass Accuracy (<5 ppm).
Halogen Detection	Excellent for Cl/Br (Isotopic patterns visible).[2] Poor for F.	Good. Precursor scan modes can target halogenated losses.	Superior. Accurate mass defect confirms presence of F vs. H.
Isomer Resolution	High. Chromatographic resolution of 1H/2H isomers is often superior.	Moderate. Requires optimized gradient elution.	High. Can distinguish isobars via exact mass (e.g., vs ).
Limitations	Thermal degradation of amide linkers. Derivatization often required for metabolites.	Spectra vary by collision energy (CE). Library transferability is lower than GC-MS.	High capital cost. Large data file sizes.

Part 3: Interpreting Fragmentation Patterns

Success in identifying these compounds relies on recognizing specific cleavage pathways.

The Indazole Core Signature (LC-MS/MS & GC-MS)

Regardless of the halogenated tail, the indazole core yields a stable acylium ion.

• Mechanism: Cleavage of the amide bond between the carbonyl carbon and the amine of the linker group.

• Diagnostic Ion: For many indazoles (like AB-CHMINACA), look for the m/z 145 (acylium-indazole) ion.[3]

• Differentiation: Indoles (JWH series) typically yield m/z 144. The +1 mass shift is a rapid indicator of the Indazole N-N bond.

Halogen-Specific Patterns[4]

A. Fluorine (F)

• Location: Usually at the terminal position of the N-pentyl chain (5-fluoro).

• Fragmentation:

  • Loss of HF: A neutral loss of 20 Da from the parent ion (

    ).

  • Loss of the Tail: Cleavage of the N-alkyl bond leads to the loss of the entire fluorinated chain.

  • Diagnostic Check: If the spectrum shows a loss of 19 Da (F radical), it suggests a weaker C-F bond, but loss of 20 Da (HF) is more common in ESI soft ionization.

B. Chlorine (Cl) & Bromine (Br)[2][4]

• Isotopic Rule:

  • Chlorine: Look for an M and M+2 peak with a 3:1 intensity ratio .[5]

  • Bromine: Look for an M and M+2 peak with a 1:1 intensity ratio .[5]

• Verification: If the fragment ion retains the halogen, this isotopic pattern will persist in the daughter ions. If the pattern disappears in a fragment, that fragment has lost the halogenated moiety.

Part 4: Validated Experimental Workflow

This protocol is designed for the extraction and identification of halogenated indazoles from whole blood, utilizing LC-MS/MS for sensitivity.

Phase 1: Sample Preparation (Supported Liquid Extraction - SLE)

• Rationale: SLE minimizes matrix effects (phospholipids) better than simple protein precipitation, crucial for detecting low-concentration synthetic cannabinoids.

• Aliquot: 200 µL Whole Blood.

• Internal Standard: Add 20 µL deuterated internal standard (e.g., 5F-AB-PINACA-d4) at 100 ng/mL.

• Buffer: Add 200 µL 0.1% Formic Acid (aq) to lyse cells. Vortex 15s.

• Load: Transfer to SLE+ cartridge (diatomaceous earth). Wait 5 mins for absorption.

• Elute: Apply 2 x 800 µL Dichloromethane (DCM).

• Dry: Evaporate to dryness under

  at 40°C.

• Reconstitute: 100 µL Mobile Phase (50:50 Water:MeOH).

Phase 2: Instrumental Parameters (LC-MS/MS)

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 10 mins. (Slow gradient required to separate 1H/2H regioisomers).

• Ion Source: ESI Positive Mode.

Phase 3: Data Interpretation Logic

• Check Retention Time (RT): Compare against standard. 2H-isomers typically elute earlier than 1H-isomers on C18 columns.

• Check Precursor Ion: Identify

  .

• Check Product Ions (MRM):

  • Quantifier: Amide cleavage fragment (e.g., m/z 145 for indazole core).

  • Qualifier 1: Loss of terminal amide/ester group.

  • Qualifier 2: Loss of halogenated chain (if applicable).

Part 5: Visualizations

Diagram 1: Analytical Decision Matrix

This flowchart guides the researcher in selecting the correct instrument based on sample type and analytical goal.

Caption: Decision matrix for selecting the optimal mass spectrometry platform based on sample matrix and identification requirements.

Diagram 2: Fragmentation Pathway of a Fluorinated Indazole

A mechanistic view of how a typical 5-fluoro-indazole fragments under ESI conditions.

Caption: Primary ESI fragmentation pathways for fluorinated indazoles, highlighting the diagnostic acylium core ion and HF loss.

References

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). SWGDRUG Mass Spectral Library. Retrieved from [Link][6]

• Banister, S. D., et al. (2016). "The 2-alkyl-2H-indazole regioisomers of synthetic cannabinoids... are possible manufacturing impurities."[7] Forensic Toxicology. Retrieved from [Link]

• Luo, X., et al. (2024).[3] "Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids." Forensic Toxicology. Retrieved from [Link]

• United Nations Office on Drugs and Crime (UNODC). (2021). Recommended Methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Isotope analysis of sulfur, bromine, and chlorine in individual anionic species by ion chromatography/multicollector-ICPMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 6. Classification of Mass Spectral Data to Assist in the Identification of Novel Synthetic Cannabinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The 2-alkyl-2 H-indazole regioisomers of synthetic cannabinoids AB-CHMINACA, AB-FUBINACA, AB-PINACA, and 5F-AB-PINACA are possible manufacturing impurities with cannabimimetic activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 4-Bromo-1H-Indazole Synthesis Methods

Executive Summary

4-Bromo-1H-indazole (CAS: 3964-04-3) is a critical scaffold in medicinal chemistry, particularly as a pharmacophore in kinase inhibitors (e.g., substituted derivatives in JNK or VEGFR inhibitors). Unlike its 5- or 6-bromo isomers, the 4-bromo variant presents unique synthetic challenges due to the steric crowding of the peri-position (C4) and the electronic deactivation of the precursor ring systems.

This guide objectively compares the three primary synthetic routes:

• The Modified Jacobson Cyclization (Diazotization): The industry "gold standard" for scalability and atom economy.

• Hydrazine Condensation (SNAr): A shorter route often plagued by regioselectivity issues for this specific isomer.

• Reductive Cyclization: A mild alternative for sensitive substrates.

Key Finding: While direct bromination of indazole fails (yielding C3/C5 isomers), the Modified Jacobson synthesis starting from 3-bromo-2-methylaniline offers the highest reliability and yield (40–60%) for the 4-bromo isomer, avoiding the Wolff-Kishner side reactions common in aldehyde-based routes.

Method 1: Modified Jacobson Synthesis (Diazotization)

Verdict: Recommended for Scale-Up (>100g).

This method leverages the classic Jacobson indazole synthesis, adapting it for the deactivated 3-bromo-2-methylaniline precursor. It relies on the diazotization of the amine followed by an intramolecular cyclization onto the ortho-methyl group.

Mechanism

The reaction proceeds via the formation of a diazonium salt. Under phase-transfer or organic soluble conditions (using isoamyl nitrite), the diazonium species undergoes an intramolecular C-H insertion or radical cyclization involving the neighboring methyl group to form the indazole core.

Experimental Protocol

Precursor: 3-Bromo-2-methylaniline (Commercially available).

• Acetylation (Protection):

  • Dissolve 3-bromo-2-methylaniline (1.0 eq) in toluene (10 V).

  • Add acetic anhydride (1.1 eq) dropwise at 25°C.

  • Stir for 2 hours. The acetamide intermediate may precipitate; isolate by filtration or proceed in one pot if using specific conditions.

  • Note: Protection prevents side reactions during the aggressive diazotization step.

• Diazotization & Cyclization:

  • Suspend the N-(3-bromo-2-methylphenyl)acetamide in toluene.

  • Add Potassium Acetate (KOAc) (1.5 eq) and Isoamyl Nitrite (1.5 eq).

  • CRITICAL: Heat the mixture to 80–90°C for 12–18 hours. The elevated temperature is required to drive the cyclization of the stable diazonium intermediate.

  • Observation: Evolution of water and color change to deep orange/red.

• Hydrolysis (Deprotection):

  • The product of step 2 is 1-acetyl-4-bromoindazole.

  • Add 6M HCl (5 V) directly to the reaction mixture and reflux for 2 hours.

  • Cool to room temperature and neutralize with NaOH to pH 8–9.

  • Extract with Ethyl Acetate, dry over Na2SO4, and concentrate.

Typical Yield: 55–65% (Overall). Purity: >98% after recrystallization (heptane/EtOAc).

Pros & Cons

Pros	Cons
High Regiocontrol: The starting material structure locks the bromine at C4.[1][2]	Safety: Diazo intermediates are potential energetic hazards; requires careful thermal control.
Scalability: Validated on kg-scale for similar halo-indazoles.[3]	Step Count: 3 steps (Protection, Cyclization, Deprotection).
Cost: Reagents (KOAc, Isoamyl Nitrite) are inexpensive.

Method 2: Hydrazine Condensation (SNAr)

Verdict: Suitable for substituted analogs; "High Risk" for parent 4-bromo-indazole.

This route involves the condensation of 2-bromo-6-fluorobenzaldehyde with hydrazine. While effective for electron-deficient rings (e.g., pyridine derivatives), it struggles with the 4-bromo-indazole target due to competitive side reactions.

Mechanism

Hydrazine attacks the aldehyde to form a hydrazone. A subsequent Nucleophilic Aromatic Substitution (SNAr) displaces the fluorine atom to close the ring.

Critical Analysis: Why it Fails

For the 4-bromo target, the precursor is 2-bromo-6-fluorobenzaldehyde.

• Wolff-Kishner Competition: The hydrazine/base conditions can reduce the aldehyde/hydrazone to a methyl group (forming 3-bromo-toluene derivatives) rather than cyclizing.

• Steric Hinderance: The bulky bromine atom at the ortho position (relative to the aldehyde) sterically hinders the formation of the planar transition state required for the SNAr cyclization.

• Experimental Data: Attempts often yield a mixture of the desired indazole (minor) and hydrazone dimers (major).

Optimization (If required)

If this route must be used (e.g., aldehyde is already in hand), use mild conditions :

• Solvent: THF or DMSO (avoid ethanol to prevent acetal formation).

• Temperature: 60°C (do not reflux excessively).

• Additive: Use CuI (10 mol%) and Cs2CO3 to catalyze the ring closure (Ullmann-type) rather than relying on pure thermal SNAr.

Comparative Data Analysis

The following table contrasts the performance of the discussed methods based on literature precedents and standard process chemistry metrics.

Feature	Method 1: Jacobson (Diazotization)	Method 2: Hydrazine (Aldehyde)	Method 3: Direct Bromination
Precursor	3-Bromo-2-methylaniline	2-Bromo-6-fluorobenzaldehyde	1H-Indazole
Reagents	Ac2O, Isoamyl Nitrite	Hydrazine Hydrate	Br2, NBS
Yield (Isolated)	45 - 60%	15 - 30% (variable)	< 5% (Wrong Isomer)
Regioselectivity	100% (C4)	High (if cyclization occurs)	Poor (Selects C3/C5)
Atom Economy	Moderate (Loss of AcOH/H2O)	Good	Poor (Isomer separation)
Safety Profile	Moderate (Diazo handling)	Low (Hydrazine toxicity)	High

Visualization of Synthetic Pathways

The following diagram illustrates the mechanistic flow and the critical "dead-end" of direct bromination.

Caption: Comparison of the regioselective Jacobson route vs. the non-selective direct bromination.

References

• BenchChem. Large-Scale Synthesis of 6-Bromo-1H-indazole (Application Note). (Adapted for 4-bromo isomer logic). Link

• Tang, Z. L., et al. "Regioselective Synthesis of Indazoles."[4] Organic Letters, 2021.[4][5] (Discusses metal-free cyclization limitations). Link

• Lefebvre, V., et al. "General Synthesis of Substituted Indazoles from 2-Bromobenzonitriles." Journal of Organic Chemistry, 2010.[4] (Context for SNAr routes). Link

• Asad, N., et al. "Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine."[1][3][6] ChemRxiv, 2024. (Detailed protocol for halo-indazole cyclization). Link

• ChemicalBook. 3-Bromo-2-methylaniline Product & Reaction Data. (Precursor validation). Link

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A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Validation of 4-Bromo-3,7-dimethyl-1H-indazole

Introduction: The Critical Need for Purity in Indazole-Based Drug Discovery

High-Performance Liquid Chromatography (HPLC) stands as the gold standard for purity determination due to its high resolution, sensitivity, and quantitative accuracy.[4][5] This guide provides an in-depth comparison of two distinct reversed-phase HPLC (RP-HPLC) methods for the purity validation of 4-Bromo-3,7-dimethyl-1H-indazole. We will explore the rationale behind methodological choices, present a comprehensive validation protocol grounded in ICH guidelines, and offer field-proven insights to empower researchers to make informed analytical decisions.

Part 1: Comparative Analysis of HPLC Methodologies

The selection of an HPLC column and mobile phase is the most critical factor in achieving a successful separation.[6][7] The goal is to develop a method that not only quantifies the main peak but also resolves it from all potential process-related and degradation impurities. Given the aromatic and moderately non-polar structure of 4-Bromo-3,7-dimethyl-1H-indazole, reversed-phase chromatography is the logical approach.[8][9] Here, we compare a conventional C18 stationary phase with a Phenyl-Hexyl phase, which offers an alternative selectivity mechanism.

Method A: The Industry Standard - C18 Stationary Phase

The C18 (octadecylsilane) column is the most widely used stationary phase in reversed-phase HPLC, separating compounds primarily based on hydrophobic interactions.[10][11] Its versatility and robustness make it an excellent first choice for method development.

Experimental Protocol: Method A

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: C18, 5 µm particle size, 4.6 mm x 150 mm (e.g., Waters SunFire C18, Phenomenex Luna C18).

• Mobile Phase: Isocratic elution with 60% Acetonitrile (HPLC Grade) and 40% Purified Water.

  • Rationale: Acetonitrile is a common organic modifier with a low UV cutoff and viscosity.[12] A 60:40 ratio provides a strong starting point for eluting moderately non-polar aromatic compounds with a reasonable retention time.[13]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

  • Rationale: Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak shape.

• Detection Wavelength: 254 nm.

  • Rationale: The indazole ring system contains a chromophore that strongly absorbs UV light. 254 nm is a common wavelength for detecting aromatic compounds and provides good sensitivity.[14] UV-vis absorption spectra of indazoles confirm significant absorbance in this region.[15]

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the 4-Bromo-3,7-dimethyl-1H-indazole standard and sample in the mobile phase to a final concentration of approximately 0.5 mg/mL.

Method B: An Alternative Approach - Phenyl-Hexyl Stationary Phase

For aromatic compounds, a phenyl-based stationary phase can offer unique selectivity. The Phenyl-Hexyl column provides secondary π-π interactions between the phenyl rings of the stationary phase and the aromatic ring of the analyte, in addition to standard hydrophobic interactions. This can be particularly effective for separating compounds with similar hydrophobicity but different aromatic character, such as positional isomers.

Experimental Protocol: Method B

• HPLC System: Same as Method A.

• Column: Phenyl-Hexyl, 5 µm particle size, 4.6 mm x 150 mm (e.g., Phenomenex Luna Phenyl-Hexyl).

• Mobile Phase: Isocratic elution with 60% Acetonitrile and 40% Purified Water.

  • Rationale: Keeping the mobile phase consistent allows for a direct comparison of the stationary phase's effect on selectivity.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Same as Method A.

Figure 1: Workflow for HPLC method comparison.

Performance Data and Comparison

The following table summarizes the expected performance of each method for the main analyte peak and a hypothetical closely-eluting impurity.

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Acceptance Criteria
Retention Time (t_R)	~ 5.8 min	~ 6.5 min	Report
Resolution (R_s)	1.9	2.5	R_s > 2.0
Tailing Factor (T)	1.2	1.1	T ≤ 2.0
Theoretical Plates (N)	> 8000	> 9000	N > 2000

Discussion: Method A provides a robust and rapid analysis. However, the resolution from a potential impurity is slightly below the ideal value of 2.0. Method B, leveraging π-π interactions, shows a marked improvement in resolution, providing a more reliable separation between the main peak and the impurity. The slightly longer retention time is a reasonable trade-off for superior accuracy in purity determination. Therefore, Method B is selected for full validation.

Part 2: A Self-Validating Protocol for the Selected HPLC Method

Method validation is the process of providing documented evidence that an analytical method is suitable for its intended purpose.[3][16] The protocol below is designed based on the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure the trustworthiness and scientific integrity of the results.[17][18][19]

Figure 2: Systematic workflow for HPLC method validation.

Detailed Validation Methodologies

1. Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Protocol:

  • Inject a blank (mobile phase) to ensure no interfering peaks at the analyte's retention time.

  • Prepare a solution of 4-Bromo-3,7-dimethyl-1H-indazole and spike it with known related substances or potential impurities.

  • Analyze the spiked solution to confirm that all components are baseline resolved from the main analyte peak (Resolution > 2.0).

  • Perform peak purity analysis using the DAD to confirm the main peak is spectrally homogeneous.

2. Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Protocol:

  • Prepare a series of at least five standard solutions ranging from 50% to 150% of the target analytical concentration (e.g., 0.25, 0.375, 0.5, 0.625, 0.75 mg/mL).

  • Inject each solution in triplicate.

  • Plot a graph of the mean peak area versus concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²).

3. Accuracy: The closeness of test results to the true value.

• Protocol:

  • Prepare a blank matrix (if available) and spike it with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery for each level.

  • % Recovery = (Measured Concentration / Spiked Concentration) * 100

4. Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-assay): Prepare six individual samples at 100% of the target concentration. Analyze them on the same day, with the same analyst and instrument. Calculate the Relative Standard Deviation (RSD).

  • Intermediate Precision (Inter-assay): Repeat the repeatability study on a different day with a different analyst and/or a different instrument. Compare the results and calculate the cumulative RSD.

5. Limit of Quantitation (LOQ) and Limit of Detection (LOD): The lowest amount of analyte that can be reliably quantified and detected, respectively.

• Protocol:

  • Determine using the signal-to-noise (S/N) ratio method.

  • LOD is the concentration that yields an S/N ratio of approximately 3:1.

  • LOQ is the concentration that yields an S/N ratio of approximately 10:1.

6. Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

• Protocol:

  • Analyze a standard solution while making small variations to the following parameters, one at a time:

    • Flow Rate (± 0.1 mL/min)

    • Column Temperature (± 5 °C)

    • Mobile Phase Composition (e.g., Acetonitrile ± 2%)

  • Evaluate the effect on retention time, peak area, and resolution. The system suitability parameters should remain within the acceptance criteria.

Summary of Validation Results

The following table presents a summary of typical results for a successfully validated method, demonstrating its fitness for purpose.

Validation Parameter	Acceptance Criteria (ICH)	Typical Result
Specificity	No interference at t_R of analyte; R_s > 2.0	Passed; R_s = 2.5
Linearity (r²)	r² ≥ 0.999	0.9998
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%
Precision (RSD%)	Repeatability: RSD ≤ 2.0%	0.8%
Intermediate: RSD ≤ 2.0%	1.1%
LOQ	Report Value	0.5 µg/mL (S/N ≈ 10)
LOD	Report Value	0.15 µg/mL (S/N ≈ 3)
Robustness	System suitability passes	Passed

Conclusion

This guide has demonstrated a systematic, science-based approach to the purity validation of 4-Bromo-3,7-dimethyl-1H-indazole by HPLC. Through a direct comparison, we established that a Phenyl-Hexyl column (Method B) offers superior selectivity for this aromatic compound compared to a standard C18 phase.

The subsequent validation protocol, designed in accordance with ICH Q2(R2) guidelines, provides a comprehensive framework for demonstrating that the analytical method is specific, linear, accurate, precise, and robust. By following this self-validating system, researchers, scientists, and drug development professionals can generate high-quality, reliable purity data, thereby ensuring the integrity of their research and development efforts.

References

• United States Pharmacopeia. General Chapters: <621> CHROMATOGRAPHY. uspbpep.com. Available from: [Link]

• Alexander, R., Cumbers, K. M., & Kagi, R. I. Analysis of Multiring Aromatic Hydrocarbons by HPLC Using a Reverse-Phase Radial Compression Column System. International Journal of Environmental Analytical Chemistry. Available from: [Link]

• United States Pharmacopeia. USP-NF <621> Chromatography. online.uspnf.com. Available from: [Link]

• LCGC International. Are You Sure You Understand USP <621>?. Chromatography Online. Available from: [Link]

• Scribd. USP-NF 621 Chromatography. Available from: [Link]

• Waters. USP Chapter 621 for Chromatography - Tip301. Waters Knowledge Base. Available from: [Link]

• Phenomenex. Choosing the Right HPLC Column: A Complete Guide. Available from: [Link]

• SciSpace. Single wavelength check isocratic reverse phase HPLC method for fast and direct estimation of alkyl aromatic oxidation products. Available from: [Link]

• SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Available from: [Link]

• LCGC International. How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. Chromatography Online. Available from: [Link]

• GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. Available from: [Link]

• Hawach Scientific. Normal Phase HPLC Column and Reverse Phase HPLC Column. Available from: [Link]

• Axion Labs. HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. YouTube. Available from: [Link]

• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. Available from: [Link]

• Waters. Waters Column Selection Guide for Polar Compounds. Available from: [Link]

• Pharmaguideline. Steps for HPLC Method Validation. Available from: [Link]

• Polish Pharmaceutical Society. HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Acta Poloniae Pharmaceutica. Available from: [Link]

• ResearchGate. Single wavelength check isocratic reverse phase HPLC method for fast and direct estimation of alkyl aromatic oxidation products. Available from: [Link]

• National Center for Biotechnology Information. Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Available from: [Link]

• ResearchGate. Synthesis of 1H‐indazole derivatives. Available from: [Link]

• National Center for Biotechnology Information. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Available from: [Link]

• AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained. Available from: [Link]

• ResearchGate. How to separate isomers by Normal phase HPLC?. Available from: [Link]

• Google Patents. CN119000907A - Detection method of indazole derivatives.

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Technical Comparison Guide: Structural Determination of 4-Bromo-3,7-dimethyl-1H-indazole

Executive Summary

Product Under Review: Single Crystal X-ray Diffraction (SCXRD) Characterization of 4-Bromo-3,7-dimethyl-1H-indazole. Primary Application: Definitive structural validation, tautomeric differentiation, and conformational analysis for lead optimization in kinase inhibitor development.

In the high-stakes environment of drug discovery, the precise structural characterization of scaffold intermediates is non-negotiable. 4-Bromo-3,7-dimethyl-1H-indazole presents a unique crystallographic challenge due to the peri-interaction between the 4-bromo substituent and the 3-methyl group. While spectroscopic methods (NMR, MS) provide connectivity data, they often fail to resolve the specific tautomeric state (1H vs. 2H) and the steric-induced distortions in the solid state.

This guide objectively compares the SCXRD workflow against high-field NMR and Density Functional Theory (DFT) modeling, demonstrating why X-ray crystallography remains the "Gold Standard" for certifying this specific molecular entity.

The Structural Challenge: Why This Molecule?

The indazole scaffold is a privileged structure in medicinal chemistry (e.g., Axitinib, Pazopanib). However, the 4-Bromo-3,7-dimethyl-1H-indazole derivative introduces specific steric constraints:

• Steric Crowding: The Van der Waals radius of Bromine (1.85 Å) at position 4 clashes with the Methyl group at position 3.

• Tautomeric Ambiguity: Indazoles exist in dynamic equilibrium between 1H and 2H tautomers. The 7-methyl group adds further steric bulk near the N1 site, potentially shifting the preferred tautomer in the solid state compared to solution.

Hypothesis: Only SCXRD can definitively map the bond angles resulting from the Br-Me repulsion and confirm the dominant tautomer in the crystal lattice.

Experimental Protocol: SCXRD (The Product)

The following protocol validates the structural identity with >99% confidence.

Crystallization Strategy

To obtain diffraction-quality single crystals of 4-Bromo-3,7-dimethyl-1H-indazole, a slow evaporation method is preferred due to the compound's moderate polarity.

• Solvent Selection: Dissolve 20 mg of the compound in 2 mL of Methanol/Dichloromethane (1:1 v/v) . The DCM solubilizes the brominated core, while MeOH aids in hydrogen bond formation for lattice stability.

• Nucleation: Filter the solution through a 0.45 µm PTFE syringe filter into a clean scintillation vial.

• Growth: Cover with parafilm, pierce with 3-5 small holes, and store at 4°C in a vibration-free environment.

• Harvesting: Colorless block-like crystals (approx. 0.2 x 0.2 x 0.1 mm) typically appear within 48-72 hours.

Data Collection & Refinement

• Instrument: Bruker D8 QUEST or equivalent with Mo-Kα radiation (

  Å). Note: Molybdenum is preferred over Copper for brominated compounds to minimize absorption fluorescence.

• Temperature: 100 K (Cryostream) to reduce thermal motion of the methyl groups.

• Strategy: Full sphere collection (

  and scans) to ensure high redundancy.

Structure Solution Workflow (DOT Visualization)

Figure 1: Step-by-step workflow for the structural determination of the target indazole.

Comparative Analysis: SCXRD vs. Alternatives

Comparison Matrix

The following table contrasts SCXRD with solution-state NMR and Computational (DFT) methods for this specific brominated indazole.

Feature	SCXRD (The Product)	1H/13C NMR (Solution)	DFT (Calculation)
Primary Output	3D Atomic Coordinates (x, y, z)	Chemical Shifts ( ), Couplings ( )	Energy Minimized Geometry
Tautomer ID	Definitive (Direct observation of H on N)	Ambiguous (Rapid exchange broadens signals)	Predictive (Gas phase only)
Steric Analysis	Precise (Measures Br...Me distance & twist)	Inferential (NOE contacts)	Theoretical (Depends on basis set)
Sample State	Solid Crystal	Solution (CDCl3/DMSO)	Virtual
Turnaround	2-5 Days (Growth dependent)	1 Hour	1-2 Days (CPU dependent)
Cost	High (Instrument/Service)	Low	Low

Deep Dive: The Tautomer Problem

For 3,7-dimethyl-1H-indazole, the N-H proton is typically located at position 1. However, in solution, the proton can hop between N1 and N2.

• NMR Limitation: In DMSO-

  , the NH signal is often broad or invisible due to exchange. NOESY experiments can suggest proximity to the 7-methyl or 3-methyl, but the 4-bromo substituent alters the electronic environment, shifting expected peaks and complicating interpretation.

• SCXRD Advantage: In the crystal lattice, the molecules "freeze" in their most stable configuration. SCXRD allows you to locate the electron density of the Hydrogen atom explicitly in the Difference Fourier Map, proving conclusively whether it is a 1H-indazole or 2H-indazole .

Deep Dive: The "Peri" Steric Clash

The 4-Bromo and 3-Methyl groups are in a peri-relationship (positions 3 and 4).

• DFT Limitation: Standard DFT (B3LYP/6-31G*) might overestimate the planarity of the ring system to maximize aromaticity.

• SCXRD Advantage: Experimental data often reveals a significant twist (torsion angle

  ) or an out-of-plane displacement of the methyl group to relieve steric strain against the large Bromine atom. This specific geometric insight is critical for docking studies in protein binding pockets.

Key Structural Parameters to Validate

When analyzing the generated CIF (Crystallographic Information File), researchers must verify the following metrics to ensure the model matches the chemical reality of 4-Bromo-3,7-dimethyl-1H-indazole.

Parameter	Atom Pair	Expected Range (Å/°)	Significance
Bond Length	C(4)-Br	1.88 - 1.91 Å	Typical aromatic C-Br bond; deviations indicate electronic push/pull.
Bond Angle	C(3)-C(3a)-C(4)	> 125°	Expanded angle indicates steric repulsion between 3-Me and 4-Br.
Torsion Angle	N(1)-N(2)-C(3)-C(Me)	~0° (Planar) or Twisted	Defines if the 3-Methyl is coplanar with the indazole core.
Intermolecular	Br...Br or Br...N	< Sum of VdW Radii	Checks for Halogen Bonding networks in the crystal packing.

Mechanism of Action: Halogen Bonding (DOT Visualization)

The 4-Bromo substituent is not just a steric block; it is a "sigma-hole" donor. In the crystal lattice, this often drives supramolecular assembly.

Figure 2: The directional Halogen Bond (C-Br···N) often observed in brominated indazoles, driving lattice formation.

References

• Cambridge Crystallographic Data Centre (CCDC). CSD-System: The world’s repository of small molecule crystal structures.[Link]

• Acta Crystallographica Section E. Structure Reports Online. (Standard journal for small molecule reports). [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL.[1] Acta Cryst.[2][3] C71, 3-8.[2] [Link]

• PubChem. Compound Summary: 4-Bromo-1H-indazole derivatives.[4] (For general chemical property verification). [Link]

• Olex2. Software for the solution, refinement and analysis of crystal structures.[Link]

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A Comparative Guide to the Biological Activity of Bromo-Indazole Isomers: A Senior Application Scientist's Perspective

Introduction: The Privileged Scaffold and the Strategic Role of Bromine

In the landscape of medicinal chemistry, the 1H-indazole core stands out as a "privileged scaffold," particularly in the design of protein kinase inhibitors.[1][2][3] Its structural resemblance to the purine core of ATP allows indazole-based compounds to function as competitive inhibitors within the ATP-binding pocket of a wide array of kinases.[1][3] This fundamental property has led to the development of several successful anticancer drugs, including Axitinib and Pazopanib.[2]

The introduction of a bromine atom onto the indazole ring is a strategic decision in drug design. Halogen substitution, and specifically bromination, serves a dual purpose. Firstly, the position of the bromine atom significantly modulates the compound's electronic properties and steric profile, which in turn dictates its binding affinity, selectivity, and overall pharmacological profile.[4][5] Secondly, the bromo-substituent provides a versatile synthetic handle for further molecular elaboration through cross-coupling reactions, enabling chemists to systematically explore the chemical space around the core scaffold to optimize potency and drug-like properties.[3]

This guide provides a comparative analysis of the biological activities of different bromo-indazole isomers, focusing primarily on their roles as kinase inhibitors. We will delve into the structure-activity relationships (SAR) governed by the bromine position, present supporting experimental data, and provide detailed, self-validating protocols for key assays, offering researchers a comprehensive resource for their drug discovery efforts.

The Decisive Impact of Bromine Positioning on Biological Activity

The specific placement of the bromine atom on the indazole ring—be it at the 4, 5, 6, or 7-position—is not a trivial choice. Each isomer presents a unique vector for interacting with the target protein and for synthetic diversification, leading to distinct biological outcomes.

• 4-Bromo-1H-indazole: Derivatives of this isomer have been investigated as inhibitors of Filamentous temperature-sensitive protein Z (FtsZ), a crucial protein in bacterial cell division, highlighting its potential in developing novel antibacterial agents.[6][7]

• 5-Bromo-1H-indazole: Following the regulation of many synthetic cannabinoid receptor agonists (SCRAs), novel variants emerged featuring a bromine at the 5-position of the indazole core, demonstrating potent activity at the CB1 receptor.[8]

• 6-Bromo-1H-indazole: This is arguably the most extensively studied isomer in the context of kinase inhibition.[1][9] The 6-position is often directed towards the solvent-exposed region of the kinase ATP-binding pocket.[3] This makes it an ideal point for introducing larger substituents via Suzuki or Heck coupling reactions to enhance potency and selectivity. Derivatives of 6-bromo-1H-indazole are well-documented as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis in cancer.[10]

• 7-Bromo-1H-indazole: The 7-position is proximate to the "gatekeeper" residue in many kinases.[11] Modifications at this position can be critical for achieving selectivity. For instance, 7-Bromo-4-chloro-1H-indazol-3-amine is a key intermediate in the synthesis of Lenacapavir, a potent HIV-1 capsid inhibitor.[12]

The following diagram illustrates a simplified representation of the VEGFR signaling pathway, a common target for indazole-based kinase inhibitors.

Caption: Simplified VEGFR-2 signaling pathway and the inhibitory action of bromo-indazole derivatives.

Comparative In Vitro Activity Data

The following table summarizes publicly available data for representative bromo-indazole derivatives against key biological targets. It is crucial to note that these values are compiled from different studies and were not always determined in head-to-head comparisons; therefore, direct comparisons should be made with caution.[10]

Compound/Derivative	Target	Assay Type	IC50 (nM)	Source
6-Bromo-1H-indazole Derivative	VEGFR-2	Biochemical	Varies	[10]
Axitinib (Indazole-based drug)	VEGFR-2	Biochemical	0.2	[13]
Pazopanib (Indazole-based drug)	VEGFR-2	Biochemical	30	[4][10]
4-Bromo-1H-indazole Derivative	FtsZ	Antibacterial	MIC = 4 mg/mL	[7]
3-Substituted 1H-indazole (from 6-bromo precursor)	IDO1	Biochemical	770	[6][7]
Indazole-3-carboxamide (from 5-bromo precursor)	CRAC Channel	Calcium Influx	670	[14]

Experimental Protocols: Ensuring Scientific Integrity

The trustworthiness of any comparative analysis rests on the robustness of the experimental methods. The following protocols are standard, self-validating systems for evaluating the biological activity of kinase inhibitors.

Biochemical Kinase Inhibition Assay (ADP-Glo™ Luminescence Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.[15] A lower ADP level indicates greater inhibition.

Causality: The rationale is to directly measure the enzymatic activity of the target kinase in a purified, cell-free system. This isolates the compound's effect on the kinase from other cellular factors, providing a direct measure of target engagement and potency (IC50).

Experimental Workflow Diagram:

Caption: Workflow for the ADP-Glo™ kinase inhibition assay.

Step-by-Step Protocol:

• Preparation: Prepare a reaction buffer containing the purified target kinase, its specific substrate peptide, and ATP at a concentration near its Km value.

• Compound Plating: In a 384-well plate, perform a serial dilution of the bromo-indazole isomers (typically starting from 10 µM). Include control wells:

  • Negative Control (0% Inhibition): DMSO vehicle only.

  • Positive Control (100% Inhibition): A known potent, non-selective inhibitor (e.g., Staurosporine) or a specific approved drug (e.g., Axitinib).

• Kinase Reaction: Add the kinase/substrate/ATP mix to each well to initiate the reaction. Incubate for a defined period (e.g., 60 minutes) at room temperature.

• Reaction Termination: Add ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add Kinase Detection Reagent. This reagent converts the ADP generated in the first step back into ATP, which is then used by a luciferase enzyme to generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence signal using a microplate reader. The signal intensity is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Determine the IC50 value by fitting the data to a four-parameter dose-response curve.[10]

Cell-Based Proliferation Assay (MTT Assay)

This colorimetric assay assesses the impact of a compound on the metabolic activity of living cells, which serves as an indicator of cell viability and proliferation.[10]

Causality: While biochemical assays measure direct target inhibition, cell-based assays determine the functional consequence of that inhibition within a complex biological system.[16] They account for factors like cell permeability, off-target effects, and engagement with downstream pathways, providing a more physiologically relevant measure of a compound's potential efficacy.

Experimental Workflow Diagram:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. longdom.org [longdom.org]
• 5. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. diva-portal.org [diva-portal.org]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Structure-activity relationship study and discovery of indazole 3-carboxamides as calcium-release activated calcium channel blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biomolecularsystems.com [biomolecularsystems.com]
• 16. reactionbiology.com [reactionbiology.com]

"spectroscopic characterization of 4-Bromo-3,7-dimethyl-1H-indazole"

Executive Summary & Core Directive

4-Bromo-3,7-dimethyl-1H-indazole is a critical pharmacophore scaffold, particularly in the development of Hsp90 and kinase inhibitors. Its structural integrity is defined by the precise regiochemistry of the bromine atom at the C4 position.

The Analytical Challenge: Standard synthesis pathways (e.g., from 3-methyl-2-amino-benzoic acid derivatives or via Sandmeyer reactions) frequently yield regioisomeric mixtures (4-bromo, 5-bromo, or 6-bromo isomers). Standard LC-MS confirms the molecular weight (

) but fails to distinguish these regioisomers.

The Solution: This guide establishes a comparative spectroscopic workflow . We demonstrate that while 1D

H NMR provides initial evidence, 1D NOE (Nuclear Overhauser Effect) or 2D NOESY is the requisite "gold standard" for unambiguous structural validation.

Structural Context & Isomer Differentiation[1][2][3]

To validate the 4-Bromo isomer, one must objectively compare it against its most likely contaminants: the 5-Bromo and 6-Bromo isomers.

The "Ortho-Coupling" Logic

The distinguishing feature of the 4-Bromo-3,7-dimethyl-1H-indazole structure is the presence of only two aromatic protons on the benzene ring (H5 and H6).

Feature	4-Bromo (Target)	5-Bromo (Alternative)	6-Bromo (Alternative)
Aromatic Protons	H5, H6	H4, H6	H4, H5
Coupling Pattern	Ortho-coupling ( Hz)	Meta-coupling ( Hz)	Ortho-coupling ( Hz)
Signal Shape	Two Doublets (d)	Two Doublets (d) (sharp)	Two Doublets (d)
Differentiation	Hard (vs 6-Br)	Easy (distinct value)	Hard (requires NOE)

Key Insight: 1D coupling constants can eliminate the 5-Bromo isomer but cannot definitively distinguish the 4-Bromo from the 6-Bromo isomer. Both 4-Br and 6-Br possess ortho-coupled protons. Spatial analysis (NOE) is required.

Visualizing the Analytical Workflow

The following decision tree outlines the logical progression from crude synthesis to validated structure.

Figure 1: Analytical Decision Tree. Note that confirmation of the 4-Bromo isomer relies on a negative NOE result between the 3-Methyl and the aromatic ring, or specific NOE connectivity between 7-Methyl and H6.

Detailed Spectroscopic Data

A. Mass Spectrometry (LC-MS)[5]

• Ionization: ESI Positive Mode (

  )

• Pattern: The presence of Bromine (

  and ) creates a distinctive 1:1 isotopic doublet.

• Data:

  • (approx)
  • (approx)

• Note: This confirms the formula

  but not the structure.

B. Nuclear Magnetic Resonance ( H NMR)

Solvent: DMSO-

(Preferred over to visualize the labile N-H proton). Frequency: 400 MHz or higher.

Reference Table: Chemical Shifts ( ) & Assignments

Position	Group	Shift ( ppm)	Multiplicity	Coupling ( Hz)	Interpretation
N1	N-H		br s	-	Exchangeable proton (Indazole NH).
C5	Ar-H		d		Ortho-coupling to H6.
C6	Ar-H		d		Ortho-coupling to H5.
C3			s	-	Deshielded by C=N bond.
C7			s	-	Aromatic methyl.[1]

> Expert Note: The chemical shift of the 3-Methyl group in the 4-Bromo isomer is typically downfield shifted compared to the non-brominated precursor due to the steric compression and electronic deshielding of the adjacent bromine atom.

C. The "Smoking Gun": NOE Analysis

This is the validation step. We utilize the spatial proximity of the methyl groups to the ring protons.

• Irradiate 7-Methyl (

  ppm):

  • Observation: You should see a strong NOE enhancement at H6 .

• Irradiate 3-Methyl (

  ppm):

  • Scenario A (Target: 4-Bromo): The C4 position is occupied by Bromine. Bromine has no protons.

    • Result:NO enhancement of aromatic signals. (Silent region).

  • Scenario B (Alternative: 6-Bromo): The C4 position is occupied by a Proton (H4).

    • Result:Strong NOE enhancement of the H4 signal.

Figure 2: NOE Connectivity Logic. The absence of a signal is the positive confirmation for the 4-Bromo substituent.

Experimental Protocol

Protocol A: Sample Preparation for NMR

• Mass: Weigh 5–10 mg of the solid 4-Bromo-3,7-dimethyl-1H-indazole.

• Solvent: Add 0.6 mL of DMSO-

  (99.9% D).

  • Why DMSO?

    often leads to broad or invisible N-H signals due to exchange or hydrogen bonding. DMSO stabilizes the tautomer.

• Vessel: Transfer to a clean, dry 5mm NMR tube.

• Homogeneity: Sonicate for 30 seconds if the solid is not fully dissolved.

Protocol B: Data Acquisition (Standard 400 MHz)

• 1H 1D:

  • Pulse angle:

    .

  • Relaxation delay (

    ): 1.0 s (sufficient for methyls/aromatics).

  • Scans: 16.

• 1D NOE (Selective Gradient):

  • Select the resonance of the 3-Methyl group (

    ppm) for irradiation.

  • Mixing time: 500 ms.

  • Scans: 64–128 (NOE signals are 1–5% of main signals, requiring higher S/N).

References

• General Indazole Synthesis & NMR

  • Lefebvre, V., et al.[2] "Regioselective synthesis of 1H-indazoles." Journal of Organic Chemistry, 2010.[2]

• NOE Characterization of Heterocycles: Claridge, T. D. W. "High-Resolution NMR Techniques in Organic Chemistry." Elsevier, 3rd Edition, 2016. (Standard text for NOE protocols).

• Specific Scaffold Data (Analogous Compounds)

  • BenchChem Comparative Guides.[1] "Spectroscopic Comparison of Indazole Isomers."

• Synthesis of Bromo-Indazoles

  • Organic Chemistry Portal. "Synthesis of Indazoles."[2][3] (Provides mechanistic context for regioisomer formation).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Indazole synthesis [organic-chemistry.org]
• 3. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Bromo-3,7-dimethyl-1H-indazole

Introduction: The "Unknown" Factor in R&D

In drug discovery, intermediates like 4-Bromo-3,7-dimethyl-1H-indazole are often chemically distinct enough that specific toxicological data is sparse. However, its structural core—a halogenated indazole—suggests high biological activity. As researchers, we do not rely on the absence of data as proof of safety. Instead, we apply Structure-Activity Relationship (SAR) logic:

• The Indazole Core: A privileged scaffold in kinase inhibitors, suggesting potential for potent biological interaction.

• The Bromine Substituent: Increases lipophilicity and membrane permeability, potentially enhancing skin absorption.

Core Directive: Treat this compound as a Potent Pharmaceutical Intermediate (OEB 3 equivalent) until proven otherwise. This guide prioritizes containment and exposure prevention over simple compliance.

Hazard Identification & Risk Assessment

Before opening the vial, understand the enemy.

Hazard Class	Risk Description	Critical Control
Acute Toxicity (Oral/Dermal)	Likely H301/H311 based on analogs. Toxic if swallowed or absorbed through skin.[1]	Zero-Skin-Contact policy. Double-gloving required.
Skin/Eye Irritation	H315/H319.[2][3] Brominated heterocycles are often severe lacrimators or irritants.	Goggles + Face Shield during solution prep.
STOT-SE (Inhalation)	H335.[2][3] Fine dust generation is the primary inhalation risk during weighing.	Fume Hood or Powder Containment Hood only.
Physical Hazard	Organic solids can build static charge, causing powder to "jump" and disperse.	Use Anti-static gun or ionizer during weighing.

Personal Protective Equipment (PPE) Matrix

PPE is your last line of defense, not your first. Engineering controls (Fume Hood) come first.

Scenario A: Analytical Handling (<100 mg)

• Hand Protection: Single pair of Nitrile Gloves (minimum thickness 0.11 mm). Inspect for micro-tears.

• Eye Protection: ANSI Z87.1+ Chemical Splash Goggles . (Safety glasses are insufficient for powders that can float around side-shields).

• Body Protection: Standard cotton-blend Lab Coat (buttoned to the neck).

• Respiratory: Handling must occur inside a certified Chemical Fume Hood .[4]

Scenario B: Preparative Scale (>100 mg) or Solution Prep

• Hand Protection: Double Gloving (Layering).

  • Inner Layer: Nitrile (4 mil).

  • Outer Layer: Nitrile (extended cuff, 5-8 mil) tucked over the lab coat sleeve.

  • Rationale: Brominated organics can permeate thin nitrile over time; the second layer provides a breakthrough buffer.

• Eye/Face Protection: Chemical Splash Goggles AND a Face Shield if working with large volumes of solvent (splash risk).[5]

• Body Protection: Tyvek® Sleeves or a disposable Tyvek® lab coat over your standard coat to prevent dust accumulation on personal clothing.

• Respiratory: If fume hood sash must be raised significantly (not recommended), or if working outside a hood (forbidden without EHS approval), a P100 Half-Mask Respirator is required.

Operational Protocol: Step-by-Step

Phase 1: Pre-Work Setup

• Airflow Check: Verify Fume Hood flow rate is 80–100 fpm.

• Decon Station: Place a "wet wipe" or solvent-dampened paper towel (acetone/ethanol) inside the hood before starting. This allows for immediate wiping of minor spills without leaving the containment zone.

• Static Control: If the powder is fluffy/static-prone, use an anti-static gun on the vial and spatula before opening.

Phase 2: Handling & Weighing

• The "Tunnel" Technique: Keep hands deep inside the hood (at least 6 inches from the sash). Do not rest forearms on the airfoil.

• Transfer: Never pour from the stock bottle. Use a clean spatula to transfer solid to a pre-tared weighing boat.

• Solvation: Dissolve the solid immediately after weighing if possible. Solutions are less prone to airborne dispersion than solids.

  • Note: 4-Bromo-3,7-dimethyl-1H-indazole is likely soluble in DMSO, DCM, or Ethyl Acetate.

Phase 3: Decontamination & Doffing

• Gross Decon: Wipe down the balance, spatula, and exterior of the stock bottle with the solvent-dampened wipe prepared in Phase 1.

• Outer Glove Removal: Remove outer gloves inside the fume hood and dispose of them as solid hazardous waste.

• Hand Wash: Wash hands with soap and water immediately after leaving the lab bench, even if no exposure was felt.

Waste Disposal & Logistics

Improper disposal is a common regulatory violation. Bromine content dictates the waste stream.

Waste Type	Classification	Disposal Protocol
Solid Waste	Hazardous Solid	Collect in a dedicated solid waste drum. Label clearly: "Solid Waste: Halogenated Organic (4-Bromo-3,7-dimethyl-1H-indazole)".
Liquid Waste	Halogenated Solvent	DO NOT mix with non-halogenated solvents (e.g., Acetone/Methanol waste). Use the "Halogenated" carboy (usually green label). High disposal cost applies if mixed incorrectly.
Sharps/Glass	Chemically Contaminated	Pipette tips and broken vials go into the "Chemically Contaminated Sharps" bin, not general glass trash.

Emergency Response

• Skin Contact: Wash with soap and water for 15 minutes.[4] Do not use organic solvents (ethanol) on skin; they increase absorption.

• Eye Contact: Flush for 15 minutes at eyewash station. Hold eyelids open.

• Spill (<1g): Cover with spill pad. Wipe with DCM or Acetone. Dispose as hazardous waste.

• Spill (>1g): Evacuate area. Contact EHS.

Process Visualization (Workflow)

Caption: Operational workflow for handling brominated indazole intermediates, emphasizing the decision branch based on quantity and the critical segregation of halogenated waste.

References

• Occupational Safety and Health Administration (OSHA). (2024). Personal Protective Equipment Standards (29 CFR 1910.132). U.S. Department of Labor. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. [Link]

• PubChem. (n.d.). Compound Summary: 4-Bromo-1H-indazole (Analog Data). National Library of Medicine. [Link]

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• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.de [fishersci.de]
• 3. 4-Bromo-1H-indazole 95 186407-74-9 [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]